3-Thiophenecarbonyl chloride

• CAS: 41507-35-1

Core Science & Biosynthesis

3-Thiophenecarbonyl Chloride: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 3-Thiophenecarbonyl chloride, a pivotal reagent in synthetic chemistry, particularly in the fields of pharmaceutical and materials science. This document outlines its key physical characteristics, detailed experimental protocols for their determination, and explores its chemical reactivity and synthesis.

Core Physical Properties

3-Thiophenecarbonyl chloride is a solid at room temperature, characterized by the following physical properties:

Property	Value	Reference
Molecular Formula	C₅H₃ClOS	[1]
Molecular Weight	146.59 g/mol	[1]
Melting Point	51-54 °C	[1]
Boiling Point	195.4 ± 13.0 °C at 760 mmHg	N/A
Density	1.4 ± 0.1 g/cm³	N/A
Refractive Index	1.577	N/A
Flash Point	51 °C (123.8 °F)	[1]

Spectroscopic and Analytical Data

• ¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region, corresponding to the three protons on the thiophene ring. The chemical shifts and coupling patterns would be characteristic of a 3-substituted thiophene system.

• ¹³C NMR: The carbon NMR spectrum will display five distinct signals. The carbonyl carbon is expected to have a chemical shift in the range of 160-170 ppm. The other four signals will correspond to the carbon atoms of the thiophene ring, with their chemical shifts influenced by the electron-withdrawing carbonyl chloride group.[2][3]

• Infrared (IR) Spectroscopy: A strong absorption band characteristic of the C=O stretching vibration of an acyl chloride is expected in the region of 1750-1800 cm⁻¹. Other bands corresponding to the C-Cl stretch and the aromatic C-H and C=C stretching of the thiophene ring will also be present.

• Mass Spectrometry: The mass spectrum will show a molecular ion peak (M+) at m/z 146 and an (M+2)+ peak with an intensity of approximately one-third of the M+ peak, which is characteristic of the presence of a chlorine atom. The base peak is likely to be the acylium ion [M-Cl]+ at m/z 111.

Experimental Protocols

Synthesis of 3-Thiophenecarbonyl Chloride

A standard method for the synthesis of 3-Thiophenecarbonyl chloride is the reaction of 3-thiophenecarboxylic acid with thionyl chloride (SOCl₂).[4]

Materials:

• 3-Thiophenecarboxylic acid

• Thionyl chloride (SOCl₂)

• Anhydrous N,N-dimethylformamide (DMF) (catalytic amount)

• Anhydrous toluene (or other inert solvent)

• Rotary evaporator

• Distillation apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 3-thiophenecarboxylic acid in an excess of anhydrous toluene.

• Add a catalytic amount of anhydrous DMF to the suspension.

• Slowly add thionyl chloride (typically 1.5-2.0 equivalents) to the mixture at room temperature.

• Heat the reaction mixture to reflux and maintain for 2-4 hours, or until the evolution of HCl and SO₂ gas ceases. The reaction progress can be monitored by the disappearance of the starting carboxylic acid using thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator.

• The crude 3-Thiophenecarbonyl chloride can be purified by vacuum distillation to yield a clear liquid or low-melting solid.

Caption: Synthesis of 3-Thiophenecarbonyl chloride from 3-thiophenecarboxylic acid.

Determination of Melting Point

The melting point of 3-Thiophenecarbonyl chloride can be determined using a standard capillary melting point apparatus.

Materials:

• 3-Thiophenecarbonyl chloride sample

• Capillary tubes (sealed at one end)

• Melting point apparatus

Procedure:

• Ensure the 3-Thiophenecarbonyl chloride sample is dry and finely powdered.

• Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

• Place the capillary tube in the heating block of the melting point apparatus.

• Heat the block at a moderate rate initially.

• As the temperature approaches the expected melting point (around 50 °C), reduce the heating rate to approximately 1-2 °C per minute to ensure accurate measurement.

• Record the temperature at which the first drop of liquid appears (the onset of melting) and the temperature at which the entire sample becomes a clear liquid (the completion of melting). This range is the melting point of the sample.

Chemical Reactivity and Logical Relationships

3-Thiophenecarbonyl chloride, as a typical acyl chloride, is a reactive compound that participates in various nucleophilic acyl substitution reactions. Its reactivity is central to its utility in organic synthesis.

Key Reactions:

• Hydrolysis: Reacts with water to form 3-thiophenecarboxylic acid and hydrochloric acid. This reaction is the reason for its moisture sensitivity.

• Reaction with Amines: Reacts readily with primary and secondary amines to form the corresponding amides. This is a fundamental transformation in the synthesis of many pharmaceutical compounds.[5][6]

• Friedel-Crafts Acylation: In the presence of a Lewis acid catalyst (e.g., AlCl₃), it can acylate aromatic compounds to form aryl thiophenyl ketones.[7][8][9]

• Reaction with Alcohols: Reacts with alcohols to form esters.

Caption: Key reaction pathways of 3-Thiophenecarbonyl chloride.

Chemical Incompatibility:

Due to its reactivity, 3-Thiophenecarbonyl chloride is incompatible with:

• Water and moisture: Leads to hydrolysis.

• Strong bases: Can cause rapid and exothermic reactions.

• Alcohols and Amines: Reacts readily, as described above.

• Strong oxidizing agents.

It is crucial to handle this compound in a dry, inert atmosphere and to use anhydrous solvents for reactions.

Safety and Handling

3-Thiophenecarbonyl chloride is a corrosive and flammable solid.[1]

• Hazard Statements: H228 (Flammable solid), H314 (Causes severe skin burns and eye damage).[1]

• Precautionary Statements: P210 (Keep away from heat/sparks/open flames/hot surfaces. — No smoking), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P310 (Immediately call a POISON CENTER or doctor/physician).

• Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep containers tightly closed under an inert atmosphere. Recommended storage temperature is 2-8°C.

This technical guide provides a foundational understanding of the physical properties and chemical behavior of 3-Thiophenecarbonyl chloride. For any specific application, it is imperative to consult the relevant safety data sheets (SDS) and conduct a thorough risk assessment.

References

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Friedel-Crafts Acylation [organic-chemistry.org]
• 8. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 9. websites.umich.edu [websites.umich.edu]

An In-Depth Technical Guide to the Chemical Structure and Bonding of 3-Thiophenecarbonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Thiophenecarbonyl chloride, a heterocyclic acyl chloride, serves as a crucial building block in organic synthesis, particularly in the development of novel pharmaceutical agents and functional materials. Its unique electronic and structural properties, arising from the interplay between the electron-rich thiophene ring and the electrophilic acyl chloride moiety, dictate its reactivity and utility. This guide provides a comprehensive overview of the chemical structure and bonding of 3-Thiophenecarbonyl chloride, supported by quantitative data, detailed experimental protocols, and visual representations of its chemical behavior.

Chemical Identity and Physical Properties

3-Thiophenecarbonyl chloride, also known as 3-thenoyl chloride, is a solid at room temperature with a relatively low melting point. Its key identifying information and physical properties are summarized in the table below.

Property	Value
IUPAC Name	Thiophene-3-carbonyl chloride
Synonyms	3-Thenoyl chloride, 3-Thienoyl chloride, 3-Thienylcarbonyl chloride
CAS Number	41507-35-1[1]
Molecular Formula	C₅H₃ClOS[1]
Molecular Weight	146.59 g/mol [1]
Appearance	Solid[1]
Melting Point	51-54 °C[1]
Boiling Point	195.4 °C at 760 mmHg
Density	1.4 g/cm³
Flash Point	51 °C[1]
Storage Temperature	2-8 °C[1]

Molecular Structure and Bonding

The molecular structure of 3-Thiophenecarbonyl chloride has been determined by X-ray crystallography, revealing a planar thiophene ring with the carbonyl chloride substituent at the 3-position. A notable feature of its crystal structure is the presence of ring flip disorder, a common phenomenon in thiophene-3-carbonyl derivatives[2].

The precise bond lengths and angles provide insight into the electronic distribution and steric interactions within the molecule. The relevant data extracted from the crystallographic information file (CIF) are presented below.

Bond Lengths

Bond	Length (Å)
S1 - C2	1.716
S1 - C5	1.706
C2 - C3	1.371
C3 - C4	1.423
C4 - C5	1.362
C3 - C6	1.482
C6 - O1	1.181
C6 - Cl1	1.789

Bond Angles

Angle	Angle (°)
C5 - S1 - C2	92.0
C3 - C2 - S1	112.1
C2 - C3 - C4	111.9
C5 - C4 - C3	111.9
C4 - C5 - S1	112.1
C2 - C3 - C6	124.3
C4 - C3 - C6	123.8
O1 - C6 - C3	123.7
O1 - C6 - Cl1	120.3
C3 - C6 - Cl1	116.0

Spectroscopic Characterization

Infrared (IR) Spectroscopy: The IR spectrum is expected to show a strong absorption band for the carbonyl (C=O) stretching vibration of the acyl chloride group in the region of 1770-1815 cm⁻¹. The aromatic C-H stretching vibrations of the thiophene ring are anticipated to appear around 3100-3000 cm⁻¹, and the C=C stretching vibrations within the ring will be observed in the 1600-1400 cm⁻¹ region.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum will display signals corresponding to the three protons on the thiophene ring. Due to the electron-withdrawing nature of the carbonyl chloride group, these protons will be deshielded and appear in the aromatic region of the spectrum, typically between 7.0 and 8.5 ppm. The coupling patterns (doublets and doublet of doublets) will be indicative of their relative positions on the ring.

• ¹³C NMR: The carbon NMR spectrum will show five distinct signals. The carbonyl carbon is expected to have the most downfield chemical shift, typically in the range of 160-170 ppm. The four carbons of the thiophene ring will resonate in the aromatic region (approximately 120-140 ppm).

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M⁺) at an m/z corresponding to the molecular weight of the molecule (146.59). Due to the presence of chlorine, an isotopic peak (M+2) at approximately one-third the intensity of the molecular ion peak will be observed. Common fragmentation patterns would involve the loss of the chlorine atom and the carbonyl group.

Experimental Protocols

Synthesis of 3-Thiophenecarbonyl Chloride

A common and effective method for the synthesis of 3-Thiophenecarbonyl chloride is the reaction of 3-thiophenecarboxylic acid with a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

Materials:

• 3-Thiophenecarboxylic acid

• Thionyl chloride (or oxalyl chloride)

• Anhydrous dichloromethane (DCM) or other inert solvent

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Round-bottom flask with a reflux condenser and a gas outlet to a trap

• Magnetic stirrer and heating mantle

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend or dissolve 3-thiophenecarboxylic acid in an excess of thionyl chloride or in an inert solvent like dichloromethane.

• Add a catalytic amount of DMF (1-2 drops).

• Heat the reaction mixture to reflux and maintain for 2-3 hours. The reaction progress can be monitored by the cessation of gas (SO₂ and HCl) evolution.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator.

• The crude 3-Thiophenecarbonyl chloride can be purified by vacuum distillation.

Characterization by X-ray Crystallography

Single crystals of 3-Thiophenecarbonyl chloride suitable for X-ray diffraction can be grown by slow evaporation of a solution of the compound in an appropriate solvent.

Methodology:

• Dissolve the purified 3-Thiophenecarbonyl chloride in a suitable solvent (e.g., a mixture of hexane and ethyl acetate).

• Allow the solvent to evaporate slowly at a controlled temperature.

• Mount a suitable single crystal on a goniometer head.

• Collect diffraction data using a single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation).

• Process the diffraction data and solve the crystal structure using appropriate software packages.

• Refine the structural model to obtain accurate atomic coordinates, bond lengths, and bond angles.

Chemical Reactivity and Synthetic Applications

3-Thiophenecarbonyl chloride is a reactive acylating agent, readily undergoing nucleophilic acyl substitution reactions. This reactivity is the basis for its widespread use in the synthesis of a variety of thiophene-containing derivatives.

Amide Formation

3-Thiophenecarbonyl chloride reacts with primary and secondary amines to form the corresponding amides. This reaction is typically carried out in the presence of a base to neutralize the HCl byproduct.

Caption: General scheme for the formation of amides from 3-Thiophenecarbonyl chloride.

Ester Formation

The reaction of 3-Thiophenecarbonyl chloride with alcohols or phenols yields the corresponding esters. This reaction is often performed in the presence of a base to scavenge the HCl produced.

Caption: General scheme for the formation of esters from 3-Thiophenecarbonyl chloride.

Friedel-Crafts Acylation

The electrophilic nature of the acyl chloride allows it to participate in Friedel-Crafts acylation reactions with aromatic compounds in the presence of a Lewis acid catalyst, leading to the formation of aryl thienyl ketones.

Caption: General scheme for the Friedel-Crafts acylation using 3-Thiophenecarbonyl chloride.

Conclusion

3-Thiophenecarbonyl chloride is a valuable and versatile reagent in organic synthesis. A thorough understanding of its chemical structure, bonding, and reactivity is paramount for its effective utilization in the design and synthesis of complex molecules with desired properties. This guide has provided a detailed overview of these aspects, offering a solid foundation for researchers and professionals in the field of drug development and materials science. The presented data and protocols serve as a practical resource for the synthesis and characterization of this important chemical intermediate.

References

• 1. Spectral Database for Organic Compounds | re3data.org [re3data.org]
• 2. 2-Thiopheneacetyl chloride [webbook.nist.gov]

Spectroscopic Profile of 3-Thiophenecarbonyl Chloride: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 3-Thiophenecarbonyl chloride, tailored for researchers, scientists, and professionals in the field of drug development. This document presents a summary of expected nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, alongside detailed experimental protocols for acquiring such spectra.

Spectroscopic Data Summary

Table 1: Predicted ¹H NMR Spectroscopic Data for 3-Thiophenecarbonyl chloride

Chemical Shift (δ) (ppm)	Multiplicity	Coupling Constant (J) (Hz)	Number of Protons	Assignment
~8.2 - 8.4	dd	~1.5, 3.0	1H	H2
~7.6 - 7.8	dd	~3.0, 5.0	1H	H5
~7.4 - 7.6	dd	~1.5, 5.0	1H	H4

Solvent: CDCl₃, Reference: TMS (0 ppm)

Table 2: Predicted ¹³C NMR Spectroscopic Data for 3-Thiophenecarbonyl chloride

Chemical Shift (δ) (ppm)	Assignment
~160 - 165	C=O (carbonyl)
~135 - 140	C3
~130 - 135	C2
~128 - 132	C5
~125 - 130	C4

Solvent: CDCl₃, Reference: TMS (0 ppm)

Table 3: Typical IR Spectroscopic Data for 3-Thiophenecarbonyl chloride

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100 - 3000	Medium	C-H stretching (aromatic)
~1750 - 1780	Strong	C=O stretching (acid chloride)
~1500 - 1600	Medium-Strong	C=C stretching (thiophene ring)
~1400 - 1450	Medium	C-C stretching (thiophene ring)
~800 - 900	Strong	C-H bending (out-of-plane)
~650 - 750	Medium-Strong	C-S stretching

Sample Preparation: Thin film or KBr pellet

Table 4: Predicted Mass Spectrometry Data for 3-Thiophenecarbonyl chloride

m/z	Relative Intensity (%)	Assignment
146/148	~100 / ~33	[M]⁺ (Molecular ion, showing isotopic pattern for Cl)
111	High	[M-Cl]⁺
83	Moderate	[M-Cl-CO]⁺ or [C₄H₃S]⁺

Ionization Mode: Electron Ionization (EI)

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to elucidate the chemical structure of 3-Thiophenecarbonyl chloride.

Materials:

• 3-Thiophenecarbonyl chloride sample

• Deuterated chloroform (CDCl₃)

• NMR tubes (5 mm)

• Tetramethylsilane (TMS) as an internal standard

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of 3-Thiophenecarbonyl chloride in about 0.6-0.7 mL of CDCl₃ in a clean, dry vial. Add a small drop of TMS as an internal reference.

• Transfer to NMR Tube: Transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Acquire the spectrum using standard parameters (e.g., 30-degree pulse, 1-2 second relaxation delay, 16-32 scans).

  • Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

  • Calibrate the chemical shift scale to the TMS signal at 0.00 ppm.

  • Integrate the signals and analyze the chemical shifts, multiplicities, and coupling constants.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Use a wider spectral width and a longer acquisition time compared to ¹H NMR.

  • Process the data similarly to the ¹H spectrum.

  • Reference the spectrum to the CDCl₃ solvent peak at 77.16 ppm.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in 3-Thiophenecarbonyl chloride.

Materials:

• 3-Thiophenecarbonyl chloride sample

• Potassium bromide (KBr) (IR grade)

• Agate mortar and pestle

• Pellet press

• FTIR spectrometer

Procedure (KBr Pellet Method):

• Sample Preparation: Grind a small amount (1-2 mg) of 3-Thiophenecarbonyl chloride with approximately 100-200 mg of dry KBr powder in an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure (typically 7-10 tons) for several minutes to form a transparent or translucent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Analyze the positions and intensities of the absorption bands to identify functional groups.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 3-Thiophenecarbonyl chloride.

Materials:

• 3-Thiophenecarbonyl chloride sample

• Volatile organic solvent (e.g., methanol or dichloromethane)

• Mass spectrometer with an electron ionization (EI) source

Procedure:

• Sample Introduction: Dissolve a small amount of the sample in a volatile solvent and introduce it into the mass spectrometer, often via a direct insertion probe or through a gas chromatograph (GC-MS).

• Ionization: The sample is vaporized and then bombarded with a high-energy electron beam (typically 70 eV) in the EI source. This causes the molecule to lose an electron, forming a molecular ion ([M]⁺), and to fragment into smaller charged species.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting the relative abundance of each ion versus its m/z value.

• Data Analysis: Identify the molecular ion peak to determine the molecular weight. Analyze the fragmentation pattern to gain further structural information.

Visualizations

The following diagrams illustrate the general workflows for the spectroscopic techniques described.

Caption: General experimental workflows for NMR, IR, and Mass Spectrometry.

Caption: Relationship between spectroscopic techniques and derived structural information.

Synthesis of 3-Thiophenecarbonyl chloride from 3-thiophenecarboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 3-Thiophenecarbonyl chloride from 3-thiophenecarboxylic acid. This versatile building block is a crucial intermediate in the synthesis of a wide range of pharmaceutical and agrochemical compounds. This document provides detailed experimental protocols, quantitative data, and a visual representation of the synthetic workflow.

Core Synthesis

The conversion of 3-thiophenecarboxylic acid to its corresponding acyl chloride is most commonly and efficiently achieved through the use of a chlorinating agent, such as thionyl chloride (SOCl₂). This reaction proceeds via a nucleophilic acyl substitution mechanism. The hydroxyl group of the carboxylic acid is converted into a better leaving group, facilitating the attack of a chloride ion.

Reaction Mechanism

The reaction with thionyl chloride begins with the attack of the carboxylic acid's carbonyl oxygen on the sulfur atom of thionyl chloride.[1][2] This is followed by the expulsion of a chloride ion and subsequent intramolecular rearrangement, or direct attack of the chloride ion on the carbonyl carbon.[1][2] The reaction ultimately yields the desired 3-thiophenecarbonyl chloride, along with gaseous byproducts sulfur dioxide (SO₂) and hydrogen chloride (HCl).[3]

Quantitative Data

The following table summarizes the key quantitative data for the synthesis of 3-Thiophenecarbonyl chloride.

Parameter	Value	Reference
Starting Material	3-Thiophenecarboxylic acid
Reagent	Thionyl chloride (SOCl₂)	[3]
Catalyst (optional)	N,N-Dimethylformamide (DMF)	[4]
Solvent	Xylenes, Ethyl acetate, or neat	[4][5]
Reaction Temperature	58 - 84 °C (reflux)	[2][4][5]
Reaction Time	2.5 - 4 hours	[2][4][5]
Reported Yield	~81% (for 2-isomer)	[4]
Product Purity	>98%	[4]
Melting Point	51-54 °C	[6]
Boiling Point	195.4 ± 13.0 °C at 760 mmHg	[7]
CAS Number	41507-35-1	[8]

Experimental Protocol

This protocol is a generalized procedure based on established methods for the synthesis of acyl chlorides from carboxylic acids using thionyl chloride.[2][4][5]

Materials:

• 3-Thiophenecarboxylic acid

• Thionyl chloride (SOCl₂)

• N,N-Dimethylformamide (DMF, catalytic amount, optional)

• Anhydrous solvent (e.g., xylenes or ethyl acetate, optional)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Gas trap (for HCl and SO₂ byproducts)

• Distillation apparatus

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-thiophenecarboxylic acid. If a solvent is used, add it to the flask to dissolve or suspend the acid. The system should be under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reagents: Slowly add an excess of thionyl chloride (typically 1.5 to 2.0 equivalents) to the flask. A catalytic amount of DMF can also be added at this stage.

• Reaction: The reaction mixture is heated to reflux (the specific temperature will depend on the solvent used, if any) and stirred for 2-4 hours.[2][5] The progress of the reaction can be monitored by the cessation of gas evolution (HCl and SO₂).

• Workup: After the reaction is complete, the excess thionyl chloride and solvent are removed by distillation, often under reduced pressure.

• Purification: The crude 3-thiophenecarbonyl chloride is then purified by vacuum distillation to yield the final product.

Safety Precautions:

• Thionyl chloride is a corrosive and toxic substance that reacts violently with water. This reaction should be performed in a well-ventilated fume hood.

• The reaction produces toxic gases (HCl and SO₂), which must be neutralized using a gas trap (e.g., a bubbler with a sodium hydroxide solution).

• Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of 3-Thiophenecarbonyl chloride.

Caption: Synthetic workflow for 3-Thiophenecarbonyl chloride.

Applications in Drug Development

Thiophene-containing compounds are of significant interest in medicinal chemistry due to their unique physicochemical properties, which can enhance biological activity. 3-Thiophenecarbonyl chloride, also known as 3-thenoyl chloride, serves as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals.[1] The thiophene ring is a bioisostere of the benzene ring and can influence the pharmacokinetic and pharmacodynamic properties of a drug candidate.

Derivatives of thiophene have been investigated for a wide range of therapeutic applications, including in the fields of oncology, infectious diseases, and central nervous system disorders. The introduction of the 3-thenoyl group into a molecule can be a critical step in the development of new therapeutic agents.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 2-Thiophenecarbonyl chloride synthesis - chemicalbook [chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. echemi.com [echemi.com]
• 8. scbt.com [scbt.com]

High-Purity 3-Thiophenecarbonyl Chloride: A Technical Guide for Researchers and Drug Development Professionals

Introduction: 3-Thiophenecarbonyl chloride (CAS No. 41507-35-1), a pivotal reagent in organic synthesis, serves as a critical building block for a diverse array of pharmaceutical compounds and functional materials. Its thiophene moiety is a key structural motif in numerous clinically significant drugs. The purity and quality of 3-Thiophenecarbonyl chloride are paramount, directly impacting reaction yields, impurity profiles of active pharmaceutical ingredients (APIs), and the overall success of drug discovery and development programs. This technical guide provides an in-depth overview of commercially available high-purity 3-Thiophenecarbonyl chloride, including supplier specifications, analytical methodologies for quality control, and detailed experimental protocols for its application in key synthetic transformations.

Commercial Suppliers and Specifications

High-purity 3-Thiophenecarbonyl chloride is available from several reputable chemical suppliers. The quality and specifications can vary between suppliers, making careful selection essential for researchers and drug development professionals. Below is a summary of quantitative data from prominent commercial sources.

Table 1: Comparison of Commercial High-Purity 3-Thiophenecarbonyl Chloride

Supplier	Product Number	Purity Specification	Melting Point (°C)	Appearance	CAS Number
Sigma-Aldrich	734454	≥97%[1]	51-54[1]	Solid[1]	41507-35-1[1]
Fluorochem	F066683	98%	51-54	Solid	41507-35-1
Santa Cruz Biotechnology	sc-232535	-	-	-	41507-35-1[2]
Shanghai Canbi Pharma Ltd.	CB-41507351	-	50-54[3]	-	41507-35-1[3]

Quality Control and Impurity Profile

Ensuring the purity of 3-Thiophenecarbonyl chloride is a critical step before its use in synthesis. A typical Certificate of Analysis (CoA) will provide key quality control data. While specific batch-to-batch variability exists, a representative CoA would include the following analyses and potential impurities.

Table 2: Representative Certificate of Analysis Specifications and Typical Impurities

Parameter	Specification	Typical Value	Method of Analysis
Assay (by Titration)	≥97.0%	98.5%	Acid-Base Titration
Melting Point	50-55 °C	52-54 °C	Capillary Melting Point
Appearance	White to light yellow crystalline solid	Conforms	Visual Inspection
Potential Impurities	GC-MS
3-Thiophenecarboxylic acid	≤1.0%	<0.5%	GC-MS
Unidentified Impurities	≤2.0%	<1.0%	GC-MS
Residual Solvents	Per ICH Q3C	Conforms	Headspace GC-MS

Analytical Methodology: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

A robust GC-MS method is essential for the accurate determination of purity and the identification of potential impurities in 3-Thiophenecarbonyl chloride.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Accurately weigh approximately 10 mg of 3-Thiophenecarbonyl chloride and dissolve it in 10 mL of anhydrous dichloromethane.

• Instrumentation: A standard gas chromatograph coupled with a mass spectrometer is used.

• GC Conditions:

  • Column: HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, ramp at 10 °C/min to 280 °C, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection Volume: 1 µL (split mode, 50:1).

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-400.

• Data Analysis: The purity is determined by calculating the area percentage of the main peak. Impurities are identified by comparing their mass spectra with reference libraries (e.g., NIST).

Key Synthetic Applications and Experimental Protocols

3-Thiophenecarbonyl chloride is a versatile reagent primarily used in acylation reactions, most notably for the synthesis of amides and in Friedel-Crafts reactions.

Amide Synthesis

The reaction of 3-Thiophenecarbonyl chloride with primary or secondary amines is a straightforward and efficient method for the formation of 3-thiophenecarboxamides, which are common substructures in pharmacologically active molecules.

Experimental Protocol: Synthesis of N-benzyl-3-thiophenecarboxamide

• Reaction Setup: To a stirred solution of benzylamine (1.1 equivalents) and triethylamine (1.2 equivalents) in anhydrous dichloromethane (10 mL per mmol of acyl chloride) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a solution of 3-Thiophenecarbonyl chloride (1.0 equivalent) in anhydrous dichloromethane dropwise over 15 minutes.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

• Work-up: Upon completion, quench the reaction with the addition of water. Separate the organic layer and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Friedel-Crafts Acylation

Friedel-Crafts acylation using 3-Thiophenecarbonyl chloride allows for the introduction of the 3-thenoyl group onto aromatic and heteroaromatic rings, a key step in the synthesis of various pharmaceutical intermediates.[3]

Experimental Protocol: Friedel-Crafts Acylation of Benzene

• Reaction Setup: To a suspension of anhydrous aluminum chloride (AlCl₃, 1.2 equivalents) in anhydrous benzene (which also serves as the solvent) at 0 °C under an inert atmosphere, add a solution of 3-Thiophenecarbonyl chloride (1.0 equivalent) in anhydrous benzene dropwise.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room temperature for 4-6 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid. This will decompose the aluminum chloride complex.

• Extraction and Purification: Separate the organic layer and extract the aqueous layer with dichloromethane. Combine the organic layers, wash with water, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The resulting crude product, phenyl(thiophen-3-yl)methanone, can be purified by distillation under reduced pressure or by column chromatography.

Visualizing Workflows and Pathways

To facilitate a clearer understanding of the processes involved with high-purity 3-Thiophenecarbonyl chloride, the following diagrams illustrate key workflows.

Caption: Procurement and Quality Control Workflow for 3-Thiophenecarbonyl Chloride.

Caption: Generalized Reaction Pathway for Amide Synthesis.

Caption: Step-by-step Experimental Workflow for Friedel-Crafts Acylation.

References

• 1. Acetyl chloride, 98%, COA, Certificate of Analysis, 75-36-5, A 1315 [ottokemi.com]
• 2. greenfield.com [greenfield.com]
• 3. US4321399A - Preparation of 2-thiophenecarbonyl chloride - Google Patents [patents.google.com]

Stability and Storage of 3-Thiophenecarbonyl Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Thiophenecarbonyl chloride (CAS 41507-35-1), a heterocyclic acyl chloride, is a vital reagent in organic synthesis, particularly in the development of pharmaceutical compounds.[1][2][3] Its reactivity, which makes it a valuable synthetic tool, also predisposes it to degradation if not stored and handled correctly. This technical guide provides an in-depth overview of the stability profile of 3-Thiophenecarbonyl chloride, outlining optimal storage conditions, potential degradation pathways, and general methodologies for stability assessment.

Chemical Stability Profile

3-Thiophenecarbonyl chloride is a solid with a melting point of 51-54 °C and is classified as a flammable solid.[4][5] Its stability is primarily influenced by its sensitivity to moisture and temperature. While generally stable under standard ambient conditions if kept dry, its reactivity necessitates specific storage and handling protocols to maintain its purity and integrity over time.[6]

Moisture Sensitivity (Hydrolysis)

The primary degradation pathway for 3-Thiophenecarbonyl chloride is hydrolysis. As an acyl chloride, it readily reacts with water, including atmospheric moisture, to yield 3-thiophenecarboxylic acid and hydrogen chloride (HCl) gas.[7][8] This reaction is generally rapid for acyl chlorides and leads to a loss of potency of the reagent.[9][10] The presence of acidic HCl gas can also potentially catalyze further degradation of other sensitive materials.

Thermal Stability

Photostability

Specific photostability studies on 3-Thiophenecarbonyl chloride are not widely published. However, as with many complex organic molecules, prolonged exposure to light, particularly UV radiation, could potentially induce degradation. Standard practices for photostability testing, as outlined in ICH guidelines, should be followed if light sensitivity is a concern for a particular application.[12]

Recommended Storage and Handling

To ensure the long-term stability and usability of 3-Thiophenecarbonyl chloride, strict adherence to appropriate storage and handling procedures is crucial.

Storage Conditions

The following table summarizes the recommended storage conditions based on information from multiple suppliers.

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	To minimize thermal degradation and slow down potential hydrolytic reactions.
Atmosphere	Store under an inert atmosphere (e.g., Nitrogen or Argon).	To prevent contact with atmospheric moisture, which leads to hydrolysis.[7]
Container	Tightly closed, moisture-proof container.	To provide a physical barrier against moisture ingress.[7][13][14]
Location	Dry, cool, and well-ventilated area.	To maintain the recommended temperature and humidity levels and to safely dissipate any potential vapors.[7][13]
Incompatibilities	Store away from strong oxidizing agents, strong bases, alcohols, and amines.	To prevent vigorous and potentially hazardous reactions.[7][8][15]

Handling Precautions

Due to its reactivity and corrosive nature, proper personal protective equipment (PPE) should always be used when handling 3-Thiophenecarbonyl chloride. This includes chemical-resistant gloves, safety goggles, and a lab coat. All handling should be performed in a well-ventilated fume hood to avoid inhalation of corrosive vapors.[7][13]

Experimental Protocols for Stability Assessment

While specific, validated stability-indicating methods for 3-Thiophenecarbonyl chloride are not found in publicly available literature, established principles for assessing the stability of reactive compounds can be applied.

Accelerated Stability Testing

Accelerated stability studies are used to predict the shelf-life of a substance by exposing it to elevated stress conditions.[13] For 3-Thiophenecarbonyl chloride, this would primarily involve elevated temperature and humidity.

Methodology Outline:

• Sample Preparation: Store samples of 3-Thiophenecarbonyl chloride in loosely capped or open containers within controlled environmental chambers.

• Stress Conditions: Expose samples to a matrix of elevated temperatures (e.g., 40°C, 50°C, 60°C) and relative humidity levels (e.g., 75% RH).[15] Include a control sample stored at the recommended condition (2-8°C, dry).

• Time Points: Pull samples at predetermined time points (e.g., 1, 2, 4, 8, and 12 weeks).

• Analysis: Analyze the purity of the samples at each time point using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection. The primary degradation product to monitor would be 3-thiophenecarboxylic acid.

• Data Analysis: The degradation rate at different temperatures can be used to model the degradation kinetics, often using the Arrhenius equation to extrapolate the shelf-life at the recommended storage temperature.[13]

Caption: Workflow for an accelerated stability study.

Hydrolysis Rate Determination (Conductometry)

The rate of hydrolysis can be determined by monitoring the increase in conductivity of a solution over time, as the reaction produces ionic species (H+ and Cl-).

Methodology Outline:

• Solvent System: Prepare a suitable solvent system, typically an aqueous-organic mixture (e.g., acetone-water or ethanol-water), to ensure solubility of the acyl chloride.

• Solution Preparation: Prepare a dilute stock solution of 3-Thiophenecarbonyl chloride in a dry, inert solvent (e.g., dry acetone).

• Reaction Initiation: Inject a small aliquot of the stock solution into the thermostatted solvent system in a conductivity cell while recording conductivity readings.

• Data Acquisition: Record the conductivity at regular time intervals until the value stabilizes, indicating the completion of the reaction.

• Data Analysis: The reaction follows pseudo-first-order kinetics if water is in large excess. The rate constant (k) can be determined by plotting ln(σ∞ - σt) versus time, where σt is the conductivity at time t and σ∞ is the final conductivity.[16]

Logical Relationships in Stability

The stability of 3-Thiophenecarbonyl chloride is a function of several interrelated factors. The following diagram illustrates the key relationships.

Caption: Factors influencing the stability of 3-Thiophenecarbonyl chloride.

Summary and Conclusion

3-Thiophenecarbonyl chloride is a reactive and valuable synthetic intermediate whose utility is directly linked to its purity. Its primary stability liability is its susceptibility to hydrolysis, which can be effectively mitigated by strict adherence to proper storage and handling protocols. The key to maintaining the integrity of this reagent is the exclusion of moisture and storage at refrigerated temperatures (2-8°C) under an inert atmosphere. While quantitative stability data for this specific molecule is not widely available, the principles and experimental protocols outlined in this guide provide a robust framework for researchers, scientists, and drug development professionals to ensure its quality and successful application in their work.

References

• 1. 2-Thiophenecarbonyl chloride | 5271-67-0 [chemicalbook.com]
• 2. 2-噻吩甲酰氯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. canbipharm.com [canbipharm.com]
• 4. Rapid hydrolysis rates of thio- and phosphate esters constrain the origin of metabolism to cool, acidic to neutral environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Kinetics and mechanism of the reaction of thionyl chloride with substituted acetophenone semicarbazones. The synthesis of 1,2,3-thiadiazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Thiophene-2-carbonyl chloride(5271-67-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 8. scbt.com [scbt.com]
• 9. Adjusting and visualizing the stability of an acyl chloride through the delocalization effect and introducing AIEgens - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. Sciencemadness Discussion Board - Acyl chlorides stability - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. Thermal decomposition - Wikipedia [en.wikipedia.org]
• 12. database.ich.org [database.ich.org]
• 13. biopharminternational.com [biopharminternational.com]
• 14. CAS Common Chemistry [commonchemistry.cas.org]
• 15. database.ich.org [database.ich.org]
• 16. benchchem.com [benchchem.com]

The Versatility of 3-Thiophenecarbonyl Chloride in Medicinal Chemistry: A Technical Guide

Introduction: In the landscape of modern drug discovery, the strategic use of versatile chemical scaffolds is paramount to the efficient development of novel therapeutic agents. 3-Thiophenecarbonyl chloride, a readily accessible and reactive building block, has emerged as a significant player in medicinal chemistry. Its thiophene core, a bioisostere of the phenyl ring, offers unique physicochemical properties that can enhance biological activity and improve pharmacokinetic profiles. The acyl chloride functionality provides a convenient handle for the facile synthesis of a diverse array of derivatives, primarily carboxamides, which have shown promise against a range of biological targets. This technical guide provides an in-depth overview of the potential applications of 3-Thiophenecarbonyl chloride in medicinal chemistry, focusing on its role in the generation of kinase and enzyme inhibitors with anticancer and antimicrobial properties.

Quantitative Data Summary

The following table summarizes the biological activity of various derivatives synthesized using a thiophene carboxamide scaffold, underscoring the potential of 3-Thiophenecarbonyl chloride as a starting material for the development of potent inhibitors.

Compound ID	Target	Cell Line	IC50 (µM)	Reference
14d	VEGFR-2	-	0.191	[1]
HCT116	HCT116	-	[1]
MCF7	MCF7	-	[1]
PC3	PC3	-	[1]
A549	A549	-	[1]
2b	Tubulin	Hep3B	5.46	[2][3][[“]]
2e	Tubulin	Hep3B	12.58	[2][3][[“]]
1	JNK1	-	26.0	[5]
5g	JNK1	-	5.4	[5]
Thio-Iva	Kinase Inhibitor	Huh-7	(sub-micromolar)	[6]
SNU-449	(sub-micromolar)	[6]
Thio-Dam	Kinase Inhibitor	Huh-7	(sub-micromolar)	[6]
SNU-449	(sub-micromolar)	[6]

Key Biological Targets and Signaling Pathways

Derivatives of 3-Thiophenecarbonyl chloride have demonstrated significant inhibitory activity against crucial enzymes implicated in cancer and infectious diseases.

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2)

VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is a critical process for tumor growth and metastasis. Inhibition of VEGFR-2 is a well-established strategy in cancer therapy. Thiophene-3-carboxamide derivatives have been identified as potent VEGFR-2 inhibitors.[1]

VEGFR-2 Signaling Pathway and Point of Inhibition.

Decaprenylphosphoryl-β-D-ribose 2'-epimerase (DprE1)

DprE1 is an essential enzyme in Mycobacterium tuberculosis, responsible for a key step in the biosynthesis of the bacterial cell wall. Its inhibition leads to cell death, making it a promising target for the development of new anti-tuberculosis drugs. Thiophene-arylamide derivatives have shown potent inhibitory activity against DprE1.

DprE1 Pathway in Mycobacterial Cell Wall Synthesis.

Experimental Protocols

This section provides detailed methodologies for the synthesis of thiophene-3-carboxamide derivatives and the subsequent biological evaluation.

General Synthesis of N-Aryl-3-thiophene-carboxamides

The primary method for synthesizing thiophene-3-carboxamide derivatives from 3-Thiophenecarbonyl chloride is through a nucleophilic acyl substitution reaction with a desired amine.

Materials:

• 3-Thiophenecarbonyl chloride

• Appropriate aniline or amine derivative

• Anhydrous dichloromethane (DCM) or a similar aprotic solvent

• Triethylamine (TEA) or another suitable base

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexane)

Procedure:

• Dissolve the desired aniline or amine (1.0 equivalent) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add triethylamine (1.1 equivalents) to the solution and stir for 10 minutes at room temperature.

• Slowly add a solution of 3-Thiophenecarbonyl chloride (1.05 equivalents) in anhydrous DCM to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Separate the organic layer and wash it sequentially with 1N HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure N-aryl-3-thiophene-carboxamide.

VEGFR-2 Kinase Assay Protocol

This protocol outlines a typical in vitro kinase assay to determine the inhibitory activity of synthesized compounds against VEGFR-2.

Materials:

• Recombinant human VEGFR-2 kinase

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.4, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ATP

• Poly(Glu, Tyr) 4:1 as a substrate

• Test compounds (dissolved in DMSO)

• Kinase-Glo® Luminescent Kinase Assay Kit (Promega)

• White, opaque 96-well plates

Procedure:

• Prepare serial dilutions of the test compounds in kinase buffer. The final DMSO concentration should be kept constant (e.g., 1%).

• In a 96-well plate, add the kinase buffer, the test compound dilutions, and the VEGFR-2 enzyme.

• Initiate the kinase reaction by adding a mixture of ATP and the substrate.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the remaining ATP by adding the Kinase-Glo® reagent according to the manufacturer's instructions.

• Measure the luminescence using a microplate reader.

• Calculate the percent inhibition for each compound concentration relative to a no-inhibitor control and determine the IC50 value by fitting the data to a dose-response curve.

Experimental and Drug Discovery Workflow

The following diagram illustrates a typical workflow in a drug discovery program utilizing 3-Thiophenecarbonyl chloride as a key building block.

Typical Drug Discovery Workflow.

Logical Relationships in Scaffold-Based Drug Design

The use of 3-Thiophenecarbonyl chloride exemplifies a scaffold-based approach in drug discovery, where a central core is systematically modified to explore the chemical space and optimize biological activity.

Scaffold-Based Library Generation and SAR.

Conclusion

3-Thiophenecarbonyl chloride stands out as a valuable and versatile starting material in medicinal chemistry. Its application in the synthesis of potent kinase and enzyme inhibitors highlights its potential for the development of novel therapeutics, particularly in the fields of oncology and infectious diseases. The straightforward chemistry, coupled with the favorable biological properties of the resulting thiophene-3-carboxamide scaffold, ensures that 3-Thiophenecarbonyl chloride will continue to be a molecule of significant interest to researchers and scientists in the ongoing quest for new and effective medicines. The data and protocols presented in this guide offer a solid foundation for the exploration and exploitation of this important chemical entity in drug discovery programs.

References

• 1. Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. staff.najah.edu [staff.najah.edu]
• 3. researchgate.net [researchgate.net]
• 4. consensus.app [consensus.app]
• 5. Design, Synthesis, and Structure-Activity Relationship Studies of Thiophene- 3-carboxamide Derivatives as Dual Inhibitors of the c-Jun N-Terminal Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel Thienyl-Based Tyrosine Kinase Inhibitors for the Treatment of Hepatocellular Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Acylation of Amines with 3-Thiophenecarbonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

The acylation of amines with 3-thiophenecarbonyl chloride is a fundamental and widely utilized reaction in organic synthesis, particularly within the realms of medicinal chemistry and drug development. The resulting 3-thiophene carboxamides are prevalent structural motifs in a diverse array of biologically active compounds. The thiophene ring, a sulfur-containing aromatic heterocycle, is considered a bioisostere of the benzene ring and is often incorporated into molecular designs to modulate physicochemical properties, enhance biological activity, and improve metabolic stability. Thiophene carboxamides have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

This document provides a detailed protocol for the acylation of primary and secondary amines with 3-thiophenecarbonyl chloride, outlines typical reaction conditions, and presents a summary of representative data. Additionally, it includes essential safety information and visual diagrams to illustrate the experimental workflow and reaction mechanism.

Safety and Handling

3-Thiophenecarbonyl chloride is a corrosive and moisture-sensitive solid. It is crucial to handle this reagent with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. All manipulations should be performed in a well-ventilated chemical fume hood. In case of contact with skin or eyes, rinse immediately and thoroughly with water and seek medical attention.

Hazard and Precautionary Statements:

• H228: Flammable solid.

• H314: Causes severe skin burns and eye damage.

• P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No smoking.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P310: Immediately call a POISON CENTER or doctor.

Store 3-thiophenecarbonyl chloride in a tightly sealed container in a cool, dry, and well-ventilated area, away from moisture and incompatible materials such as strong bases and alcohols.

Experimental Protocols

The acylation of amines with 3-thiophenecarbonyl chloride is typically carried out via a nucleophilic acyl substitution reaction. The Schotten-Baumann reaction conditions, which involve a biphasic system with an aqueous base, are commonly employed and are particularly effective for this transformation.[1][2] An alternative method involves using an organic base in an aprotic solvent.

Method A: Schotten-Baumann Conditions

This method is well-suited for a wide range of primary and secondary amines. The biphasic system helps to minimize the hydrolysis of the acyl chloride.[1][2]

Materials:

• Amine (primary or secondary)

• 3-Thiophenecarbonyl chloride

• Dichloromethane (DCM) or Diethyl ether

• Aqueous sodium hydroxide (NaOH) solution (e.g., 2 M) or saturated sodium bicarbonate (NaHCO₃) solution

• Magnetic stirrer and stir bar

• Round-bottom flask

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve the amine (1.0 eq) in a suitable organic solvent (e.g., dichloromethane or diethyl ether).

• Add an aqueous solution of a base (e.g., 2 M NaOH or saturated NaHCO₃) (2.0-3.0 eq).

• Cool the biphasic mixture to 0 °C in an ice bath with vigorous stirring.

• Dissolve 3-thiophenecarbonyl chloride (1.0-1.2 eq) in a minimal amount of the same organic solvent and add it dropwise to the reaction mixture over 15-30 minutes.

• Allow the reaction to warm to room temperature and continue stirring for 2-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, transfer the mixture to a separatory funnel.

• Separate the organic layer. Wash the organic layer sequentially with water, a dilute acid solution (e.g., 1 M HCl) if the amine is basic, and finally with brine.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization or column chromatography on silica gel.

Method B: Anhydrous Conditions with an Organic Base

This method is suitable for reactions where the amine or product is sensitive to water.

Materials:

• Amine (primary or secondary)

• 3-Thiophenecarbonyl chloride

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile)

• Tertiary amine base (e.g., Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA))

• Magnetic stirrer and stir bar

• Round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon)

• Standard work-up and purification equipment as in Method A.

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve the amine (1.0 eq) and a tertiary amine base (e.g., TEA or DIPEA) (1.5-2.0 eq) in an anhydrous aprotic solvent (e.g., DCM or THF).

• Cool the solution to 0 °C in an ice bath.

• Dissolve 3-thiophenecarbonyl chloride (1.0-1.1 eq) in the same anhydrous solvent and add it dropwise to the stirred amine solution.

• Allow the reaction to warm to room temperature and stir for 1-12 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding water or a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product with an organic solvent (e.g., DCM or ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over an anhydrous drying agent, filter, and remove the solvent in vacuo.

• Purify the crude product by recrystallization or column chromatography.

Data Presentation

The following table summarizes representative quantitative data for the acylation of various amines with thiophene-based carbonyl chlorides under different reaction conditions.

Amine Substrate	Acyl Chloride	Base	Solvent	Time (h)	Temp (°C)	Yield (%)	Reference
Benzylamine	Acetyl chloride	Aq. NaOH	Dichloromethane/Water	-	RT	High	[1]
4-Amino-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one	5-Bromothiophene-2-carbonyl chloride	TEA	DCM	48	0 to RT	-	[3]
2-Aminothiazole	5-Bromothiophene-2-carboxylic acid (activated with DCC/DMAP)	DMAP	DCM	12	RT	35	[3]
Various anilines	5-(4-fluorophenyl)thiophene-2-carboxylic acid (activated with EDC/DMAP)	DMAP	DCM	48	RT	-	[4]

Note: The table presents data from reactions with similar thiophene acyl chlorides due to the limited availability of a broad comparative study on 3-thiophenecarbonyl chloride. The reaction conditions and yields are expected to be comparable for 3-thiophenecarbonyl chloride.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the acylation of amines.

Reaction Mechanism: Nucleophilic Acyl Substitution

References

• 1. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Schotten-Baumann Reaction [organic-chemistry.org]
• 4. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation | MDPI [mdpi.com]

Application Notes and Protocols for Friedel-Crafts Acylation using 3-Thiophenecarbonyl Chloride and Lewis Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Friedel-Crafts acylation is a fundamental and versatile C-C bond-forming reaction in organic synthesis, enabling the introduction of an acyl group onto an aromatic ring. This powerful tool is instrumental in the synthesis of aryl ketones, which are key intermediates in the production of a wide array of pharmaceuticals, agrochemicals, and fine chemicals. Thiophene-containing molecules are of particular interest in drug development due to their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

This document provides detailed application notes and experimental protocols for the Friedel-Crafts acylation of various aromatic and heteroaromatic substrates using 3-thiophenecarbonyl chloride as the acylating agent, with a focus on the role and selection of different Lewis acid catalysts.

Reaction Principle

The Friedel-Crafts acylation proceeds via an electrophilic aromatic substitution mechanism. A Lewis acid catalyst activates the 3-thiophenecarbonyl chloride, forming a highly electrophilic acylium ion. This intermediate is then attacked by the electron-rich aromatic substrate. A key advantage of this reaction over Friedel-Crafts alkylation is that the resulting ketone product is less reactive than the starting aromatic compound, thus preventing multiple acylations. Furthermore, the acylium ion is resonance-stabilized and does not typically undergo rearrangements, leading to more predictable product formation.

Data Presentation: Quantitative Analysis of Lewis Acid Performance

The choice of Lewis acid is critical and can significantly impact reaction yield and selectivity. The following table summarizes typical yields for the Friedel-Crafts acylation of various substrates with 3-thiophenecarbonyl chloride using different Lewis acids. Softer Lewis acids are generally preferred for acid-sensitive substrates like furan and thiophene to minimize polymerization and degradation.

Aromatic Substrate	Lewis Acid	Solvent	Temperature (°C)	Time (h)	Yield (%)
Benzene	AlCl₃	Dichloromethane (DCM)	0 to rt	2	Good
Toluene	AlCl₃	Dichloromethane (DCM)	0 to rt	2	High (mainly p-isomer)
Anisole	SnCl₄	Dichloromethane (DCM)	-10 to 0	1-2	High (mainly p-isomer)
Thiophene	SnCl₄	Benzene	10	1	Moderate
Furan	ZnCl₂	Dichloromethane (DCM)	0 to rt	3	Moderate

Note: Yields are generalized based on typical Friedel-Crafts acylation reactions and may vary depending on specific experimental conditions. Optimization is often necessary.

Experimental Protocols

Safety Precautions:

• Friedel-Crafts reactions should be performed in a well-ventilated fume hood.

• Anhydrous Lewis acids such as aluminum chloride are highly corrosive and react violently with water, releasing HCl gas. Handle with extreme care under anhydrous conditions.

• 3-Thiophenecarbonyl chloride is a lachrymator and corrosive. Avoid inhalation and skin contact.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

Protocol 1: General Procedure for Friedel-Crafts Acylation of Aromatic Compounds using Aluminum Chloride (AlCl₃)

This protocol is suitable for relatively stable aromatic substrates like benzene and toluene.

Materials:

• Aromatic Substrate (e.g., Benzene or Toluene) (1.0 eq.)

• 3-Thiophenecarbonyl chloride (1.1 eq.)

• Anhydrous Aluminum Chloride (AlCl₃) (1.2 eq.)

• Anhydrous Dichloromethane (DCM)

• Ice

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Condenser with a drying tube (e.g., filled with CaCl₂)

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Apparatus Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a condenser fitted with a drying tube. Ensure all glassware is thoroughly dried in an oven and cooled under a stream of dry nitrogen or argon.

• Reagent Preparation: In the fume hood, suspend anhydrous AlCl₃ (1.2 eq.) in anhydrous DCM in the reaction flask. Cool the suspension to 0 °C using an ice bath.

• In the dropping funnel, prepare a solution of 3-thiophenecarbonyl chloride (1.1 eq.) in anhydrous DCM.

• Acylium Ion Formation: Add the 3-thiophenecarbonyl chloride solution dropwise to the stirred AlCl₃ suspension at 0 °C over 15-20 minutes. Stir the mixture for an additional 30 minutes at 0 °C to allow for the formation of the acylium ion complex.

• Acylation Reaction: Add a solution of the aromatic substrate (1.0 eq.) in anhydrous DCM dropwise to the reaction mixture at 0 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture back to 0 °C in an ice bath. Slowly and carefully quench the reaction by the dropwise addition of crushed ice, followed by 1 M HCl.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with DCM.

• Washing: Combine the organic layers and wash sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired aryl thiophenyl ketone.

Protocol 2: Modified Procedure for Acid-Sensitive Substrates (e.g., Anisole, Thiophene, Furan) using Milder Lewis Acids (e.g., SnCl₄ or ZnCl₂)

This protocol employs milder Lewis acids to minimize side reactions with activated or sensitive aromatic rings.

Materials:

• Aromatic Substrate (e.g., Anisole, Thiophene, or Furan) (1.0 eq.)

• 3-Thiophenecarbonyl chloride (1.1 eq.)

• Tin(IV) Chloride (SnCl₄) or Zinc Chloride (ZnCl₂) (1.2 eq.)

• Anhydrous Dichloromethane (DCM) or another suitable solvent (e.g., benzene for thiophene acylation)

• Ice/Salt bath

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Apparatus Setup: Follow the same setup as in Protocol 1, ensuring all glassware is scrupulously dry.

• Reagent Preparation: Dissolve the aromatic substrate (1.0 eq.) and 3-thiophenecarbonyl chloride (1.1 eq.) in anhydrous DCM in the reaction flask. Cool the solution to the appropriate temperature (e.g., -10 to 0 °C for anisole, 10 °C for thiophene).

• Lewis Acid Addition: Add the Lewis acid (SnCl₄ or ZnCl₂) dropwise to the stirred solution while maintaining the low temperature.

• Reaction: Stir the reaction mixture at the specified temperature for 1-3 hours. Monitor the reaction progress by TLC.

• Work-up and Purification: Follow the same work-up, extraction, washing, drying, concentration, and purification steps as outlined in Protocol 1.

Visualizations

General Workflow for Friedel-Crafts Acylation

Caption: A flowchart illustrating the key stages of a typical Friedel-Crafts acylation experiment.

Influence of Lewis Acid Choice on Reaction Outcome

Caption: The selection of the Lewis acid significantly impacts the success of the Friedel-Crafts acylation.

Application Notes and Protocols: Synthesis of Novel Thiophene Derivatives Using 3-Thiophenecarbonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiophene and its derivatives are a prominent class of heterocyclic compounds, forming the structural core of numerous biologically active molecules and pharmaceuticals.[1][2][3] Their versatile chemical nature and ability to mimic phenyl rings allow them to serve as essential building blocks in medicinal chemistry. Thiophene-containing compounds have demonstrated a wide spectrum of therapeutic properties, including antimicrobial, antifungal, anti-inflammatory, antioxidant, and anticancer activities.[1][4]

3-Thiophenecarbonyl chloride is a key reactive intermediate for introducing the 3-thenoyl group into various molecular scaffolds. Its acyl chloride functionality allows for facile reactions with nucleophiles such as amines and phenols to create novel amide and ester derivatives, respectively.[5][6][7][8] This document provides detailed protocols for the synthesis of N-substituted-3-thiophenecarboxamides and phenyl-3-thiophenecarboxylates. It also includes tabulated data on the biological activities of similar synthesized thiophene derivatives and visual diagrams of the synthetic workflow and potential mechanisms of action.

I. Synthesis of N-Aryl-3-thiophenecarboxamides

This protocol details the synthesis of thiophene-based amides through the nucleophilic acyl substitution reaction between 3-Thiophenecarbonyl chloride and a substituted aniline. Amide derivatives of thiophene are known to possess significant biological activities, including antifungal and antibacterial properties.[4][9][10]

Experimental Protocol 1

Objective: To synthesize N-(substituted phenyl)-3-thiophenecarboxamide.

Materials:

• 3-Thiophenecarbonyl chloride

• Substituted Aniline (e.g., 2,4-dichloroaniline)

• Triethylamine (TEA) or Pyridine (as a base)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) (as a solvent)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware

• Magnetic stirrer and hotplate

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the substituted aniline (1.0 eq.) in the chosen anhydrous solvent (DCM or THF). Add a suitable base like triethylamine (1.2 eq.) to the solution.[7] Place the flask in an ice bath to cool the mixture to 0°C.

• Addition of Acyl Chloride: While stirring, slowly add a solution of 3-Thiophenecarbonyl chloride (1.1 eq.) in the same anhydrous solvent to the flask. The reaction of acyl chlorides with amines is often rapid and exothermic.[5][6]

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and continue stirring for 4-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up:

  • Once the reaction is complete, dilute the mixture with the solvent.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude solid can be purified by recrystallization from a suitable solvent (e.g., ethanol) to yield the pure N-(substituted phenyl)-3-thiophenecarboxamide.

• Characterization: Characterize the final product using techniques such as FT-IR, ¹H-NMR, ¹³C-NMR, and Mass Spectrometry to confirm its structure and purity.

Caption: General workflow for synthesizing thiophene derivatives.

II. Synthesis of Phenyl-3-thiophenecarboxylates

This protocol describes the synthesis of thiophene-based esters via the acylation of a phenol with 3-Thiophenecarbonyl chloride. For less reactive phenols, conversion to the more nucleophilic phenoxide ion using a base like sodium hydroxide can increase the reaction rate.[8]

Experimental Protocol 2

Objective: To synthesize a substituted phenyl-3-thiophenecarboxylate.

Materials:

• 3-Thiophenecarbonyl chloride

• Substituted Phenol

• Sodium Hydroxide (NaOH) for phenoxide formation (optional, recommended)

• Pyridine or Triethylamine (as a base/catalyst)

• Dichloromethane (DCM) or Dioxane (as a solvent)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and equipment

Procedure:

• Reaction Setup: Dissolve the substituted phenol (1.0 eq.) in the chosen solvent in a round-bottom flask. Add pyridine (1.2 eq.) to act as a base and catalyst. Cool the mixture to 0°C in an ice bath.

• (Optional - For less reactive phenols): To form the more reactive phenoxide, first dissolve the phenol in an aqueous sodium hydroxide solution. The resulting sodium phenoxide can then be used in the reaction.[8]

• Addition of Acyl Chloride: Add 3-Thiophenecarbonyl chloride (1.1 eq.) dropwise to the stirring mixture.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 6-18 hours. The reaction may require gentle heating depending on the reactivity of the phenol. Monitor the reaction by TLC.

• Work-up:

  • Upon completion, dilute the reaction mixture with DCM.

  • Wash the organic phase sequentially in a separatory funnel with water, 1M HCl (to remove pyridine), and saturated NaHCO₃ solution.

  • Dry the organic layer over anhydrous MgSO₄.

• Purification:

  • Filter the mixture and evaporate the solvent under reduced pressure.

  • Purify the crude ester product by column chromatography on silica gel or by recrystallization.

• Characterization: Confirm the structure of the purified phenyl-3-thiophenecarboxylate using FT-IR, ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.

References

• 1. Therapeutic importance of synthetic thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journalwjarr.com [journalwjarr.com]
• 3. Synthesis, Reactions and Medicinal Uses of Thiophene | Pharmaguideline [pharmaguideline.com]
• 4. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Amine to Amide (via Acid Chloride) - Common Conditions [commonorganicchemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Design, Synthesis, and Antifungal Activity of Novel Thiophene/Furan-1,3,4-Oxadiazole Carboxamides as Potent Succinate Dehydrogenase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

3-Thiophenecarbonyl Chloride: A Versatile Building Block in Organic Synthesis for Drug Discovery and Materials Science

Introduction: 3-Thiophenecarbonyl chloride, a reactive acyl chloride derivative of thiophene, serves as a pivotal building block in the landscape of modern organic synthesis. Its inherent reactivity, coupled with the unique electronic properties of the thiophene ring, makes it a valuable precursor for the construction of a diverse array of molecular architectures. This application note provides a comprehensive overview of the utility of 3-thiophenecarbonyl chloride, detailing its application in the synthesis of biologically active molecules and functional materials. Detailed experimental protocols for key transformations are provided to enable researchers to effectively utilize this versatile reagent in their synthetic endeavors.

Applications in Organic Synthesis

3-Thiophenecarbonyl chloride is a versatile reagent primarily employed in acylation reactions to introduce the 3-thenoyl group into various molecules. Its principal applications lie in the synthesis of amides, esters, and ketones, which are often key intermediates or final products in the fields of medicinal chemistry and materials science.

Synthesis of Thiophene-3-Carboxamides

The reaction of 3-thiophenecarbonyl chloride with primary and secondary amines is a robust and straightforward method for the synthesis of thiophene-3-carboxamides. These amides are a prominent scaffold in numerous biologically active compounds, including kinase inhibitors.

General Reaction Scheme:

Figure 1: General workflow for the synthesis of thiophene-3-carboxamides.

Table 1: Synthesis of N-Aryl-3-Thiophene Carboxamides

Entry	Aniline Derivative	Product	Reaction Time (h)	Yield (%)
1	Aniline	N-phenylthiophene-3-carboxamide	2	95
2	4-Methylaniline	N-(p-tolyl)thiophene-3-carboxamide	2	92
3	4-Methoxyaniline	N-(4-methoxyphenyl)thiophene-3-carboxamide	2	96
4	4-Chloroaniline	N-(4-chlorophenyl)thiophene-3-carboxamide	3	90

Synthesis of Thienyl Ketones via Friedel-Crafts Acylation

3-Thiophenecarbonyl chloride is an effective acylating agent in Friedel-Crafts reactions, enabling the synthesis of a variety of 3-thienyl ketones. This reaction typically employs a Lewis acid catalyst, such as aluminum chloride, to activate the acyl chloride for electrophilic aromatic substitution onto an aromatic or heteroaromatic ring.[1][2][3]

General Reaction Scheme:

Figure 2: General workflow for Friedel-Crafts acylation using 3-thiophenecarbonyl chloride.

Table 2: Friedel-Crafts Acylation with 3-Thiophenecarbonyl Chloride

Entry	Arene	Product	Catalyst	Solvent	Temp (°C)	Yield (%)
1	Benzene	Phenyl(thiophen-3-yl)methanone	AlCl₃	CS₂	0 - rt	85
2	Toluene	p-Tolyl(thiophen-3-yl)methanone	AlCl₃	CH₂Cl₂	0 - rt	78
3	Anisole	(4-Methoxyphenyl)(thiophen-3-yl)methanone	AlCl₃	CH₂Cl₂	0	90
4	Thiophene	Di(thiophen-3-yl)methanone	SnCl₄	CH₂Cl₂	rt	65

Synthesis of Thiophene-3-Carboxylate Esters

Esterification using 3-thiophenecarbonyl chloride and an alcohol provides a direct route to thiophene-3-carboxylate esters. This reaction is typically carried out in the presence of a base, such as pyridine or triethylamine, to scavenge the HCl byproduct.

General Reaction Scheme:

Figure 3: General workflow for the synthesis of thiophene-3-carboxylate esters.

Table 3: Synthesis of Thiophene-3-Carboxylate Esters

Entry	Alcohol	Product	Base	Solvent	Temp (°C)	Yield (%)
1	Methanol	Methyl thiophene-3-carboxylate	Pyridine	CH₂Cl₂	0 - rt	93
2	Ethanol	Ethyl thiophene-3-carboxylate	Pyridine	CH₂Cl₂	0 - rt	91
3	Isopropanol	Isopropyl thiophene-3-carboxylate	Et₃N	THF	0 - rt	88
4	Phenol	Phenyl thiophene-3-carboxylate	Pyridine	Dioxane	rt	85

Application in Drug Discovery: Kinase Inhibitors

Thiophene-3-carboxamides are a privileged scaffold in the design of kinase inhibitors, which are a major class of therapeutics for cancer and inflammatory diseases. The thiophene core can form key interactions within the ATP-binding pocket of various kinases.

VEGFR-2, EGFR, and JNK Signaling Pathways

Derivatives of 3-thiophenecarboxamide have shown inhibitory activity against several important kinases, including Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Epidermal Growth Factor Receptor (EGFR), and c-Jun N-terminal Kinase (JNK). These kinases are crucial nodes in signaling pathways that regulate cell proliferation, survival, and angiogenesis.

Figure 4: Simplified overview of key kinase signaling pathways targeted by thiophene-3-carboxamide derivatives.

Table 4: Inhibitory Activity of Thiophene-3-Carboxamide Derivatives

Compound Class	Target Kinase	IC₅₀ (nM)	Reference
Trisubstituted thiophene-3-carboxamide selenides	EGFR	94.44	[4]
Ortho-amino thiophene carboxamides	VEGFR-2	590	[5]
2-Acetamido-thiophene-3-carboxamides	JNK1	1320	[6]

Experimental Protocols

Protocol 1: Synthesis of N-(4-methoxyphenyl)thiophene-3-carboxamide

Materials:

• 3-Thiophenecarbonyl chloride (1.0 eq)

• 4-Methoxyaniline (1.05 eq)

• Triethylamine (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 4-methoxyaniline in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Add triethylamine to the solution and stir for 5 minutes.

• Slowly add a solution of 3-thiophenecarbonyl chloride in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water.

• Separate the organic layer and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to afford N-(4-methoxyphenyl)thiophene-3-carboxamide.

Protocol 2: Synthesis of (4-Methoxyphenyl)(thiophen-3-yl)methanone

Materials:

• 3-Thiophenecarbonyl chloride (1.0 eq)

• Anisole (1.2 eq)

• Anhydrous aluminum chloride (AlCl₃) (1.1 eq)

• Dichloromethane (CH₂Cl₂), anhydrous

• Ice

• Concentrated hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• To a stirred suspension of anhydrous AlCl₃ in anhydrous CH₂Cl₂ at 0 °C under an inert atmosphere, add anisole.

• Slowly add a solution of 3-thiophenecarbonyl chloride in anhydrous CH₂Cl₂ to the mixture.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Carefully pour the reaction mixture into a beaker containing a mixture of ice and concentrated HCl.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with CH₂Cl₂.

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield (4-methoxyphenyl)(thiophen-3-yl)methanone.[7]

Protocol 3: Synthesis of Ethyl thiophene-3-carboxylate

Materials:

• 3-Thiophenecarbonyl chloride (1.0 eq)

• Ethanol, absolute (excess)

• Pyridine (1.2 eq)

• Dichloromethane (CH₂Cl₂), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 3-thiophenecarbonyl chloride in anhydrous CH₂Cl₂ in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C.

• Slowly add a mixture of absolute ethanol and pyridine.

• Allow the reaction to warm to room temperature and stir overnight.

• Dilute the reaction mixture with CH₂Cl₂ and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation under reduced pressure to obtain ethyl thiophene-3-carboxylate.

3-Thiophenecarbonyl chloride is a highly valuable and versatile building block in organic synthesis. Its ability to readily undergo acylation reactions provides efficient access to a wide range of thiophene-containing amides, ketones, and esters. The utility of these products as intermediates and as biologically active molecules, particularly in the realm of kinase inhibitors, underscores the importance of 3-thiophenecarbonyl chloride in modern drug discovery and development. The protocols provided herein offer a practical guide for the synthesis of key derivatives, facilitating further exploration of the chemical space accessible from this important precursor.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]

Application Notes and Protocols for Esterification Reactions Involving 3-Thiophenecarbonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the synthesis of various esters from 3-thiophenecarbonyl chloride. The resulting 3-thiophenecarboxylate esters are versatile building blocks with significant applications in medicinal chemistry and materials science.

Introduction

3-Thiophenecarbonyl chloride is a reactive acyl halide used in the synthesis of a variety of thiophene-containing compounds. The esterification of 3-thiophenecarbonyl chloride with alcohols and phenols yields 3-thiophenecarboxylate esters, a class of compounds that serve as key intermediates in the development of novel therapeutic agents and functional materials. The thiophene moiety is a recognized pharmacophore, and its derivatives have shown a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. These notes offer standardized procedures for the synthesis of these valuable compounds.

Applications in Drug Discovery and Development

Esters derived from 3-thiophenecarboxylic acid are of significant interest in drug development due to their diverse pharmacological activities.

• Anti-inflammatory Agents: Thiophene-based compounds, including esters, are known to exhibit anti-inflammatory properties, often through the inhibition of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX).

• Anticancer Agents: Certain 2-aminothiophene-3-carboxylic acid ester derivatives have been identified as selective cytostatic agents, inducing apoptosis in cancer cell lines.[1]

• Enzyme Inhibition: The thiophene scaffold is present in numerous enzyme inhibitors. For instance, thiophene derivatives have been synthesized and evaluated as acetylcholinesterase inhibitors, which are crucial in the management of Alzheimer's disease.

• Local Anesthetics and Antihistamines: Dialkylaminoethyl esters of benzo[b]thiophene-3-carboxylic acid have demonstrated local anesthetic, anticholinergic, and antihistaminic activities.[2]

Experimental Protocols

The following are detailed protocols for the esterification of 3-thiophenecarbonyl chloride with various types of alcohols.

Protocol 1: General Esterification of Aliphatic Alcohols using Triethylamine

This protocol describes a general method for the esterification of primary and secondary alcohols with 3-thiophenecarbonyl chloride using triethylamine as a base to neutralize the HCl byproduct.

Materials:

• 3-Thiophenecarbonyl chloride

• Appropriate aliphatic alcohol (e.g., ethanol, isopropanol)

• Triethylamine (Et3N)

• Anhydrous dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the alcohol (1.0 equivalent) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• To the cooled solution, add triethylamine (1.2 equivalents) dropwise.

• In a separate flask, dissolve 3-thiophenecarbonyl chloride (1.1 equivalents) in anhydrous DCM.

• Transfer the 3-thiophenecarbonyl chloride solution to a dropping funnel and add it dropwise to the stirred alcohol-base solution at 0 °C over 15-30 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous MgSO4 or Na2SO4.

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude ester.

• If necessary, purify the crude product by flash column chromatography on silica gel.

Protocol 2: Esterification of Phenols using a Titanium Dioxide Catalyst

This protocol outlines a solvent-free method for the esterification of phenols with 3-thiophenecarbonyl chloride using titanium dioxide (TiO2) as a reusable catalyst.[3]

Materials:

• 3-Thiophenecarbonyl chloride

• Substituted or unsubstituted phenol

• Titanium dioxide (TiO2, anatase)

• Diethyl ether

• 15% Sodium hydroxide (NaOH) solution

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Anhydrous sodium sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• To a mixture of the phenol (1.0 equivalent) and 3-thiophenecarbonyl chloride (1.0 equivalent), add a catalytic amount of TiO2 (0.1 equivalents).

• Stir the mixture at room temperature (25 °C) for 30-60 minutes. Monitor the reaction by TLC.

• After completion, add diethyl ether to the reaction mixture and filter to remove the TiO2 catalyst.

• Wash the filtrate with 15% NaOH solution to remove any unreacted phenol.

• Subsequently, wash the organic layer with saturated aqueous NaHCO3 solution and water.

• Dry the organic layer over anhydrous Na2SO4.

• Evaporate the solvent to yield the crude phenolic ester.

• The crude product can be further purified by column chromatography.

Quantitative Data Summary

The following table summarizes typical reaction conditions and yields for the synthesis of various 3-thiophenecarboxylate esters.

Ester Product Name	Alcohol/Phenol Substrate	Catalyst/Base	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)
Ethyl 3-thiophenecarboxylate	Ethanol	Triethylamine	Dichloromethane	3	RT	~90
Isopropyl 3-thiophenecarboxylate	Isopropanol	Triethylamine	Dichloromethane	4	RT	~85
Phenyl 3-thiophenecarboxylate	Phenol	TiO2	Solvent-free	0.5	25	92[3]
4-Methylphenyl 3-thiophenecarboxylate	p-Cresol	TiO2	Solvent-free	0.5	25	90[3]
4-Nitrophenyl 3-thiophenecarboxylate	4-Nitrophenol	TiO2	Solvent-free	2.5	25	82[3]
2-Naphthyl 3-thiophenecarboxylate	2-Naphthol	TiO2	Solvent-free	0.25	25	88[3]

Visualizations

Experimental Workflow for Esterification

The following diagram illustrates the general workflow for the synthesis and purification of 3-thiophenecarboxylate esters.

A flowchart of the general experimental procedure.

Putative Signaling Pathway Inhibition

The thiophene core is a key feature in many enzyme inhibitors. The diagram below illustrates the inhibition of acetylcholinesterase (AChE) by a hypothetical 3-thiophenecarboxylate ester-based inhibitor, a plausible mechanism of action for drug candidates in this class targeting neurodegenerative diseases.

References

• 1. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and biological evaluation of thiophene derivatives as acetylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. vdoc.pub [vdoc.pub]

Application Notes: 3-Thiophenecarbonyl Chloride in the Synthesis of Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Thiophenecarbonyl chloride is a versatile reagent in organic synthesis, serving as a key building block for a variety of heterocyclic compounds with significant biological activities. The thiophene ring is a privileged scaffold in medicinal chemistry, known to impart favorable pharmacokinetic and pharmacodynamic properties to drug candidates. This document provides detailed application notes and protocols for the synthesis of bioactive molecules utilizing 3-thiophenecarbonyl chloride and its derivatives, with a focus on anticancer and enzyme-inhibiting compounds.

I. Anticancer Agents: Thiophene Carboxamides as Tubulin Polymerization and VEGFR-2 Inhibitors

Thiophene carboxamides, readily synthesized from 3-thiophenecarbonyl chloride, have emerged as a promising class of anticancer agents. These compounds have been shown to target crucial cellular processes involved in cancer progression, including microtubule dynamics and angiogenesis.

A. Thiophene Carboxamides as Combretastatin A-4 (CA-4) Analogs

A series of thiophene carboxamide derivatives have been synthesized as biomimetics of the natural anticancer agent Combretastatin A-4 (CA-4).[1][2][3] These compounds inhibit tubulin polymerization, a critical process for cell division, leading to cell cycle arrest and apoptosis in cancer cells.

Quantitative Data Summary:

Compound ID	Target Cell Line	IC50 (µM)	Reference
2b	Hep3B	5.46	[1][3]
2d	Hep3B	8.85	[1]
2e	Hep3B	12.58	[1][3]
MB-D2	A375	< 50 µM (viability ~20% at 50µM)	[4]
MB-D2	HT-29	< 75 µM (viability ~50% at 75µM)	[4]
MB-D2	MCF-7	< 50 µM (viability ~76% at 50µM)	[4]
MB-D4	HT-29	< 75 µM (viability ~51% at 75µM)	[4]

B. Thiophene-3-Carboxamides as VEGFR-2 Inhibitors

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the formation of new blood vessels that is essential for tumor growth and metastasis. Novel thiophene-3-carboxamide derivatives have been developed as potent VEGFR-2 inhibitors.[5]

Quantitative Data Summary:

Compound ID	Target	IC50 (nM)	Reference
14d	VEGFR-2	191.1	[5]

These compounds not only inhibit the VEGFR-2 enzyme but also suppress downstream signaling pathways, leading to the inhibition of cancer cell proliferation, migration, and tube formation in endothelial cells.[5]

Signaling Pathway Diagram: Inhibition of VEGFR-2 Signaling by Thiophene-3-Carboxamide Derivatives

References

• 1. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation | Semantic Scholar [semanticscholar.org]
• 3. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Protecting Group Strategies for Reactions with 3-Thiophenecarbonyl Chloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for protecting group strategies in reactions involving 3-Thiophenecarbonyl chloride. The selection of an appropriate protecting group is crucial to ensure the chemoselectivity and efficiency of acylation reactions with this versatile reagent. This guide outlines strategies for the protection of common functional groups, including amines, alcohols, and thiols, and provides specific experimental protocols for both the acylation of protected substrates and their subsequent deprotection.

Introduction

3-Thiophenecarbonyl chloride is a valuable building block in organic synthesis, widely utilized in the preparation of pharmaceuticals and other bioactive molecules. Its reactivity as an acylating agent necessitates the use of protecting groups when other sensitive functionalities are present in the substrate. This document details the use of the tert-butoxycarbonyl (Boc) group for amines, the tert-butyldimethylsilyl (TBDMS) group for alcohols, and the trityl (Trt) group for thiols. These protecting groups are selected for their stability under the acylation conditions and the availability of mild and selective deprotection methods.

Protecting Group Selection and Strategy

The choice of a protecting group is contingent on its compatibility with the reaction conditions for both introduction and removal, as well as its inertness to the desired chemical transformation. The following sections detail the rationale for the selection of Boc, TBDMS, and Trt protecting groups for amines, alcohols, and thiols, respectively, in the context of reactions with 3-Thiophenecarbonyl chloride.

A general workflow for a protecting group strategy in the synthesis of 3-thiophene derivatives is depicted below.

Catalytic Methods for Reactions Involving 3-Thiophenecarbonyl Chloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for various catalytic cross-coupling reactions involving 3-thiophenecarbonyl chloride. These reactions are fundamental in medicinal chemistry and materials science for the synthesis of novel compounds with potential therapeutic and electronic applications. The protocols outlined below focus on palladium-catalyzed Suzuki-Miyaura, Heck, and Sonogashira couplings, as well as catalytic amide formation.

Suzuki-Miyaura Coupling: Synthesis of Aryl-(3-thienyl) Ketones

The Suzuki-Miyaura cross-coupling reaction is a versatile method for the formation of carbon-carbon bonds. In the context of 3-thiophenecarbonyl chloride, it provides an efficient route to synthesize aryl-(3-thienyl) ketones, which are valuable intermediates in drug discovery.

Application Notes

The palladium-catalyzed coupling of 3-thiophenecarbonyl chloride with arylboronic acids offers a direct and high-yielding method for the synthesis of diaryl ketones. This reaction typically proceeds under mild conditions and demonstrates a broad tolerance for various functional groups on the arylboronic acid coupling partner. The choice of palladium catalyst, ligand, base, and solvent system is crucial for achieving optimal results. For acyl chlorides, anhydrous conditions are generally preferred to prevent hydrolysis.

A study on the synthesis of thienyl ketones via a Pd(0) catalyzed cross-coupling reaction of 3-methylthiophene-2-carbonyl chloride with a variety of aryl/heteroaryl-boronic acids showed good to excellent yields under mild conditions.[1] These conditions can be adapted for 3-thiophenecarbonyl chloride.

Quantitative Data

The following table summarizes the reaction conditions and yields for the Suzuki-Miyaura coupling of a thiophene carbonyl chloride with various arylboronic acids, based on a closely related substrate.[1]

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (5)	SPhos (6)	K₃PO₄	Toluene	50	0.5	91
2	4-Methylphenylboronic acid	Pd(OAc)₂ (5)	SPhos (6)	K₃PO₄	Toluene	50	0.5	88
3	4-Methoxyphenylboronic acid	Pd(OAc)₂ (5)	SPhos (6)	K₃PO₄	Toluene	50	0.5	85
4	4-Chlorophenylboronic acid	Pd(OAc)₂ (5)	SPhos (6)	K₃PO₄	Toluene	50	0.5	82
5	4-Fluorophenylboronic acid	Pd(OAc)₂ (5)	SPhos (6)	K₃PO₄	Toluene	50	0.5	87
6	2-Naphthylboronic acid	Pd(OAc)₂ (5)	SPhos (6)	K₃PO₄	Toluene	50	0.5	78

Experimental Protocol

Synthesis of Phenyl(3-thienyl)methanone

• Reaction Setup: To a dry Schlenk tube under an argon atmosphere, add 3-thiophenecarbonyl chloride (1.0 mmol, 1.0 equiv.), phenylboronic acid (1.2 mmol, 1.2 equiv.), and potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv.).

• Catalyst and Ligand Addition: Add palladium(II) acetate (Pd(OAc)₂, 0.05 mmol, 5 mol%) and SPhos (0.06 mmol, 6 mol%).

• Solvent Addition: Add anhydrous toluene (5 mL).

• Reaction: Seal the Schlenk tube and stir the mixture at 50 °C.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 30 minutes.

• Work-up: After completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired phenyl(3-thienyl)methanone.

Catalytic Cycle

Suzuki-Miyaura Catalytic Cycle

Heck Coupling: Synthesis of 3-(3-Thienyl)acrylic Acid Esters

The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene.[2] This reaction is particularly useful for the synthesis of substituted alkenes.

Application Notes

The Heck coupling of 3-thiophenecarbonyl chloride with acrylates can be challenging due to the potential for decarbonylation of the acyl chloride under the reaction conditions. A more common approach is the Heck coupling of 3-halothiophenes with acrylates to produce 3-thienylacrylic acid esters. The reaction is typically carried out in the presence of a palladium catalyst, a phosphine ligand, and a base.

Quantitative Data

The following table presents typical conditions for the Heck coupling of 3-bromothiophene with methyl acrylate. These conditions can serve as a starting point for the optimization of reactions with 3-thiophenecarbonyl chloride, with the caveat of potential decarbonylation.

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Methyl acrylate	Pd(OAc)₂ (2)	PPh₃ (4)	Et₃N	DMF	100	12	>90
2	Ethyl acrylate	PdCl₂(PPh₃)₂ (3)	-	K₂CO₃	NMP	120	8	85
3	Butyl acrylate	Pd₂(dba)₃ (1)	P(o-tol)₃ (4)	NaOAc	DMAc	110	16	88

Experimental Protocol

Synthesis of Methyl 3-(3-thienyl)acrylate

• Reaction Setup: In a sealed tube, combine 3-bromothiophene (1.0 mmol, 1.0 equiv.), methyl acrylate (1.5 mmol, 1.5 equiv.), palladium(II) acetate (0.02 mmol, 2 mol%), and triphenylphosphine (0.04 mmol, 4 mol%).

• Reagent Addition: Add triethylamine (1.5 mmol, 1.5 equiv.) and anhydrous N,N-dimethylformamide (DMF, 5 mL).

• Reaction: Seal the tube and heat the mixture at 100 °C with stirring for 12 hours.

• Monitoring: Monitor the reaction by TLC or GC-MS.

• Work-up: After cooling to room temperature, dilute the reaction mixture with water and extract with diethyl ether.

• Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo. Purify the residue by column chromatography on silica gel.

Experimental Workflow

Heck Coupling Experimental Workflow

Sonogashira Coupling: Synthesis of 3-Thienylpropynones

The Sonogashira coupling reaction is a powerful method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[3] Acyl chlorides can also be used as electrophiles in this reaction.

Application Notes

The Sonogashira coupling of 3-thiophenecarbonyl chloride with terminal alkynes provides a direct route to 3-thienylpropynones. The reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base, such as an amine.[4] The reaction conditions are generally mild, and a wide range of functional groups are tolerated.

Quantitative Data

The following table provides representative conditions for the Sonogashira coupling of aroyl chlorides with terminal alkynes.

Entry	Aroyl Chloride	Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Benzoyl chloride	Phenylacetylene	PdCl₂(PPh₃)₂ (1)	CuI (2)	Et₃N	THF	rt	95
2	4-Nitrobenzoyl chloride	1-Octyne	Pd(PPh₃)₄ (2)	CuI (5)	Et₃N	Dioxane	50	88
3	2-Naphthoyl chloride	Trimethylsilylacetylene	PdCl₂(PPh₃)₂ (1.5)	CuI (3)	Piperidine	DMF	rt	92

Experimental Protocol

Synthesis of 1-(3-Thienyl)-3-phenylprop-2-yn-1-one

• Reaction Setup: To a solution of 3-thiophenecarbonyl chloride (1.0 mmol, 1.0 equiv.) and phenylacetylene (1.1 mmol, 1.1 equiv.) in anhydrous tetrahydrofuran (THF, 10 mL) under an argon atmosphere, add triethylamine (2.0 mmol, 2.0 equiv.).

• Catalyst Addition: Add bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂, 0.01 mmol, 1 mol%) and copper(I) iodide (CuI, 0.02 mmol, 2 mol%).

• Reaction: Stir the reaction mixture at room temperature.

• Monitoring: Monitor the reaction by TLC. The reaction is usually complete within a few hours.

• Work-up: Once the starting material is consumed, filter the reaction mixture through a short pad of silica gel, washing with ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue by flash chromatography on silica gel to yield the desired product.

Signaling Pathway Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. Palladium(II)-mediated 11C-carbonylative coupling of diaryliodonium salts with organostannanes—a new, mild and rapid synthesis of aryl [11C]ketones - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Friedel-Crafts Acylation with 3-Thiophenecarbonyl Chloride

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and answers to frequently asked questions regarding side reactions encountered during Friedel-Crafts acylation with 3-Thiophenecarbonyl chloride.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments in a question-and-answer format.

Q1: I am observing the formation of multiple products in my reaction. Why is this happening and how can I control it?

A1: The formation of multiple products in Friedel-Crafts acylation can be attributed to several factors, primarily related to the substrate, catalyst, and reaction conditions.

• Isomer Formation: When using substituted aromatic substrates, such as toluene or anisole, the incoming acyl group can add to different positions on the ring (ortho, meta, para), leading to a mixture of isomers. The methoxy group in anisole, for example, is an ortho, para-director.[1] GC-MS analysis of the acylation of toluene has shown the formation of ortho- and para-isomers.[2]

• Polyacylation: While less common than in Friedel-Crafts alkylation, polyacylation can occur, especially with highly activated aromatic rings. The introduction of the first acyl group deactivates the ring, making a second acylation less favorable.[3] However, under harsh conditions or with very reactive substrates, di-acylated products may be observed.

• Transacylation: In reactions involving already acylated thiophenes, transacylation can lead to complex product mixtures. For instance, the reaction of 2-acetylthiophene with benzoyl chloride can result in a mixture containing 2-benzoylthiophene and di-acylated thiophenes.

To control the formation of multiple products:

• Optimize Reaction Temperature: Lowering the reaction temperature can often improve selectivity and reduce the formation of undesired isomers and byproducts.

• Choice of Catalyst: The nature of the Lewis acid catalyst can influence regioselectivity. Milder catalysts may offer better control.

• Solvent Effects: The polarity of the solvent can impact the reaction pathway. Experimenting with different solvents may improve the desired product yield.

• Stoichiometry: Carefully controlling the stoichiometry of the reactants and catalyst is crucial. Using a slight excess of the limiting reagent can sometimes drive the reaction to completion and minimize side reactions.

Q2: My reaction is producing a dark, tarry material. What is the cause and how can I prevent it?

A2: The formation of dark, tarry materials, often referred to as resinification or polymerization, is a common issue, particularly with sensitive substrates like thiophene, furan, and pyrrole.

• Substrate Sensitivity: Thiophene and other electron-rich heterocycles are prone to polymerization under the acidic conditions of the Friedel-Crafts reaction.[4] Furan, in particular, is known to be unstable under classical Friedel-Crafts conditions with strong Lewis acids like AlCl₃.[4]

• Catalyst-Induced Decomposition: Strong Lewis acids can promote the degradation of sensitive starting materials and products, leading to the formation of polymeric byproducts. For the acylation of thiophene, stannic chloride is sometimes preferred over aluminum chloride as it is less likely to induce polymerization.

• High Reaction Temperature: Elevated temperatures can accelerate decomposition and polymerization pathways.

To prevent tar formation:

• Use Milder Catalysts: Consider using milder Lewis acids, such as SnCl₄, ZnCl₂, or solid acid catalysts like zeolites, which have been shown to be effective for the acylation of thiophene.[4][5]

• Maintain Low Temperatures: Running the reaction at or below room temperature can significantly reduce the rate of decomposition.

• Control Addition Rate: Slow, dropwise addition of the acyl chloride to the mixture of the aromatic substrate and catalyst can help to control the reaction exotherm and minimize localized heating.

• Anhydrous Conditions: Ensure all glassware is thoroughly dried and anhydrous solvents are used, as moisture can deactivate the catalyst and contribute to side reactions.

Q3: I am getting a low yield of my desired product. What are the potential reasons?

A3: Low yields in Friedel-Crafts acylation can stem from a variety of issues related to the reagents, catalyst, and reaction setup.

• Catalyst Inactivity: Lewis acid catalysts are highly sensitive to moisture. Any water present in the reaction system will react with and deactivate the catalyst.

• Insufficient Catalyst: Friedel-Crafts acylation often requires a stoichiometric amount of the Lewis acid because the product ketone can form a stable complex with the catalyst, effectively removing it from the reaction cycle.[3]

• Deactivated Aromatic Ring: The presence of strongly electron-withdrawing groups on the aromatic substrate can deactivate it towards electrophilic aromatic substitution, hindering the reaction.

• Poor Quality Reagents: Impurities in the 3-Thiophenecarbonyl chloride or the aromatic substrate can interfere with the reaction.

To improve your yield:

• Ensure Anhydrous Conditions: Use freshly opened or purified anhydrous solvents and dry all glassware in an oven before use. Handle hygroscopic catalysts like AlCl₃ in a glovebox or under an inert atmosphere.

• Optimize Catalyst Loading: If you are using a catalytic amount of Lewis acid, try increasing it to a stoichiometric amount.

• Purify Reagents: If you suspect impurities in your starting materials, consider purifying them by distillation or recrystallization before use.

• Check Reaction Time and Temperature: The reaction may require a longer time or gentle heating to go to completion. Monitor the reaction progress by TLC or GC-MS to determine the optimal reaction time.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products when acylating toluene with 3-Thiophenecarbonyl chloride?

A1: The acylation of toluene with an acyl chloride typically yields a mixture of ortho- and para-isomers, with the para-isomer being the major product due to reduced steric hindrance.[6] Minor byproducts such as diacylated products or trimethylbenzenes from side reactions of the solvent or starting material could also be formed, as observed in similar Friedel-Crafts reactions.[2]

Q2: Can I perform a Friedel-Crafts acylation with 3-Thiophenecarbonyl chloride on furan or pyrrole?

A2: Furan and pyrrole are highly reactive and sensitive to the strong acidic conditions of traditional Friedel-Crafts acylation, often leading to polymerization.[4] Milder reaction conditions are necessary. The use of less reactive acylating agents (like anhydrides) and milder Lewis acids (e.g., BF₃·OEt₂) or alternative methods that avoid strong Lewis acids are recommended for these substrates.[4]

Q3: Is it possible to get diacylation of my aromatic ring with 3-Thiophenecarbonyl chloride?

A3: While the acyl group introduced is deactivating, making a second acylation more difficult, it is not impossible, particularly with highly activated substrates or under forcing reaction conditions (high temperature, long reaction times, excess acylating agent and catalyst).

Q4: How can I analyze the side products in my reaction mixture?

A4: Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for separating and identifying the components of your crude reaction mixture, including isomers and other byproducts.[2][7] Thin-layer chromatography (TLC) can be used for monitoring the reaction progress and getting a qualitative idea of the number of components in the mixture. For definitive structural elucidation of unknown side products, isolation by column chromatography followed by NMR spectroscopy is typically required.

Data Presentation

While specific quantitative data for side reactions with 3-Thiophenecarbonyl chloride is limited in the literature, the following table summarizes potential side products based on analogous reactions.

Aromatic Substrate	Expected Major Product(s)	Potential Side Products	Reference
Benzene	3-Thienyl phenyl ketone	Diacylated products	-
Toluene	4-Methylphenyl(3-thienyl)methanone, 2-Methylphenyl(3-thienyl)methanone	Diacylated products, Trimethylbenzenes	[2]
Anisole	4-Methoxyphenyl(3-thienyl)methanone, 2-Methoxyphenyl(3-thienyl)methanone	Phenyl benzoate, Diacylated products	[5]
Thiophene	Di(3-thienyl)ketone	Isomeric ketones, Polymeric material	-
Furan	(3-Thienyl)(2-furyl)methanone	Polymeric material	[4]
Pyrrole	(3-Thienyl)(2-pyrrolyl)methanone	Polymeric material, N-acylated pyrrole	-

Experimental Protocols

A general protocol for Friedel-Crafts acylation is provided below. This should be adapted based on the specific aromatic substrate being used.

General Protocol for Friedel-Crafts Acylation with 3-Thiophenecarbonyl Chloride

Materials:

• Aromatic Substrate (e.g., Benzene, Toluene)

• 3-Thiophenecarbonyl chloride

• Anhydrous Aluminum Chloride (AlCl₃) or another suitable Lewis acid

• Anhydrous Dichloromethane (DCM) or another suitable solvent

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ice

Procedure:

• Apparatus Setup: Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a gas trap (to vent HCl gas produced), and an addition funnel. All glassware must be thoroughly dried.

• Reagent Preparation: In a fume hood, cautiously add the anhydrous Lewis acid (e.g., 1.1 equivalents of AlCl₃) to the reaction flask. Add the anhydrous solvent (e.g., DCM) to create a suspension.

• Addition of Acyl Chloride: Dissolve 3-Thiophenecarbonyl chloride (1.0 equivalent) in a small amount of the anhydrous solvent and add it to the addition funnel. Add the solution dropwise to the stirred suspension of the Lewis acid over 10-15 minutes. The reaction is often exothermic, so cooling in an ice bath may be necessary.

• Addition of Aromatic Substrate: Dissolve the aromatic substrate (1.0 to 1.2 equivalents) in the anhydrous solvent and add it to the addition funnel. Add the substrate solution dropwise to the reaction mixture.

• Reaction: After the addition is complete, allow the reaction to stir at room temperature. The reaction progress should be monitored by TLC or GC-MS. Gentle heating may be required for less reactive substrates.

• Workup: Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated HCl to decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with the solvent (e.g., DCM).

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and remove the solvent by rotary evaporation.

• Purification: Purify the crude product by column chromatography, recrystallization, or distillation.

Visualizations

Caption: Experimental workflow for Friedel-Crafts acylation.

Caption: Potential side reaction pathways in Friedel-Crafts acylation.

References

• 1. benchchem.com [benchchem.com]
• 2. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 3. Friedel Crafts aromatic acylation of benzene methylbenzene electrophilic substitution mechanism reagents reaction conditions organic synthesis [docbrown.info]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Acylation of Anisole With Benzoyl Chloride Over Rapidly Synthesized Fly Ash–Based HBEA Zeolite - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. iris.unica.it [iris.unica.it]

Technical Support Center: Purification of 3-Thiophenecarbonyl Chloride Reaction Products

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with 3-Thiophenecarbonyl chloride. It covers common purification challenges and offers detailed protocols to ensure high-purity material for subsequent experimental steps.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude 3-Thiophenecarbonyl chloride reaction mixture?

When synthesizing 3-Thiophenecarbonyl chloride from 3-thiophenecarboxylic acid and a chlorinating agent like thionyl chloride (SOCl₂), several impurities are common:

• Excess Chlorinating Agent: Unreacted thionyl chloride or oxalyl chloride is often present. Old thionyl chloride can also introduce sulfur-based impurities.[1]

• Unreacted Starting Material: Residual 3-thiophenecarboxylic acid.

• Hydrolysis Product: 3-Thiophenecarboxylic acid formed by the reaction of the product with trace moisture.[2]

• Side Products: Depending on reaction conditions, small amounts of ring-chlorinated thiophenes or anhydrides may form.[3]

Q2: My crude product is a dark oil or solid. What causes the color and how can I remove it?

Dark coloration can result from impurities in the starting materials or from decomposition products formed during a high-temperature reaction. The most effective method to remove these non-volatile, colored impurities is vacuum distillation, which will yield the pure 3-Thiophenecarbonyl chloride as a clear, pale yellow liquid or a low-melting solid.[4][5]

Q3: How can I effectively remove residual thionyl chloride (SOCl₂) from my product?

Excess thionyl chloride (boiling point: 76 °C) is more volatile than the product. It can be removed by:

• Rotary Evaporation: The easiest method is to remove it under reduced pressure. To ensure complete removal, you can add an anhydrous, inert solvent like toluene and co-evaporate it with the residual SOCl₂.[1]

• Vacuum Distillation: During the purification of the final product, the thionyl chloride will distill off as the first fraction.[4]

Q4: My TLC/HPLC analysis shows streaking and multiple spots. How can I get a clean analysis?

Acyl chlorides are highly reactive and can decompose on silica gel (TLC) or stationary phases (HPLC), leading to streaking and inaccurate results.[1] The standard method is to perform an analysis on a stable derivative:

• Take a small aliquot of the crude or purified product.

• Quench it with a nucleophile like benzylamine or methanol to form the corresponding stable amide or ester.

• Analyze the resulting stable derivative by TLC, HPLC, or GC-MS to accurately determine the purity of the acyl chloride.[1][6]

Q5: What is the best method to purify 3-Thiophenecarbonyl chloride?

For 3-Thiophenecarbonyl chloride, vacuum distillation is the most common and highly recommended purification method.[3][4][7] It effectively separates the product from non-volatile starting materials and colored impurities, as well as from more volatile reagents like excess thionyl chloride.

Q6: How should I store purified 3-Thiophenecarbonyl chloride?

Due to its sensitivity to moisture, 3-Thiophenecarbonyl chloride should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon).[2] It is recommended to store it at a low temperature (2-8°C) to minimize degradation over time.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield After Distillation	- Product decomposition at high temperatures.- Incomplete reaction.- Mechanical loss during transfer.	- Ensure you are using a high-vacuum system to lower the boiling point.- Confirm reaction completion via derivatization and analysis before workup.- Use appropriate glassware (e.g., short-path distillation apparatus) to minimize losses.
Product Decomposes During Distillation	- The distillation pot temperature is too high.- Presence of water in the apparatus.	- Use a better vacuum source (e.g., a diffusion or turbomolecular pump) to distill at a lower temperature.- Ensure all glassware is oven-dried or flame-dried before use to remove all traces of moisture.[2]
Product Solidifies in Condenser	- The melting point of 3-Thiophenecarbonyl chloride is 51-54 °C.- Cooling water is too cold.	- Use room temperature water for the condenser or do not run water through it at all (air cooling is often sufficient for high-boiling liquids under vacuum). A heat gun can be used carefully to melt the solid and allow it to flow into the receiving flask.
Purified Product Quickly Turns into a Solid (Carboxylic Acid)	- Exposure to atmospheric moisture.	- The product has hydrolyzed. Handle the purified product quickly under an inert atmosphere. Ensure storage containers are dry and purged with nitrogen or argon.

Data Presentation

Table 1: Physical and Chemical Properties of 3-Thiophenecarbonyl Chloride

Property	Value	Reference(s)
CAS Number	41507-35-1	[8][9]
Molecular Formula	C₅H₃ClOS	[8][9]
Molecular Weight	146.59 g/mol	[8]
Appearance	Solid
Melting Point	51-54 °C
Boiling Point	Not specified, but amenable to vacuum distillation. The 2-isomer boils at ~63°C / 4 mmHg.[4]
Hazard Statements	Flammable solid, Causes severe skin burns and eye damage.	[10]

Experimental Protocols

Protocol 1: Purification by Vacuum Distillation

This protocol describes the purification of crude 3-Thiophenecarbonyl chloride after the initial removal of the chlorinating agent.

Materials:

• Crude 3-Thiophenecarbonyl chloride

• Short-path distillation apparatus

• Vacuum pump capable of reaching <1 mmHg

• Heating mantle and magnetic stirrer

• Cold trap (liquid nitrogen or dry ice/acetone)

• Oven-dried glassware

Procedure:

• Apparatus Setup: Assemble a clean, oven-dried short-path distillation apparatus. Use high-vacuum grease for all joints.

• Charge the Flask: Transfer the crude 3-Thiophenecarbonyl chloride to the distillation flask containing a magnetic stir bar.

• Attach to Vacuum: Connect the apparatus to a vacuum line equipped with a cold trap to protect the pump from corrosive vapors.

• Begin Distillation: Slowly apply the vacuum. Once the system is at the desired pressure (e.g., 1-5 mmHg), begin stirring and gently heat the distillation flask using a heating mantle.

• Collect Fractions:

  • Fore-run: Collect any low-boiling impurities (e.g., residual solvent or thionyl chloride) in the initial fraction and discard.

  • Product: Collect the main fraction of 3-Thiophenecarbonyl chloride at a constant temperature. The 2-isomer distills at ~63°C at 4 mmHg as a reference.[4]

  • Residue: Stop the distillation before the flask goes to dryness to avoid charring of the non-volatile residue.

• Shutdown: Remove the heat source and allow the apparatus to cool to room temperature before slowly re-introducing air into the system.

• Storage: Immediately transfer the purified product to a pre-weighed, dry, amber glass bottle and seal under an inert atmosphere.

Protocol 2: Purity Assessment via Benzylamine Derivatization

This protocol allows for the safe and accurate determination of purity by converting the acyl chloride into a stable amide for analysis.

Materials:

• Sample of 3-Thiophenecarbonyl chloride (~10-20 mg)

• Benzylamine

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Vials and standard analytical equipment (TLC, HPLC, or GC-MS)

Procedure:

• Prepare Amine Solution: In a small vial, dissolve benzylamine (2-3 equivalents) in 1 mL of anhydrous DCM.

• Derivatization: In a separate vial, dissolve the 3-Thiophenecarbonyl chloride sample in 0.5 mL of anhydrous DCM. Cool this solution in an ice bath.

• Reaction: Slowly add the acyl chloride solution to the benzylamine solution with stirring. Let the reaction proceed for 10 minutes.

• Workup: Add 1 mL of saturated sodium bicarbonate solution to quench any unreacted acyl chloride and neutralize the resulting HCl salt. Separate the organic layer, wash with water, and dry over anhydrous sodium sulfate.

• Analysis: The resulting solution containing the stable N-benzyl-3-thiophenecarboxamide can now be reliably analyzed by TLC, HPLC, or GC-MS to determine the purity of the original 3-Thiophenecarbonyl chloride.

Visualizations

Caption: Decision workflow for purifying 3-Thiophenecarbonyl chloride.

Caption: Unwanted hydrolysis pathway of 3-Thiophenecarbonyl chloride.

References

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2-Thiophenecarbonyl chloride synthesis - chemicalbook [chemicalbook.com]
• 5. US4321399A - Preparation of 2-thiophenecarbonyl chloride - Google Patents [patents.google.com]
• 6. CN105301137A - High performance liquid chromatography method for analysis of alkyl chloride compound - Google Patents [patents.google.com]
• 7. WO2017076844A1 - Method for preparation of thiophene-2-carbonyl chlorides with oxalyl chloride - Google Patents [patents.google.com]
• 8. scbt.com [scbt.com]
• 9. canbipharm.com [canbipharm.com]
• 10. echemi.com [echemi.com]

Technical Support Center: Acylation Reactions with 3-Thiophenecarbonyl Chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with acylation reactions involving 3-thiophenecarbonyl chloride.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the Friedel-Crafts acylation using 3-thiophenecarbonyl chloride?

The reaction is an electrophilic aromatic substitution. First, a Lewis acid catalyst (e.g., AlCl₃) activates the 3-thiophenecarbonyl chloride by forming a complex with the chlorine atom. This generates a highly electrophilic acylium ion. The aromatic substrate then attacks this acylium ion, forming a resonance-stabilized carbocation intermediate (a sigma complex). Finally, a base (like the displaced chloride ion complexed with the Lewis acid) removes a proton from the carbon where the acyl group was added, restoring aromaticity and yielding the 3-thienyl ketone product.[1]

Q2: My reaction is showing low or no yield. What are the common causes?

Low yields in Friedel-Crafts acylation can be attributed to several factors:

• Inactive Catalyst: The Lewis acid catalyst is highly sensitive to moisture. Any water in the glassware, solvent, or reagents will deactivate it.

• Deactivated Aromatic Substrate: The presence of strongly electron-withdrawing groups (e.g., -NO₂, -CN, -COR) on the aromatic substrate can make it too unreactive for the acylation to proceed efficiently.

• Insufficient Catalyst: Friedel-Crafts acylation often requires stoichiometric amounts of the Lewis acid because the product ketone can form a stable complex with the catalyst, taking it out of the catalytic cycle.[2]

• Suboptimal Temperature: The reaction may require heating to overcome the activation energy, but excessively high temperatures can lead to side reactions and decomposition.

Q3: I am observing the formation of multiple products. What could be the reason?

While less common than in Friedel-Crafts alkylation, polyacylation can occur, especially with highly activated aromatic rings. However, the introduction of the first acyl group deactivates the ring, making a second acylation less favorable. More likely, you may be observing isomers if the aromatic substrate has multiple possible sites for acylation. The regioselectivity is governed by the directing effects of the substituents already on the aromatic ring.

Q4: What are the best practices for setting up an acylation reaction with 3-thiophenecarbonyl chloride?

• Ensure Anhydrous Conditions: All glassware should be oven- or flame-dried. Use anhydrous solvents and freshly opened or purified reagents.

• Reagent Purity: The purity of the 3-thiophenecarbonyl chloride and the aromatic substrate is critical to avoid side reactions.

• Controlled Addition: Add the acylating agent or the catalyst portion-wise or dropwise to control the reaction exotherm, especially on a larger scale.

Troubleshooting Guide

Problem 1: Low or No Product Formation

This is the most common issue. The following workflow can help diagnose the problem.

Caption: Troubleshooting workflow for low reaction yields.

Problem 2: Formation of Tar or Dark-Colored Byproducts

Thiophene and its derivatives can be sensitive to strong acids and may polymerize, leading to the formation of tar.[3]

• Cause: The Lewis acid catalyst is too harsh for the substrate.

• Solution: Switch to a milder Lewis acid. For example, if you are using AlCl₃, consider trying SnCl₄ or ZnCl₂.[2] The use of solid acid catalysts like Hβ zeolite has also been shown to be effective in the acylation of thiophene, minimizing side reactions.

Problem 3: Difficult Product Purification

• Cause: The product ketone forms a stable complex with the Lewis acid, which can make the workup challenging.

• Solution: During the workup, the reaction mixture should be quenched by slowly adding it to ice-cold dilute acid (e.g., HCl). This will break up the ketone-Lewis acid complex and dissolve the inorganic salts in the aqueous layer, facilitating separation.

Data on Reaction Parameters

The optimal conditions for acylation with 3-thiophenecarbonyl chloride will depend on the specific aromatic substrate. The following tables provide representative data from the literature on Friedel-Crafts acylation of thiophene and other arenes to illustrate the effect of different catalysts and conditions.

Table 1: Effect of Different Lewis Acid Catalysts on Thiophene Acylation

Catalyst	Acylating Agent	Solvent	Temperature (°C)	Yield (%)	Reference
AlCl₃	Acetyl Chloride	Benzene	0	-	[3]
SnCl₄	Acetyl Chloride	Benzene	0	78-80	[3]
ZnCl₂	Acetic Anhydride	None	120-125	68	[2]
Hβ Zeolite	Acetic Anhydride	None	60	~99

Note: Stannic chloride is noted as being superior to aluminum chloride for thiophene acylation as AlCl₃ can induce polymerization.[3]

Table 2: Influence of Reaction Conditions on the Acylation of Anisole

Catalyst (mol%)	Acylating Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
FeCl₃ (10)	Acetic Anhydride	TAAIL	60	24	94	[4]
AlCl₃	Acetic Anhydride	Dichloromethane	Reflux	-	85.7	[5]

TAAIL: Tunable Aryl Alkyl Ionic Liquid

Catalyst Selection Guide

The choice of Lewis acid is critical for a successful acylation reaction. The following diagram provides a general guide for selecting a suitable catalyst based on the reactivity of the aromatic substrate.

Caption: Decision guide for Lewis acid catalyst selection.

Experimental Protocols

General Protocol for Friedel-Crafts Acylation with 3-Thiophenecarbonyl Chloride

This is a general procedure and may require optimization for specific substrates.

Materials:

• Aromatic substrate

• 3-Thiophenecarbonyl chloride

• Anhydrous Lewis acid (e.g., AlCl₃, SnCl₄)

• Anhydrous solvent (e.g., dichloromethane (DCM), carbon disulfide, nitrobenzene)

• Ice bath

• Dilute aqueous HCl

• Saturated aqueous NaHCO₃

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Setup: Assemble an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen or argon inlet.

• Catalyst Suspension: Charge the flask with the aromatic substrate and the anhydrous solvent. Cool the mixture in an ice bath to 0-5 °C. Carefully add the Lewis acid catalyst (1.1 to 1.3 equivalents) portion-wise, maintaining the temperature.

• Addition of Acyl Chloride: Dissolve 3-thiophenecarbonyl chloride (1.0 equivalent) in a small amount of anhydrous solvent and add it to the dropping funnel. Add the solution dropwise to the stirred reaction mixture over 15-30 minutes, ensuring the temperature remains low.

• Reaction: After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 30 minutes. Then, remove the ice bath and allow the reaction to warm to room temperature. Monitor the reaction progress by TLC. If the reaction is sluggish, it may be gently heated (e.g., to reflux in DCM, ~40 °C).

• Workup: Once the reaction is complete, cool the mixture back down in an ice bath. Very slowly and carefully, quench the reaction by adding it to a beaker containing crushed ice and dilute HCl.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with the solvent.

• Washing: Combine the organic layers and wash sequentially with dilute HCl, water, saturated NaHCO₃ solution, and finally brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by recrystallization or column chromatography on silica gel.

References

• 1. 傅-克酰基化反应 [sigmaaldrich.com]
• 2. US2492629A - Acylation of thiophene - Google Patents [patents.google.com]
• 3. orgsyn.org [orgsyn.org]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. condor.depaul.edu [condor.depaul.edu]

Technical Support Center: Managing 3-Thiophenecarbonyl Chloride in Reactions

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on handling the moisture-sensitive reagent, 3-Thiophenecarbonyl chloride. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during its use in chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What is 3-Thiophenecarbonyl chloride and why is it considered moisture-sensitive?

A1: 3-Thiophenecarbonyl chloride (C₅H₃ClOS) is a reactive acyl chloride.[1][2][3] Its high reactivity stems from the electrophilic carbonyl carbon, which is susceptible to nucleophilic attack. Moisture, in the form of water, acts as a nucleophile and readily reacts with 3-Thiophenecarbonyl chloride in a hydrolysis reaction. This reaction is generally rapid for acyl chlorides and leads to the formation of the corresponding carboxylic acid, 3-thiophenecarboxylic acid, and hydrochloric acid (HCl).[4][5][6] This degradation compromises the purity of the reagent and can significantly impact the outcome of your desired reaction.

Q2: How should I properly store and handle 3-Thiophenecarbonyl chloride to minimize moisture exposure?

A2: To maintain the integrity of 3-Thiophenecarbonyl chloride, it is crucial to adhere to strict storage and handling protocols. The compound should be stored in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), and in a refrigerator (2-8°C).[7][8] For handling, it is highly recommended to work inside a glovebox or under a continuous stream of dry, inert gas.[5] Always use dry glassware and syringes. It is also good practice to aliquot the reagent into smaller, single-use portions to avoid repeated exposure of the entire stock to the atmosphere.

Q3: What are the primary degradation products of 3-Thiophenecarbonyl chloride when exposed to moisture?

A3: The primary degradation product of 3-Thiophenecarbonyl chloride upon reaction with water is 3-thiophenecarboxylic acid .[4] This hydrolysis reaction also produces hydrogen chloride (HCl) . In the presence of other nucleophiles, side reactions can occur. For instance, if another molecule of 3-Thiophenecarbonyl chloride is present, the newly formed 3-thiophenecarboxylic acid can react with it to form 3-thiophenecarboxylic anhydride .[6][9][10]

Troubleshooting Guides

Issue 1: Low or No Yield in Acylation Reactions

Symptom: Your acylation reaction (e.g., Friedel-Crafts or amide formation) results in a low yield or fails to produce the desired product, with the starting material often recovered.

Possible Cause: The most probable cause is the deactivation of your 3-Thiophenecarbonyl chloride due to hydrolysis. The presence of moisture in your reactants, solvents, or glassware will convert the acyl chloride to the much less reactive 3-thiophenecarboxylic acid.[11] In Friedel-Crafts reactions, moisture can also deactivate the Lewis acid catalyst.[11]

Solutions:

• Ensure Anhydrous Conditions: Meticulously dry all glassware in an oven and cool it under a stream of inert gas or in a desiccator before use.

• Use Dry Solvents: Employ freshly dried, anhydrous solvents. Standard procedures for drying common solvents are outlined in the experimental protocols section below.

• Verify Reagent Quality: If possible, test the purity of your 3-Thiophenecarbonyl chloride before use, for example, by IR spectroscopy (looking for the absence of a broad O-H stretch from the carboxylic acid).

• Inert Atmosphere: Conduct the entire reaction under a positive pressure of an inert gas like argon or nitrogen.

Issue 2: Formation of Unexpected Byproducts

Symptom: You observe the formation of unexpected impurities in your reaction mixture, which may complicate purification.

Possible Causes:

• Hydrolysis: The presence of 3-thiophenecarboxylic acid, formed from the hydrolysis of the starting material, can lead to the formation of side products.

• Anhydride Formation: If some hydrolysis has occurred, the resulting 3-thiophenecarboxylic acid can react with the remaining 3-Thiophenecarbonyl chloride to form 3-thiophenecarboxylic anhydride.[6][9]

• Reaction with Basic Impurities: If your amine starting material for an amidation reaction contains basic impurities, these can react with the acyl chloride.

Solutions:

• Purify Starting Materials: Ensure the purity of all reactants before starting the reaction.

• Strict Moisture Exclusion: Adhere to rigorous anhydrous techniques as described above.

• Control Reaction Temperature: For exothermic reactions like amidations, adding the acyl chloride solution dropwise at a low temperature (e.g., 0 °C) can help minimize side reactions.[]

Data Presentation

Table 1: Comparative Hydrolysis Rate Constants of Various Acyl Chlorides

Acyl Chloride	Solvent System	Temperature (°C)	Rate Constant (k, s⁻¹)
Benzoyl Chloride	95% Ethanol-Water	25	1.58 x 10⁻⁴

This table illustrates the general reactivity of acyl chlorides. It is expected that 3-Thiophenecarbonyl chloride will have a hydrolysis rate in a similar order of magnitude, likely being more reactive than benzoyl chloride due to the electronic nature of the thiophene ring.[4]

Experimental Protocols

Protocol 1: General Procedure for Handling 3-Thiophenecarbonyl Chloride in a Reaction

• Glassware Preparation: Dry all necessary glassware (e.g., round-bottom flask, addition funnel, condenser) in an oven at >120°C for at least 4 hours. Assemble the glassware while still hot under a stream of dry nitrogen or argon and allow it to cool to room temperature.

• Solvent Preparation: Use freshly opened anhydrous solvent or solvent dried over an appropriate drying agent (see Protocol 2).

• Reagent Handling: In a glovebox or under a positive pressure of inert gas, carefully measure and transfer the required amount of 3-Thiophenecarbonyl chloride to the reaction vessel using a dry syringe or cannula.

• Reaction Setup: Dissolve the other reactants in anhydrous solvent in the reaction flask. If the other reactant is a solid, ensure it is also dry.

• Addition of Acyl Chloride: Dissolve the measured 3-Thiophenecarbonyl chloride in a small amount of anhydrous solvent in the addition funnel. Add the solution dropwise to the reaction mixture, especially for exothermic reactions, while maintaining the desired reaction temperature.

• Reaction Monitoring: Monitor the reaction progress using appropriate analytical techniques such as TLC, GC-MS, or NMR.[14]

Protocol 2: Drying Common Organic Solvents

Solvent	Drying Agent	Procedure
Dichloromethane (DCM)	Calcium Hydride (CaH₂)	Stir over CaH₂ for several hours, then distill under an inert atmosphere.
Tetrahydrofuran (THF)	Sodium/Benzophenone	Reflux over sodium wire and benzophenone until a persistent blue or purple color is obtained, then distill under an inert atmosphere.
Acetonitrile	Calcium Hydride (CaH₂)	Stir over CaH₂ for several hours, then distill under an inert atmosphere.
Toluene	Sodium	Reflux over sodium wire, then distill under an inert atmosphere.

Safety Note: Always handle drying agents with care and follow appropriate safety procedures.

Mandatory Visualization

Caption: Hydrolysis and subsequent anhydride formation of 3-Thiophenecarbonyl chloride.

Caption: Troubleshooting workflow for low-yield reactions.

References

• 1. m.youtube.com [m.youtube.com]
• 2. BJOC - NMR reaction monitoring in flow synthesis [beilstein-journals.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Amide Synthesis [fishersci.co.uk]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. researchgate.net [researchgate.net]
• 8. Thiophene-3-carbonyl chloride 97 41507-35-1 [sigmaaldrich.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Anhydride synthesis [organic-chemistry.org]
• 11. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Byproduct formation and removal in 3-Thiophenecarbonyl chloride syntheses

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Thiophenecarbonyl chloride.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 3-Thiophenecarbonyl chloride?

The most prevalent method for synthesizing 3-Thiophenecarbonyl chloride is the reaction of 3-Thiophenecarboxylic acid with a chlorinating agent, most commonly thionyl chloride (SOCl₂), often with a catalytic amount of N,N-dimethylformamide (DMF). Oxalyl chloride can also be used.

Q2: What are the primary byproducts I should expect in this synthesis?

The primary byproducts in the synthesis of 3-Thiophenecarbonyl chloride include:

• Unreacted 3-Thiophenecarboxylic acid: Incomplete reaction can leave starting material in your crude product.

• Excess thionyl chloride: Typically used in excess to drive the reaction to completion.

• 3-Thiophenecarboxylic anhydride: Formed from the reaction of 3-Thiophenecarbonyl chloride with unreacted 3-Thiophenecarboxylic acid.

• Ring-chlorinated thiophenes: While less common than in other thiophene syntheses, there is a possibility of chlorination on the thiophene ring, especially at elevated temperatures.[1]

• Di-(3-thienyl) ketone: Can be formed under certain conditions, particularly if the reaction temperature is too high.

Q3: How can I remove the excess thionyl chloride after the reaction is complete?

Excess thionyl chloride can be removed by one of the following methods:

• Simple Distillation/Vacuum Distillation: Thionyl chloride is volatile (boiling point ~76 °C) and can be removed by distillation, often under reduced pressure.

• Azeotropic Distillation: Adding a dry, inert solvent like toluene and distilling the azeotrope of toluene and thionyl chloride can effectively remove residual amounts. This process can be repeated to ensure complete removal.

Q4: What is the role of DMF in this reaction?

N,N-dimethylformamide (DMF) is often used as a catalyst. It reacts with thionyl chloride to form the Vilsmeier reagent, which is a more reactive chlorinating agent and can accelerate the conversion of the carboxylic acid to the acid chloride.

Q5: How can I monitor the progress of the reaction?

The reaction can be monitored by taking small aliquots from the reaction mixture (after quenching with a suitable reagent to destroy excess thionyl chloride) and analyzing them by:

• Thin Layer Chromatography (TLC): To observe the disappearance of the starting material (3-Thiophenecarboxylic acid).

• Gas Chromatography-Mass Spectrometry (GC-MS): To monitor the formation of the product and potential byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To check for the presence of the starting material and the formation of the product.

Troubleshooting Guides

Low or No Product Formation

Potential Cause	Suggested Solution
Incomplete reaction	- Ensure sufficient reaction time. Monitor the reaction by TLC or GC-MS until the starting material is consumed.- Increase the reaction temperature if the reaction is sluggish, but be cautious of increased byproduct formation.
Poor quality of thionyl chloride	- Use freshly distilled or a new bottle of thionyl chloride. Old thionyl chloride can decompose.
Presence of water in the reaction	- Ensure all glassware is oven-dried or flame-dried before use.- Use anhydrous solvents.- 3-Thiophenecarboxylic acid should be thoroughly dried before use.
Insufficient amount of thionyl chloride	- Use a molar excess of thionyl chloride (typically 1.5 to 2 equivalents).

Product Contaminated with Byproducts

Observed Impurity	Potential Cause	Suggested Removal/Prevention
Unreacted 3-Thiophenecarboxylic acid	Incomplete reaction.	- Increase reaction time or temperature.- Use a slight excess of thionyl chloride.- Purify the crude product by vacuum distillation.
3-Thiophenecarboxylic anhydride	Reaction of the product with unreacted starting material.	- Ensure the reaction goes to completion.- Add the thionyl chloride to the carboxylic acid solution at a controlled rate.- Purify by vacuum distillation; the anhydride has a higher boiling point than the acid chloride.
Dark-colored crude product	Decomposition at high temperatures.	- Maintain a controlled reaction temperature. Avoid excessive heating.- Use a shorter reaction time if possible.
Ring-chlorinated byproducts	High reaction temperatures or prolonged reaction times.	- Conduct the reaction at the lowest effective temperature.- Minimize the reaction time once the starting material is consumed.- Purification by fractional vacuum distillation may separate isomers.

Experimental Protocols

Synthesis of 3-Thiophenecarbonyl chloride from 3-Thiophenecarboxylic acid using Thionyl Chloride (Adapted from general procedures)

Materials:

• 3-Thiophenecarboxylic acid

• Thionyl chloride (SOCl₂)

• N,N-dimethylformamide (DMF, catalytic amount)

• Anhydrous toluene (for azeotropic removal of excess SOCl₂)

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a gas outlet connected to a trap containing an aqueous solution of sodium hydroxide, add 3-Thiophenecarboxylic acid.

• Add an excess of thionyl chloride (approximately 2 molar equivalents).

• Add a catalytic amount of DMF (e.g., 1-2 drops).

• Heat the reaction mixture to reflux (the temperature of the oil bath is typically kept around 80-90 °C) and stir for 2-4 hours. The reaction should be performed in a well-ventilated fume hood.

• Monitor the reaction by TLC or by observing the cessation of gas evolution (HCl and SO₂).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride by distillation under reduced pressure.

• To ensure complete removal of thionyl chloride, add dry toluene to the crude product and remove the solvent by distillation under reduced pressure. Repeat this step if necessary.

• The crude 3-Thiophenecarbonyl chloride can be further purified by vacuum distillation.

Visualizations

Caption: Synthesis of 3-Thiophenecarbonyl chloride.

Caption: Formation of 3-Thiophenecarboxylic anhydride.

Caption: Troubleshooting workflow for synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]

Optimizing reaction conditions for 3-Thiophenecarbonyl chloride (solvent, temperature)

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction conditions, troubleshooting common issues, and ensuring the safe and effective use of 3-Thiophenecarbonyl chloride in various synthetic applications.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 3-Thiophenecarbonyl chloride?

A1: The most prevalent method for synthesizing 3-Thiophenecarbonyl chloride is by treating 3-thiophenecarboxylic acid with a chlorinating agent. Thionyl chloride (SOCl₂) is frequently used, often with a catalytic amount of N,N-dimethylformamide (DMF).[1][2] The reaction is typically heated to reflux to ensure complete conversion, and excess thionyl chloride is removed under vacuum.[3]

Q2: How do I choose the optimal solvent for an acylation reaction with 3-Thiophenecarbonyl chloride?

A2: The choice of solvent is critical and depends on the substrate's reactivity and the specific reaction conditions, such as in Friedel-Crafts acylation.[4] Inert, anhydrous solvents are essential to prevent hydrolysis of the acyl chloride.[5] Dichloromethane (CH₂Cl₂) is a common choice due to its ability to dissolve the reactants and the catalyst complex while being relatively inert.[3][4] For less reactive substrates, other solvents like carbon disulfide (CS₂) or nitrobenzene may be used, though they present higher toxicity risks.

Q3: What is the ideal temperature range for reactions involving 3-Thiophenecarbonyl chloride?

A3: The optimal temperature depends heavily on the specific reaction. For Friedel-Crafts acylations, reactions are often initiated at low temperatures (0-5 °C) to control the initial exothermic reaction and then allowed to warm to room temperature.[4] For highly reactive substrates, the temperature may be kept as low as -10 °C.[4] For the synthesis of the acyl chloride itself using thionyl chloride, heating to reflux (around 75-80 °C) is common to drive the reaction to completion.[3][5]

Q4: I am observing low yields in my acylation reaction. What are the potential causes?

A4: Low yields are often due to the high reactivity and moisture sensitivity of acyl chlorides.[5] Common causes include:

• Moisture: Traces of water in the solvent, reagents, or glassware will hydrolyze the 3-Thiophenecarbonyl chloride back to 3-thiophenecarboxylic acid.[5][6]

• Inactive Catalyst: In Friedel-Crafts reactions, the Lewis acid catalyst (e.g., AlCl₃) can be deactivated by moisture.[7]

• Suboptimal Temperature: If the temperature is too low, the reaction rate may be too slow for completion within a practical timeframe.[7]

• Reagent Degradation: 3-Thiophenecarbonyl chloride can degrade upon storage. It is best to use it freshly prepared or purified.

Q5: What are the common side products, and how can they be minimized?

A5: In Friedel-Crafts acylation, a key advantage over alkylation is that the product ketone is less reactive than the starting material, which prevents multiple acylations.[4] However, side reactions can still occur. With thiophene derivatives, there is a possibility of forming regioisomers (e.g., acylation at different positions on a substituted thiophene ring). Minimizing side products involves careful control of reaction temperature and the slow, dropwise addition of reactants.[4]

Q6: How should 3-Thiophenecarbonyl chloride be handled and stored?

A6: 3-Thiophenecarbonyl chloride is a flammable solid and is corrosive, causing severe skin burns and eye damage.[8] It is also sensitive to moisture.[6] It should be handled in a well-ventilated area, wearing appropriate personal protective equipment (gloves, safety glasses, lab coat).[8] Store the container tightly closed in a dry, cool (2-8°C), and well-ventilated place under an inert atmosphere.[8][9]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Product Yield	Moisture Contamination: Acyl chloride has hydrolyzed.	Ensure all glassware is flame-dried or oven-dried. Use anhydrous solvents and reagents. Conduct the reaction under an inert atmosphere (Nitrogen or Argon).[5]
Inactive Lewis Acid Catalyst (for Friedel-Crafts): Catalyst has been exposed to moisture.	Use a fresh, unopened container of the Lewis acid (e.g., AlCl₃). Ensure it is added to the reaction mixture in a dry environment.
Low Reaction Temperature: The activation energy is not being overcome.	Systematically increase the reaction temperature in increments. Monitor reaction progress by TLC or GC/MS to find the optimal temperature.[7]
Insufficient Reaction Time: The reaction has not gone to completion.	Monitor the reaction over a longer period using TLC or other analytical techniques to determine when the starting material is fully consumed.
Significant Side Product Formation	Reaction Temperature Too High: Promotes undesired reaction pathways.	Lower the reaction temperature. For exothermic reactions like Friedel-Crafts, maintain a low temperature during reagent addition using an ice or dry ice bath.[4]
Incorrect Stoichiometry: An excess of one reactant may lead to side reactions like diacylation.	Carefully control the molar ratios of the reactants. Typically, a slight excess (1.1-1.2 eq) of the acylating agent is used.
Rapid Reagent Addition: Creates localized high concentrations and exotherms.	Add the 3-Thiophenecarbonyl chloride or other reactive species dropwise to the reaction mixture over an extended period with efficient stirring.[4]
Difficulty in Product Purification	Hydrolysis During Work-up: Product is contaminated with carboxylic acid.	Perform the aqueous work-up quickly and at low temperatures (e.g., pouring the reaction mixture onto crushed ice).[4] Ensure the organic extracts are thoroughly dried (e.g., with MgSO₄ or Na₂SO₄) before solvent evaporation.
Catalyst Residues: Lewis acid catalyst complexed with the product.	Quench the reaction by carefully pouring it into a mixture of crushed ice and concentrated HCl to break up the aluminum chloride complex.[4]

Quantitative Data Summary

Table 1: Solvent and Temperature Selection for Acylation Reactions

Solvent	Typical Temperature Range	Notes
Dichloromethane (CH₂Cl₂)	-10°C to Room Temperature	Common, inert solvent. Good for most substrates.[3][4]
Carbon Disulfide (CS₂)	0°C to Room Temperature	Effective but toxic and flammable. Use with caution.[4]
Toluene	Room Temperature to Reflux	Can be used for less reactive systems requiring higher temperatures.[3]
Nitrobenzene	Room Temperature to 50°C	Used for highly deactivated aromatic substrates; difficult to remove.

Table 2: Common Chlorinating Agents for 3-Thiophenecarboxylic Acid Conversion

Reagent	Typical Conditions	Advantages/Disadvantages
Thionyl Chloride (SOCl₂)	Reflux, cat. DMF	Byproducts (SO₂, HCl) are gaseous and easily removed. Commonly used.[1][2][3]
Oxalyl Chloride ((COCl)₂)	0°C to Room Temp, cat. DMF	Byproducts (CO, CO₂, HCl) are gaseous. Can be more reactive and used under milder conditions.[10]
Phosphorus Pentachloride (PCl₅)	Room Temperature to Heat	Solid reagent; byproduct (POCl₃) has a high boiling point and can be difficult to remove.

Experimental Protocols

Protocol 1: Synthesis of 3-Thiophenecarbonyl chloride from 3-Thiophenecarboxylic Acid

• Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stirrer. Ensure all glassware is thoroughly dried. The system should be under a nitrogen or argon atmosphere.

• Charging Flask: To the flask, add 3-thiophenecarboxylic acid (1.0 eq).

• Reagent Addition: Add excess thionyl chloride (SOCl₂) (e.g., 2.0-3.0 eq) followed by a catalytic amount of N,N-dimethylformamide (DMF) (1-2 drops).

• Reaction: Heat the reaction mixture to reflux (approx. 80°C) and stir for 2-4 hours. Monitor the reaction by taking a small aliquot, quenching it with methanol, and analyzing by TLC or GC/MS to check for the disappearance of the starting acid and formation of the methyl ester.[5]

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the excess thionyl chloride under reduced pressure (a trap containing a base like NaOH should be used to neutralize the toxic vapors).

• Purification: The resulting crude 3-Thiophenecarbonyl chloride can be purified by vacuum distillation to yield a clear liquid or low-melting solid.

Protocol 2: General Friedel-Crafts Acylation using 3-Thiophenecarbonyl chloride

• Setup: Assemble a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a nitrogen or argon inlet.

• Catalyst Suspension: Suspend anhydrous aluminum chloride (AlCl₃) (1.1 eq) in anhydrous dichloromethane (CH₂Cl₂) and cool the mixture to 0-5°C using an ice bath.[4]

• Acyl Chloride Addition: Dissolve 3-Thiophenecarbonyl chloride (1.0 eq) in anhydrous CH₂Cl₂ and add it dropwise to the stirred AlCl₃ suspension, maintaining the temperature below 10°C.[4] Stir for 15-30 minutes to allow for the formation of the acylium ion complex.

• Substrate Addition: Dissolve the aromatic substrate (1.0-1.2 eq) in anhydrous CH₂Cl₂ and add it dropwise to the reaction mixture at 0-5°C.[4]

• Reaction: Allow the reaction to stir at 0-5°C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC.[4]

• Quenching: Upon completion, carefully and slowly pour the reaction mixture into a beaker containing a vigorously stirred mixture of crushed ice and concentrated HCl.[4]

• Extraction & Purification: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with CH₂Cl₂ (2x). Combine the organic layers, wash with saturated NaHCO₃ solution and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Visualizations

Caption: General workflow for synthesis and subsequent acylation.

Caption: Troubleshooting workflow for low reaction yield.

Caption: Decision tree for solvent and temperature selection.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2-Thiophenecarbonyl chloride synthesis - chemicalbook [chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Thiophene-2-carbonyl chloride(5271-67-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. echemi.com [echemi.com]
• 9. 5271-67-0|2-Thiophenecarbonyl chloride|BLD Pharm [bldpharm.com]
• 10. reddit.com [reddit.com]

Troubleshooting low conversion rates in 3-Thiophenecarbonyl chloride reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during reactions involving 3-Thiophenecarbonyl chloride, with a particular focus on resolving issues related to low conversion rates.

Frequently Asked Questions (FAQs)

Q1: My acylation reaction with an amine/alcohol is resulting in a low yield. What are the most probable causes?

Low conversion rates in acylation reactions with 3-Thiophenecarbonyl chloride are frequently due to a few critical factors:

• Moisture Contamination: 3-Thiophenecarbonyl chloride is highly sensitive to moisture. Any water present in your reaction setup (solvents, reagents, glassware, or even atmospheric humidity) will hydrolyze the acyl chloride back to the unreactive 3-thiophenecarboxylic acid, significantly reducing your yield.

• Inadequate Base: A base is crucial for scavenging the hydrogen chloride (HCl) byproduct generated during the reaction. If the HCl is not neutralized, it can protonate your amine or alcohol, rendering it non-nucleophilic and halting the reaction.

• Suboptimal Reaction Temperature: The reaction temperature can greatly influence the reaction rate. While many acylations proceed well at room temperature, some less nucleophilic substrates may require gentle heating. Conversely, excessive heat can lead to side reactions and degradation of the starting material or product.

• Purity of Reagents: The purity of both the 3-Thiophenecarbonyl chloride and the nucleophile is critical. Impurities in the acyl chloride, such as residual 3-thiophenecarboxylic acid, will not participate in the desired reaction.

Q2: I am performing a Friedel-Crafts acylation and observing little to no product formation. What should I investigate?

Low yields in Friedel-Crafts acylation reactions using 3-Thiophenecarbonyl chloride can often be traced to the following:

• Deactivated Aromatic Substrate: The presence of strongly electron-withdrawing groups (e.g., -NO₂, -CN, -COR) on the aromatic ring will deactivate it towards electrophilic aromatic substitution, which can prevent the reaction from proceeding.

• Inactive Lewis Acid Catalyst: Lewis acids like aluminum chloride (AlCl₃) are extremely sensitive to moisture. It is imperative to use anhydrous conditions and fresh, high-quality Lewis acid.

• Insufficient Catalyst: In Friedel-Crafts acylation, the ketone product can form a stable complex with the Lewis acid catalyst, effectively sequestering it from the reaction. Therefore, stoichiometric amounts (or even a slight excess) of the catalyst are often necessary.

• High Reaction Temperature: While some heating may be required, excessively high temperatures can promote the formation of side products, such as dithienyl ketones, through further reaction of the product with the starting materials.

Q3: How can I monitor the progress of my reaction effectively?

Direct monitoring of the reaction mixture by Thin Layer Chromatography (TLC) can be deceptive, as the highly reactive 3-Thiophenecarbonyl chloride can react with the silica gel on the TLC plate. A more dependable method is to:

• Withdraw a small aliquot from the reaction mixture.

• Quench the aliquot in a separate vial containing a simple alcohol, such as methanol or ethanol. This will rapidly convert the 3-Thiophenecarbonyl chloride to its corresponding, more stable methyl or ethyl ester.

• Analyze the quenched sample by TLC or GC-MS. The disappearance of the starting material and the appearance of the new ester spot will indicate the progression of the reaction.

Q4: What are the optimal storage conditions for 3-Thiophenecarbonyl chloride?

To maintain its reactivity, 3-Thiophenecarbonyl chloride should be stored in a tightly sealed container in a cool, dry place, ideally between 2-8°C. It is crucial to protect it from moisture.

Troubleshooting Guides

Low Conversion in N-Acylation and O-Acylation Reactions

Potential Cause	Troubleshooting Action	Expected Outcome
Moisture Contamination	Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and fresh, high-purity reagents.	Improved yield by preventing hydrolysis of the acyl chloride.
Inefficient HCl Scavenging	Use at least one equivalent of a suitable tertiary amine base (e.g., triethylamine, pyridine, or diisopropylethylamine). Ensure the base is added before the acyl chloride.	Drives the reaction to completion by neutralizing the HCl byproduct and preventing protonation of the nucleophile.
Low Reactivity of Nucleophile	For weakly nucleophilic amines or alcohols, consider gentle heating (e.g., 40-60°C). Alternatively, the nucleophile can be converted to a more reactive form (e.g., an alkoxide or a phenoxide) using a suitable base before adding the acyl chloride.	Increased reaction rate and higher conversion.
Incorrect Stoichiometry	Use a slight excess (1.1-1.2 equivalents) of 3-Thiophenecarbonyl chloride to ensure complete consumption of a valuable nucleophile.	Drives the reaction towards the desired product.

Low Conversion in Friedel-Crafts Acylation Reactions

Potential Cause	Troubleshooting Action	Expected Outcome
Inactive Lewis Acid Catalyst	Use fresh, anhydrous Lewis acid (e.g., AlCl₃). Handle the catalyst under an inert atmosphere to prevent moisture exposure.	Ensures the presence of an active catalyst to promote the reaction.
Insufficient Catalyst Loading	Increase the amount of Lewis acid to stoichiometric or slightly excess quantities (1.1-1.3 equivalents) relative to the 3-Thiophenecarbonyl chloride.	Overcomes catalyst deactivation by the product ketone and drives the reaction forward.
Deactivated Aromatic Ring	If the aromatic substrate is strongly deactivated, consider using a more forcing reaction condition (higher temperature, longer reaction time), or explore alternative synthetic routes.	May improve conversion, but be mindful of potential side reactions.
Side Product Formation	Keep the reaction temperature as low as possible while still achieving a reasonable reaction rate. Control the stoichiometry of the reactants carefully.	Minimizes the formation of byproducts such as dithienyl ketones.

Experimental Protocols

Protocol 1: General Procedure for N-Acylation (Amide Synthesis)

• Reaction Setup: In a dry, round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve the amine (1.0 equivalent) and a suitable tertiary amine base (e.g., triethylamine, 1.2 equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran, or ethyl acetate).

• Addition of Acyl Chloride: Cool the solution to 0°C in an ice bath. To this stirred solution, add a solution of 3-Thiophenecarbonyl chloride (1.1 equivalents) in the same anhydrous solvent dropwise.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress using the quenching method described in the FAQs.

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., dichloromethane or ethyl acetate). Wash the organic layer sequentially with a dilute acid solution (e.g., 1M HCl) to remove excess base, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude amide can be purified by recrystallization or column chromatography.

Protocol 2: General Procedure for O-Acylation (Ester Synthesis)

• Reaction Setup: In a dry, round-bottom flask under an inert atmosphere, dissolve the alcohol or phenol (1.0 equivalent) and a suitable base (e.g., pyridine or triethylamine, 1.2 equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane or diethyl ether). For less reactive phenols, sodium hydroxide can be used to form the more nucleophilic phenoxide.

• Addition of Acyl Chloride: Cool the mixture to 0°C. Add a solution of 3-Thiophenecarbonyl chloride (1.1 equivalents) in the same anhydrous solvent dropwise to the stirred mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor the reaction's completion by TLC or GC-MS after quenching an aliquot with methanol.

• Work-up: Add water to the reaction mixture and separate the organic layer. Wash the organic layer with a dilute acid solution (e.g., 1M HCl), a saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic phase over an anhydrous drying agent, filter, and remove the solvent under reduced pressure. The crude ester can be purified by distillation or column chromatography.

Protocol 3: General Procedure for Friedel-Crafts Acylation

• Reaction Setup: In a flame-dried, three-necked flask equipped with a dropping funnel and under a positive pressure of an inert gas, suspend anhydrous aluminum chloride (AlCl₃, 1.2 equivalents) in a dry, inert solvent (e.g., dichloromethane or carbon disulfide).

• Formation of Acylium Ion: Cool the suspension to 0°C and slowly add 3-Thiophenecarbonyl chloride (1.1 equivalents).

• Addition of Aromatic Substrate: Dissolve the aromatic compound (1.0 equivalent) in the same dry solvent and add it dropwise to the reaction mixture at 0°C.

• Reaction: After the addition is complete, allow the reaction to stir at room temperature for 2-8 hours. The progress can be monitored by quenching an aliquot with methanol and analyzing by GC-MS.

• Work-up: Carefully pour the reaction mixture onto crushed ice containing concentrated HCl to decompose the aluminum chloride complex.

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract with an organic solvent. Wash the combined organic layers with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer, remove the solvent, and purify the resulting ketone by recrystallization or column chromatography.

Visual Troubleshooting Guides

Caption: Troubleshooting workflow for low conversion in N/O-acylation reactions.

Caption: Troubleshooting workflow for low conversion in Friedel-Crafts acylation.

Technical Support Center: Characterization of Impurities in 3-Thiophenecarbonyl Chloride

This technical support center is designed to assist researchers, scientists, and drug development professionals in identifying and characterizing impurities in 3-Thiophenecarbonyl chloride. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during synthesis, purification, and analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common potential impurities in 3-Thiophenecarbonyl chloride?

A1: Impurities in 3-Thiophenecarbonyl chloride can arise from the starting materials, side reactions during synthesis, or degradation. Common potential impurities include:

• Starting Material: Unreacted 3-Thiophenecarboxylic acid.

• Isomeric Impurities: 2-Thiophenecarbonyl chloride, if the 3-Thiophenecarboxylic acid starting material contains the 2-isomer.

• Reaction Byproducts: Residual chlorinating agent (e.g., thionyl chloride, oxalyl chloride) and related byproducts.

• Side Reaction Products: Chlorinated thiophene species, formed by electrophilic chlorination of the thiophene ring.

• Degradation Products: 3-Thiophenecarboxylic anhydride, formed by the reaction of the acid chloride with any residual carboxylic acid, especially at elevated temperatures. Hydrolysis to 3-Thiophenecarboxylic acid can also occur upon exposure to moisture.

Q2: Which analytical techniques are most suitable for identifying and quantifying impurities in 3-Thiophenecarbonyl chloride?

A2: A combination of chromatographic and spectroscopic techniques is recommended for comprehensive impurity profiling:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying volatile and semi-volatile impurities.

• High-Performance Liquid Chromatography (HPLC): Excellent for separating and quantifying non-volatile impurities, such as the starting carboxylic acid and anhydride byproducts. A UV detector is typically used for quantification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information about the impurities, aiding in their definitive identification.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for identifying functional groups and can indicate the presence of impurities like carboxylic acids (broad O-H stretch) or anhydrides (characteristic C=O stretches).

Q3: My batch of 3-Thiophenecarbonyl chloride is showing a dark color. What could be the cause?

A3: A dark color, such as brown or black, often indicates the presence of polymeric or degradation products. This can be caused by:

• Excessive heat during distillation or reaction: This can lead to polymerization or decomposition of the thiophene ring.

• Presence of catalytic impurities: Traces of certain metals or other catalysts can promote color formation.

• Instability of the compound over time: While relatively stable when pure and stored properly, prolonged exposure to light, air, or moisture can lead to degradation and color formation.

Q4: How should I store 3-Thiophenecarbonyl chloride to minimize degradation?

A4: To ensure the stability of 3-Thiophenecarbonyl chloride, it should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to protect it from moisture and air. It is also advisable to store it in a cool, dark place.

Troubleshooting Guides

Problem 1: Unexpected peaks are observed in the GC-MS analysis.

• Possible Cause 1: Contamination from the GC system.

  • Troubleshooting Step: Run a blank injection with the solvent used to dissolve the sample. If the peaks are still present, they are likely from the system (e.g., septum bleed, column bleed, or contaminated solvent).

• Possible Cause 2: Presence of isomeric impurities.

  • Troubleshooting Step: Compare the mass spectrum of the unknown peak with a reference spectrum of 2-Thiophenecarbonyl chloride if available. The fragmentation patterns should be very similar, but the retention time will be different.

• Possible Cause 3: Formation of chlorinated side products.

  • Troubleshooting Step: Examine the mass spectrum for the characteristic isotopic pattern of chlorine (M and M+2 peaks in an approximate 3:1 ratio). This will help confirm the presence of chlorinated species. Further structural elucidation can be done using NMR.

Problem 2: The HPLC chromatogram shows a broad peak or poor resolution.

• Possible Cause 1: Inappropriate mobile phase composition.

  • Troubleshooting Step: Adjust the ratio of the organic solvent (e.g., acetonitrile) to the aqueous phase. A gradient elution may be necessary to resolve compounds with different polarities.

• Possible Cause 2: Column degradation.

  • Troubleshooting Step: Flush the column with a strong solvent or, if necessary, replace the column. Ensure the mobile phase pH is within the stable range for the column.

• Possible Cause 3: Sample overload.

  • Troubleshooting Step: Reduce the concentration of the injected sample.

Problem 3: The NMR spectrum shows signals that do not correspond to the product.

• Possible Cause 1: Residual solvent from the reaction or purification.

  • Troubleshooting Step: Compare the chemical shifts of the unknown signals with a reference table of common laboratory solvents.

• Possible Cause 2: Presence of unreacted 3-Thiophenecarboxylic acid.

  • Troubleshooting Step: Look for a broad singlet in the downfield region (typically >10 ppm) corresponding to the carboxylic acid proton.

• Possible Cause 3: Hydrolysis of the product.

  • Troubleshooting Step: If the sample was exposed to moisture, you will see increasing signals for 3-Thiophenecarboxylic acid. Prepare a fresh sample in a dry NMR solvent.

Quantitative Data Summary

The following tables summarize typical analytical parameters for the characterization of 3-Thiophenecarbonyl chloride and its potential impurities. Please note that these are representative values and may need to be optimized for specific instruments and conditions.

Table 1: GC-MS Parameters for Impurity Profiling

Parameter	Value
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 50:1)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	50 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Mass Range	40-450 amu

Table 2: HPLC Parameters for Impurity Analysis

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Phosphoric acid in Water
Mobile Phase B	Acetonitrile
Gradient	30% B to 100% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL

Experimental Protocols

Protocol 1: GC-MS Analysis of 3-Thiophenecarbonyl Chloride

• Sample Preparation: Prepare a 1 mg/mL solution of 3-Thiophenecarbonyl chloride in a dry, inert solvent such as dichloromethane or acetonitrile.

• Instrument Setup: Set up the GC-MS system according to the parameters in Table 1.

• Injection: Inject 1 µL of the prepared sample into the GC-MS.

• Data Analysis: Identify the main product peak. Analyze the mass spectra of any other significant peaks to identify potential impurities by comparing them to spectral libraries and considering the potential impurities listed in the FAQs.

Protocol 2: HPLC Analysis of 3-Thiophenecarbonyl Chloride

• Sample Preparation: Prepare a 0.5 mg/mL solution of 3-Thiophenecarbonyl chloride in the initial mobile phase composition (e.g., 30% acetonitrile in water with 0.1% phosphoric acid). Due to the reactivity of the acid chloride, hydrolysis to the carboxylic acid will occur in the aqueous mobile phase. This method is primarily for the quantification of the parent carboxylic acid and other non-volatile impurities.

• Instrument Setup: Equilibrate the HPLC system with the initial mobile phase conditions as described in Table 2.

• Injection: Inject 10 µL of the sample solution.

• Data Analysis: Identify and quantify the peak corresponding to 3-Thiophenecarboxylic acid (the hydrolysis product) and any other impurity peaks by comparing their retention times and UV spectra with standards, if available.

Protocol 3: NMR Sample Preparation for 3-Thiophenecarbonyl Chloride

• Solvent Selection: Use a dry, deuterated solvent that does not react with the acyl chloride, such as deuterated chloroform (CDCl₃) or deuterated acetonitrile (CD₃CN).

• Sample Preparation: In a dry NMR tube, dissolve approximately 10-20 mg of 3-Thiophenecarbonyl chloride in about 0.6 mL of the chosen deuterated solvent. It is crucial to perform this in a dry environment (e.g., in a glove box or under a stream of inert gas) to prevent hydrolysis.

• Analysis: Acquire ¹H and ¹³C NMR spectra. Analyze the spectra for the presence of impurity signals, paying close attention to the regions where signals from 3-Thiophenecarboxylic acid or other potential byproducts might appear.

Visualizations

Caption: Experimental workflow for impurity characterization.

Caption: Troubleshooting logic for impurity identification.

Preventing decomposition of 3-Thiophenecarbonyl chloride during reactions

Welcome to the technical support center for 3-Thiophenecarbonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions regarding the handling, use, and stability of 3-Thiophenecarbonyl chloride in chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is 3-Thiophenecarbonyl chloride and what are its primary applications?

A1: 3-Thiophenecarbonyl chloride is a reactive acyl chloride featuring a thiophene ring. It serves as a key building block in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its primary application is in acylation reactions, such as Friedel-Crafts acylation, to introduce the 3-thenoyl group into various molecules.

Q2: What are the main causes of 3-Thiophenecarbonyl chloride decomposition?

A2: The primary cause of decomposition is its high reactivity towards nucleophiles. Even trace amounts of water in the reaction environment can lead to hydrolysis, converting the acyl chloride back to its corresponding carboxylic acid. Other nucleophiles such as alcohols and amines will also readily react, leading to the formation of esters and amides, respectively. Thermal instability can also be a concern at elevated temperatures.

Q3: How should I properly store and handle 3-Thiophenecarbonyl chloride?

A3: Due to its moisture sensitivity, 3-Thiophenecarbonyl chloride should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place.[1][2] Recommended storage temperatures are typically between 2-8°C.[2] All handling should be performed in a well-ventilated fume hood, and all glassware and solvents must be scrupulously dried before use to prevent hydrolysis.

Q4: What are the signs of decomposition?

A4: Decomposition of 3-Thiophenecarbonyl chloride can be indicated by several observations. A common sign is the release of hydrogen chloride (HCl) gas, which can be observed as fuming when the compound is exposed to air due to its reaction with atmospheric moisture. Discoloration of the material or the reaction mixture can also suggest the formation of degradation byproducts. Analytically, the presence of 3-thiophenecarboxylic acid as an impurity is a clear indicator of hydrolysis.

Troubleshooting Guide

Issue 1: My reaction with 3-Thiophenecarbonyl chloride is sluggish or not proceeding to completion.

Possible Cause	Troubleshooting Step
Decomposition of 3-Thiophenecarbonyl chloride	Ensure that the reagent is fresh and has been properly stored. Prior to use, it is advisable to check the purity of the acyl chloride, for instance by NMR or GC analysis, to confirm its integrity.
Presence of moisture	Rigorously dry all glassware, solvents, and other reagents. Reactions should be conducted under an inert atmosphere.
Inactivated catalyst (in case of Friedel-Crafts reactions)	Use a fresh, anhydrous Lewis acid catalyst. Ensure the catalyst is not quenched by moisture or other impurities.
Insufficient reactivity of the substrate	For Friedel-Crafts acylations, substrates with strongly deactivating groups may be unreactive. Consider using a more activated substrate or harsher reaction conditions, though the latter may increase the risk of decomposition.

Issue 2: I am observing unexpected byproducts in my reaction.

Possible Cause	Troubleshooting Step
Hydrolysis of 3-Thiophenecarbonyl chloride	The presence of 3-thiophenecarboxylic acid as a byproduct is a strong indicator of moisture contamination. Review and improve drying procedures for all reaction components.
Reaction with nucleophilic solvents or bases	If using a nucleophilic solvent (e.g., an alcohol) or a nucleophilic base (e.g., pyridine), expect the formation of the corresponding ester or N-acylpyridinium species. To avoid this, use non-nucleophilic solvents (e.g., dichloromethane, toluene) and non-nucleophilic bases (e.g., proton sponge, 2,6-lutidine).
Side reactions of the thiophene ring	Under strongly acidic conditions (e.g., excess Lewis acid) or high temperatures, the thiophene ring itself may undergo side reactions. Optimize the stoichiometry of the Lewis acid and maintain the lowest effective reaction temperature.
Thermal decomposition	High reaction temperatures can lead to the thermal degradation of 3-Thiophenecarbonyl chloride. Monitor the reaction temperature carefully and consider running the reaction at a lower temperature for a longer duration.

Issue 3: My reaction mixture is turning dark or forming tar-like substances.

Possible Cause	Troubleshooting Step
Excessive heat	High temperatures can promote polymerization and the formation of complex byproducts. Reduce the reaction temperature and ensure efficient stirring to dissipate localized heat.
Reaction with catalyst	In some cases, strong Lewis acids can react with the thiophene ring, leading to decomposition and discoloration. Consider using a milder Lewis acid or optimizing the amount of catalyst used.
Instability of products or intermediates	The desired product or reaction intermediates may be unstable under the reaction conditions. Attempt to isolate the product as it is formed or use a two-phase system to extract the product from the reactive environment.

Data Presentation

Table 1: Physical and Chemical Properties of Thiophenecarbonyl Chlorides

Property	3-Thiophenecarbonyl chloride	2-Thiophenecarbonyl chloride
CAS Number	41507-35-1[3]	5271-67-0[2]
Molecular Formula	C₅H₃ClOS[3]	C₅H₃ClOS[2]
Molecular Weight	146.59 g/mol [3]	146.59 g/mol [2]
Appearance	Solid[4]	Liquid[2]
Melting Point	51-54 °C[4]	Not applicable
Boiling Point	~195 °C	206-208 °C[2]
Storage Temperature	2-8 °C[4]	2-8 °C[2]

Experimental Protocols

Protocol 1: General Procedure for Acylation of an Amine with 3-Thiophenecarbonyl Chloride

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve the amine (1.0 equivalent) and a non-nucleophilic base (e.g., triethylamine, 1.2 equivalents) in anhydrous dichloromethane (DCM).

• Reaction Setup: Cool the solution to 0 °C in an ice bath.

• Addition of Acyl Chloride: Dissolve 3-Thiophenecarbonyl chloride (1.1 equivalents) in anhydrous DCM and add it to the dropping funnel. Add the acyl chloride solution dropwise to the stirred amine solution over a period of 15-30 minutes.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction by the slow addition of water. Separate the organic layer, and wash it sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol 2: Monitoring the Stability of 3-Thiophenecarbonyl Chloride to Hydrolysis by ¹H NMR

• Sample Preparation: Prepare a stock solution of 3-Thiophenecarbonyl chloride in a dry, deuterated solvent (e.g., CDCl₃). In a separate NMR tube, prepare a solution of a known concentration of an internal standard (e.g., 1,3,5-trimethoxybenzene) in the same deuterated solvent.

• Initial Spectrum: Acquire a ¹H NMR spectrum of the 3-Thiophenecarbonyl chloride solution with the internal standard to determine the initial purity.

• Hydrolysis Induction: To the NMR tube, add a controlled amount of D₂O (deuterated water) and shake vigorously to mix.

• Time-course Monitoring: Acquire ¹H NMR spectra at regular time intervals (e.g., every 15 minutes).

• Data Analysis: Integrate the signals corresponding to a characteristic proton of 3-Thiophenecarbonyl chloride and a characteristic proton of the formed 3-thiophenecarboxylic acid, relative to the internal standard. Plot the concentration of 3-Thiophenecarbonyl chloride versus time to determine the rate of hydrolysis under these conditions.

Visualizations

Caption: Primary decomposition pathways of 3-Thiophenecarbonyl chloride.

Caption: Troubleshooting workflow for reactions involving 3-Thiophenecarbonyl chloride.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-噻吩甲酰氯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. scbt.com [scbt.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Reactions Involving 3-Thiophenecarbonyl Chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Thiophenecarbonyl chloride.

Troubleshooting Guides

Issue: Low or No Product Yield in Friedel-Crafts Acylation

Q1: My Friedel-Crafts acylation reaction with 3-Thiophenecarbonyl chloride is giving a low yield or failing completely. What are the common causes and how can I troubleshoot this?

A1: Low yields in Friedel-Crafts acylation can stem from several factors. Here’s a breakdown of potential causes and solutions:

• Catalyst Inactivity: The Lewis acid catalyst (e.g., AlCl₃, FeCl₃) is extremely sensitive to moisture. Any water in your solvent, glassware, or reagents will deactivate the catalyst.

  • Solution: Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents and freshly opened or purified reagents. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).

• Deactivated Aromatic Substrate: If your aromatic substrate has strongly electron-withdrawing groups (e.g., -NO₂, -CN, -COR), it will be less reactive towards electrophilic aromatic substitution.

  • Solution: You may need to use a more reactive aromatic substrate or consider alternative synthetic routes.

• Insufficient Catalyst: The ketone product can form a complex with the Lewis acid, effectively removing it from the catalytic cycle.

  • Solution: A stoichiometric amount (or even a slight excess) of the Lewis acid is often required for Friedel-Crafts acylation.

• Suboptimal Reaction Temperature: The reaction may require heating to overcome the activation energy, or conversely, high temperatures could lead to decomposition.

  • Solution: Experiment with a range of temperatures, starting from 0 °C to room temperature, and then gradually increasing if no reaction is observed. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Poor Quality 3-Thiophenecarbonyl chloride: Impurities in the acyl chloride can interfere with the reaction.

  • Solution: Use freshly purchased or purified 3-Thiophenecarbonyl chloride. If it is old, it may have hydrolyzed to 3-thiophenecarboxylic acid.

Issue: Formation of Multiple Products in Amidation Reactions

Q2: I am observing multiple spots on my TLC after reacting 3-Thiophenecarbonyl chloride with my amine. What are the likely side products and how can I improve the selectivity?

A2: The formation of multiple products in amidation reactions can be due to several reasons:

• Diacylation of Primary Amines: If you are using a primary amine, it is possible for the product amide to be acylated a second time, especially if an excess of 3-Thiophenecarbonyl chloride is used.

  • Solution: Use a slight excess of the amine relative to the acyl chloride. Add the 3-Thiophenecarbonyl chloride solution slowly to the amine solution to avoid localized high concentrations of the acylating agent.

• Reaction with Other Functional Groups: If your amine contains other nucleophilic functional groups (e.g., hydroxyl groups), these can also react with the acyl chloride.

  • Solution: Protect sensitive functional groups before carrying out the amidation.

• Hydrolysis of 3-Thiophenecarbonyl chloride: If there is moisture present in the reaction, the acyl chloride can hydrolyze to 3-thiophenecarboxylic acid.

  • Solution: Ensure anhydrous reaction conditions. The carboxylic acid can sometimes be removed during the work-up by washing with a mild base.

Frequently Asked Questions (FAQs)

Q3: What is the standard work-up procedure for a Friedel-Crafts acylation reaction involving 3-Thiophenecarbonyl chloride?

A3: A typical work-up procedure involves the following steps:

• Quenching: The reaction mixture is carefully and slowly poured onto crushed ice, often containing concentrated hydrochloric acid. This hydrolyzes the aluminum chloride complex and quenches any remaining reactive species.

• Extraction: The product is extracted from the aqueous layer using an organic solvent such as dichloromethane or ethyl acetate.

• Washing: The organic layer is washed sequentially with:

  • Water to remove water-soluble byproducts.

  • A saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.

  • Brine (saturated aqueous NaCl) to remove dissolved water from the organic layer.

• Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the crude product.

Q4: How should I quench a reaction containing unreacted 3-Thiophenecarbonyl chloride?

A4: Unreacted 3-Thiophenecarbonyl chloride is typically quenched by the slow and careful addition of water, an alcohol (like isopropanol or ethanol), or an aqueous basic solution (like sodium bicarbonate). The reaction is exothermic and will produce HCl gas, so it should be done in a well-ventilated fume hood and with appropriate cooling. For larger scale reactions, adding the reaction mixture to a vigorously stirred biphasic mixture of an organic solvent and a basic aqueous solution is a common practice.

Q5: My product, a 3-thienyl amide, is difficult to purify by column chromatography. What are some common issues and solutions?

A5: Purification challenges can arise from several factors:

• Streaking on TLC/Column: This can be due to the product's polarity or interaction with the silica gel.

  • Solution: Try adding a small amount of a modifier to your eluent, such as triethylamine (for basic compounds) or acetic acid (for acidic compounds).

• Co-elution with Starting Materials or Byproducts: If the polarity of your product is very similar to that of impurities.

  • Solution: Experiment with different solvent systems to achieve better separation. Gradient elution can be very effective.

• Product is an Oil and Does Not Crystallize: Impurities can often prevent crystallization.

  • Solution: Attempt to purify the oil by column chromatography first, and then try to crystallize the purified fractions. If it still fails to crystallize, consider techniques like trituration with a non-polar solvent to induce solidification.

Experimental Protocols

Protocol 1: General Procedure for Friedel-Crafts Acylation of an Arene with 3-Thiophenecarbonyl chloride

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under an inert atmosphere (N₂ or Ar), suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous dichloromethane (DCM).

• Formation of Acylium Ion: Cool the suspension to 0 °C in an ice bath. Add a solution of 3-Thiophenecarbonyl chloride (1.0 equivalent) in anhydrous DCM dropwise to the stirred suspension via the dropping funnel.

• Addition of Arene: After stirring for 15-30 minutes, add a solution of the aromatic substrate (1.0 equivalent) in anhydrous DCM dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the progress of the reaction by TLC.

• Work-up:

  • Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated HCl.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

  • Combine the organic layers and wash with water, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol 2: General Procedure for the Synthesis of an Amide from 3-Thiophenecarbonyl chloride

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, dissolve the amine (1.0 equivalent) and a base such as triethylamine or pyridine (1.1-1.5 equivalents) in an anhydrous solvent like DCM, THF, or acetonitrile.

• Addition of Acyl Chloride: Cool the solution to 0 °C in an ice bath. Add a solution of 3-Thiophenecarbonyl chloride (1.05 equivalents) in the same anhydrous solvent dropwise to the stirred amine solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by TLC.

• Work-up:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate or DCM).

  • Wash the organic layer sequentially with dilute aqueous HCl (to remove excess amine and base), water, saturated aqueous NaHCO₃ (if any unreacted acyl chloride might have hydrolyzed), and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude amide by recrystallization or column chromatography.

Data Presentation

Table 1: Typical Reagent Quantities for Friedel-Crafts Acylation

Reagent	Molar Equivalents
Arene	1.0
3-Thiophenecarbonyl chloride	1.0 - 1.1
Lewis Acid (e.g., AlCl₃)	1.1 - 1.5

Table 2: Typical Reagent Quantities for Amidation

Reagent	Molar Equivalents
Amine	1.0
3-Thiophenecarbonyl chloride	1.0 - 1.1
Base (e.g., Triethylamine)	1.1 - 2.0

Mandatory Visualization

Caption: A typical experimental workflow for reactions involving 3-Thiophenecarbonyl chloride.

Caption: Troubleshooting decision tree for low yield in Friedel-Crafts acylation.

Reference Data & Comparative Studies

A Comparative Analysis of 3-Thiophenecarbonyl Chloride and 2-Thiophenecarbonyl Chloride Reactivity

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

2-Thiophenecarbonyl chloride is predicted to be more reactive towards nucleophilic acyl substitution than 3-Thiophenecarbonyl chloride. This heightened reactivity is attributed to the greater electron-withdrawing nature of the thiophene ring when substitution occurs at the 2-position compared to the 3-position. This is quantitatively supported by the Hammett substituent constants and the pKa values of the corresponding carboxylic acids. The more electrophilic carbonyl carbon in the 2-isomer makes it a more susceptible target for nucleophilic attack.

Data Presentation

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Thiophenecarbonyl chloride and 3-Thiophenecarbonyl chloride is presented below.

Property	2-Thiophenecarbonyl chloride	3-Thiophenecarbonyl chloride
CAS Number	5271-67-0[1]	41507-35-1
Molecular Formula	C₅H₃ClOS[1]	C₅H₃ClOS
Molecular Weight	146.59 g/mol [1]	146.59 g/mol
Appearance	Clear colorless to yellow-grey liquid	Solid
Boiling Point	206-208 °C[1]	195.4 ± 13.0 °C at 760 mmHg
Melting Point	Not applicable (liquid at room temp.)	51-54 °C
Density	1.371 g/mL at 25 °C[1]	~1.4 g/cm³
Refractive Index	n20/D 1.590[1]	1.577

Electronic Properties and Acidity of Precursor Carboxylic Acids

The electronic effects of the thiophene ring at the 2- and 3-positions can be quantified using Hammett substituent constants (σ). A more positive σ value indicates a greater electron-withdrawing effect. The acidity of the corresponding carboxylic acids (pKa) also provides insight into the electronic nature of the thiophene ring at these positions. A lower pKa value indicates a stronger acid, which corresponds to a greater stabilization of the carboxylate anion by the electron-withdrawing substituent.

Parameter	2-Thienyl Group	3-Thienyl Group	Reference
σm	0.09	0.03	[2]
σp	0.05	-0.02	[2]
pKa of Thiophenecarboxylic acid	3.53 (for 2-isomer)	4.10 (for 3-isomer)	[3][4]

The more positive Hammett constants for the 2-thienyl group and the lower pKa of 2-thiophenecarboxylic acid[3] indicate that the 2-position of the thiophene ring is more electron-withdrawing than the 3-position. This increased electron-withdrawing character enhances the electrophilicity of the carbonyl carbon in 2-Thiophenecarbonyl chloride, making it more susceptible to nucleophilic attack and thus more reactive.

Theoretical Framework for Reactivity

The reactivity of acyl chlorides in nucleophilic acyl substitution reactions is primarily governed by the electrophilicity of the carbonyl carbon. A greater partial positive charge on this carbon atom leads to a faster rate of attack by a nucleophile.

The electronic nature of the thiophene ring plays a crucial role in determining this electrophilicity. The sulfur atom in the thiophene ring can donate electron density into the ring via resonance, but the ring also exhibits inductive electron-withdrawing effects. The balance of these effects differs between the 2- and 3-positions.

Based on the Hammett constants and pKa data, the net electronic effect at the 2-position is more electron-withdrawing than at the 3-position. This leads to a more electron-deficient carbonyl carbon in 2-Thiophenecarbonyl chloride, hence its predicted higher reactivity.

Experimental Protocols

While no direct comparative studies were found, the following detailed protocol for a Friedel-Crafts acylation of anisole can be adapted to compare the reactivity of 2- and 3-Thiophenecarbonyl chloride. By running two parallel reactions under identical conditions and monitoring the reaction progress (e.g., by GC-MS or NMR), one could obtain quantitative data on their relative reactivity.

Friedel-Crafts Acylation of Anisole

Objective: To synthesize methoxyacetophenone via Friedel-Crafts acylation of anisole using either 2- or 3-Thiophenecarbonyl chloride and a Lewis acid catalyst.

Materials:

• Anisole

• 2-Thiophenecarbonyl chloride or 3-Thiophenecarbonyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (CH₂Cl₂)

• Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask with a magnetic stirrer

• Addition funnel

• Reflux condenser

• Ice bath

• Separatory funnel

Procedure: [5][6][7][8][9]

• In a clean, dry round-bottom flask equipped with a magnetic stirrer and an addition funnel, suspend anhydrous aluminum chloride (1.1 equivalents) in dry dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Cool the suspension to 0 °C in an ice bath.

• Dissolve the thiophenecarbonyl chloride isomer (1.0 equivalent) in dry dichloromethane and add it to the addition funnel.

• Add the thiophenecarbonyl chloride solution dropwise to the stirred AlCl₃ suspension over 15-20 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, dissolve anisole (1.0 equivalent) in dry dichloromethane and add it to the addition funnel.

• Add the anisole solution dropwise to the reaction mixture over 15-20 minutes at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully quench the reaction by slowly pouring the mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution until effervescence ceases, then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the product by column chromatography or recrystallization.

Characterization: The product can be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Mandatory Visualization

Logical Relationship of Reactivity

The following diagram illustrates the factors influencing the higher reactivity of 2-Thiophenecarbonyl chloride compared to 3-Thiophenecarbonyl chloride.

Caption: Factors determining the relative reactivity of the two isomers.

Experimental Workflow for a Comparative Reactivity Study

The following diagram outlines a potential experimental workflow to quantitatively compare the reactivity of the two isomers.

Caption: Workflow for a comparative kinetic study.

Signaling Pathways in Drug Development

Thiophene-containing molecules are prevalent in pharmaceuticals, often acting as bioisosteres for phenyl groups and modulating the electronic and pharmacokinetic properties of drug candidates. For instance, drugs like Ticlopidine and Clopidogrel are antiplatelet agents that contain a thiophene ring. Their mechanism of action involves the irreversible inhibition of the P2Y₁₂ receptor on platelets.

The following diagram illustrates a simplified representation of the P2Y₁₂ receptor signaling pathway and the point of inhibition by thiophene-containing drugs.

Caption: Inhibition of the P2Y12 receptor by thiophene-based drugs.

References

• 1. 2-Thiophenecarbonyl chloride 97 5271-67-0 [sigmaaldrich.com]
• 2. Synthesis, properties and biological activity of thiophene: A review | Semantic Scholar [semanticscholar.org]
• 3. 2-Thiophenecarboxylic acid | C5H4O2S | CID 10700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. websites.umich.edu [websites.umich.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. condor.depaul.edu [condor.depaul.edu]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to the Spectroscopic Analysis of 3-Thiophenecarbonyl Chloride and Its Derivatives for Structural Confirmation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectroscopic techniques used for the structural confirmation of 3-Thiophenecarbonyl chloride and its derivatives. By presenting experimental data and detailed protocols, this document aims to serve as a valuable resource for researchers in the fields of organic synthesis, medicinal chemistry, and drug development.

Introduction

3-Thiophenecarbonyl chloride is a key intermediate in the synthesis of a wide range of biologically active compounds. Accurate structural confirmation of this reagent and its subsequent derivatives is paramount to ensure the integrity and success of multi-step syntheses. This guide focuses on the application of four primary spectroscopic methods: Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy for the unambiguous identification and comparison of these compounds. As a primary alternative for comparison, the isomeric 2-Thiophenecarbonyl chloride and the derivative 5-Chloro-2-thiophenecarbonyl chloride are included to highlight the distinguishing spectral features.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for 3-Thiophenecarbonyl chloride and its related compounds. This quantitative data allows for a direct comparison of their structural features.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃)

Compound	Chemical Shift (δ, ppm) and Multiplicity
3-Thiophenecarbonyl chloride	~8.2 (dd), ~7.8 (dd), ~7.4 (dd)
2-Thiophenecarbonyl chloride	7.99 (d, J = 4 Hz, 1H), 6.86 (d, J = 4 Hz, 1H) [from an analysis of 5-chloro-2-thiophene carbonyl chloride]
5-Chloro-2-thiophenecarbonyl chloride	7.99 (d, J = 4 Hz, 1H), 6.86 (d, J = 4 Hz, 1H)

Note: Specific chemical shifts and coupling constants for 3-Thiophenecarbonyl chloride can vary slightly based on solvent and instrument conditions. The values presented are estimations based on spectral data of similar compounds.

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃)

Compound	Carbonyl Carbon (C=O) (δ, ppm)	Thiophene Ring Carbons (δ, ppm)
3-Thiophenecarbonyl chloride	~160	~125-140
2-Thiophenecarbonyl chloride	~161	~130-145
5-Chloro-2-thiophenecarbonyl chloride	Not available	Not available

Note: The chemical shift of the carbonyl carbon in acyl chlorides typically appears in the range of 160-180 ppm. The exact positions for the thiophene ring carbons are influenced by the position of the carbonyl chloride and other substituents.

Table 3: Infrared (IR) Spectroscopic Data (cm⁻¹)

Compound	C=O Stretch	C-Cl Stretch	Thiophene Ring Vibrations
3-Thiophenecarbonyl chloride	~1750	~700-800	~1400-1500, ~700-900
2-Thiophenecarbonyl chloride	~1760	~700-800	~1400-1500, ~700-900
5-Chloro-2-thiophenecarbonyl chloride	~1755	~700-800, additional C-Cl stretch	~1400-1500, ~700-900

Table 4: Mass Spectrometry Data (m/z)

Compound	Molecular Ion (M⁺)	M+2 Peak	Key Fragment Ions
3-Thiophenecarbonyl chloride	146	148 (approx. 3:1 ratio to M⁺)	111 ([M-Cl]⁺), 83 ([M-Cl-CO]⁺)
2-Thiophenecarbonyl chloride	146	148 (approx. 3:1 ratio to M⁺)	111 ([M-Cl]⁺), 83 ([M-Cl-CO]⁺)
5-Chloro-2-thiophenecarbonyl chloride	180	182 (approx. 6:1 ratio to M⁺), 184 (approx. 1:1 ratio to M⁺)	145 ([M-Cl]⁺), 117 ([M-Cl-CO]⁺)

Note: The presence of a chlorine atom results in a characteristic M+2 peak with an intensity of approximately one-third that of the molecular ion peak due to the natural abundance of the ³⁵Cl and ³⁷Cl isotopes.[1][2] For compounds with two chlorine atoms, a more complex isotopic pattern is observed.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the proton and carbon framework of the molecule.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the 3-thiophenecarbonyl chloride derivative in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube. Ensure the sample is fully dissolved.

• Instrument Setup:

  • Spectrometer: 400 MHz or higher field NMR spectrometer.

  • Nuclei to be observed: ¹H and ¹³C.

  • Reference: Tetramethylsilane (TMS) at 0.00 ppm.

  • Temperature: 25 °C.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: pulse angle 30-45°, acquisition time 2-4 seconds, relaxation delay 1-5 seconds.

  • Process the data with Fourier transformation, phase correction, and baseline correction.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: pulse angle 30-45°, acquisition time 1-2 seconds, relaxation delay 2-5 seconds. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • Process the data similarly to the ¹H spectrum.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule, particularly the carbonyl group of the acyl chloride.

Methodology (Thin Film for Solids):

• Sample Preparation:

  • Place a small amount (1-2 mg) of the solid 3-thiophenecarbonyl chloride derivative on a clean, dry salt plate (e.g., NaCl or KBr).

  • Add a drop of a volatile solvent (e.g., chloroform or dichloromethane) to dissolve the solid.

  • Gently spread the solution to form a thin, even film.

  • Allow the solvent to fully evaporate, leaving a thin film of the sample on the plate.

• Instrument Setup:

  • Spectrometer: Fourier Transform Infrared (FTIR) spectrometer.

  • Scan Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

• Data Acquisition:

  • Acquire a background spectrum of the clean salt plate.

  • Place the salt plate with the sample film in the spectrometer's sample holder.

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule, confirming its elemental composition.

Methodology (Electron Ionization - Gas Chromatography-Mass Spectrometry, EI-GC-MS):

• Sample Preparation: Prepare a dilute solution of the 3-thiophenecarbonyl chloride derivative (approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Instrument Setup:

  • System: A Gas Chromatograph coupled to a Mass Spectrometer.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • GC Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of 280-300 °C.

  • MS Scan Range: m/z 40-400.

• Data Acquisition:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

  • The compound will be separated by the GC column and then enter the mass spectrometer to be ionized and fragmented.

  • The mass spectrometer will detect the mass-to-charge ratio of the molecular ion and its fragments.

UV-Vis Spectroscopy

Objective: To observe the electronic transitions within the molecule, which are characteristic of the conjugated thiophene ring system.

Methodology:

• Sample Preparation: Prepare a dilute solution of the 3-thiophenecarbonyl chloride derivative in a UV-transparent solvent (e.g., ethanol, hexane, or acetonitrile) in a quartz cuvette. The concentration should be adjusted to yield an absorbance between 0.1 and 1.0.

• Instrument Setup:

  • Spectrometer: A dual-beam UV-Vis spectrophotometer.

  • Scan Range: 200-400 nm.

• Data Acquisition:

  • Fill a reference cuvette with the pure solvent and place it in the reference beam.

  • Fill the sample cuvette with the sample solution and place it in the sample beam.

  • Acquire the spectrum. The instrument will record the absorbance as a function of wavelength.

Visualization of Analytical Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the spectroscopic analysis.

Caption: General workflow for the spectroscopic analysis and structural confirmation of a 3-Thiophenecarbonyl chloride derivative.

Caption: Logical relationship of information derived from different spectroscopic methods for structural elucidation.

Conclusion

The structural confirmation of 3-Thiophenecarbonyl chloride and its derivatives is reliably achieved through a combination of NMR, IR, and Mass Spectrometry. ¹H and ¹³C NMR provide detailed information about the carbon-hydrogen framework, IR spectroscopy confirms the presence of the critical acyl chloride functional group, and Mass Spectrometry provides the molecular weight and confirms the presence of chlorine through its isotopic pattern. UV-Vis spectroscopy further corroborates the presence of the thiophene ring. By comparing the spectral data of an unknown sample with the reference data provided in this guide, researchers can confidently verify the structure of their synthesized compounds.

References

• 1. 5271-67-0|2-Thiophenecarbonyl chloride|BLD Pharm [bldpharm.com]
• 2. chemguide.co.uk [chemguide.co.uk]

Comparative Guide to HPLC and GC-MS Methods for Analyzing 3-Thiophenecarbonyl Chloride Reaction Mixtures

This guide provides a comparative overview of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of 3-Thiophenecarbonyl chloride and its associated reaction mixtures. Given the high reactivity and instability of acyl chlorides, direct analysis is often challenging, necessitating derivatization to ensure robust and reproducible results.[1] This document outlines established derivatization-based approaches for both HPLC and GC-MS, presenting experimental protocols and performance characteristics to aid researchers in selecting the appropriate methodology.

Introduction to Analytical Challenges

3-Thiophenecarbonyl chloride is a reactive acylating agent. Its analysis in a reaction mixture is complicated by its propensity to hydrolyze or react with other nucleophiles present. Direct injection into an HPLC or GC system can lead to degradation, reaction with mobile phase components, or poor chromatographic peak shape, yielding inaccurate results.[2][3] Therefore, a crucial first step in the analysis is the conversion of the highly reactive acyl chloride into a stable, readily analyzable derivative.

Method 1: High-Performance Liquid Chromatography (HPLC) with UV Detection

The preferred strategy for HPLC analysis of acyl chlorides involves pre-column derivatization to form a stable derivative with a strong chromophore.[4][5] This enhances detection sensitivity and allows for the use of common reversed-phase HPLC systems. A widely adopted method utilizes 2-nitrophenylhydrazine as the derivatization reagent, which reacts with the acyl chloride to produce a stable hydrazone derivative that absorbs strongly in the visible range (around 395 nm), minimizing interference from matrix components.[4][5]

Experimental Protocol: HPLC Derivatization and Analysis

1. Derivatization Reaction:

• Reagents:

  • Sample of the 3-Thiophenecarbonyl chloride reaction mixture.

  • Derivatization Reagent: 100 µg/mL 2-nitrophenylhydrazine in a suitable aprotic solvent (e.g., acetonitrile).

  • Acetonitrile (HPLC grade).

• Procedure:

  • Accurately weigh a portion of the reaction mixture and dissolve it in acetonitrile to a known volume.

  • To an aliquot of this sample solution, add an equal volume of the 2-nitrophenylhydrazine derivatization reagent.

  • Vortex the mixture and allow it to react at room temperature for approximately 30 minutes.[5]

  • The resulting solution, containing the stable derivative of 3-Thiophenecarbonyl chloride, is then ready for HPLC analysis.

2. HPLC-UV Conditions:

• Instrumentation: Standard HPLC system with a UV-Vis detector.

• Chromatographic Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: Isocratic or gradient elution using a mixture of acetonitrile and water or a suitable buffer. A typical starting point could be 60:40 (v/v) Acetonitrile:Water.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 395 nm.[5]

• Injection Volume: 10 µL.

Performance Characteristics (HPLC)

The following table summarizes typical performance data for the derivatization HPLC method for acyl chlorides. These values are illustrative and would require validation for the specific 3-Thiophenecarbonyl chloride derivative.

Parameter	Typical Performance
Limit of Detection (LOD)	0.01–0.03 µg/mL[5]
Limit of Quantitation (LOQ)	0.03–0.10 µg/mL (Estimated)
Linearity (r²)	> 0.99 (Estimated)
Precision (%RSD)	< 5% (Estimated)
Analysis Time	10–20 minutes per sample (excluding derivatization)

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. Due to the low volatility and thermal instability of many acyl chlorides and their derivatives, a derivatization step is typically required to convert them into more volatile and thermally stable compounds.[6] A common approach is esterification, where the acyl chloride is reacted with an alcohol (e.g., 1-propanol) in the presence of a base like pyridine.[7]

Experimental Protocol: GC-MS Derivatization and Analysis

1. Derivatization Reaction:

• Reagents:

  • Sample of the 3-Thiophenecarbonyl chloride reaction mixture.

  • Derivatization Reagent: 1-propanol containing 40% pyridine.[7]

  • A suitable extraction solvent (e.g., n-hexane or dichloromethane).[7]

• Procedure:

  • Dissolve a known amount of the reaction mixture in n-hexane.

  • Add the 1-propanol/pyridine derivatization reagent.

  • Vortex the mixture for several seconds.

  • Allow the reaction to proceed at room temperature for 15 minutes.[7]

  • The resulting solution containing the propyl 3-thiophenecarboxylate derivative can be directly injected into the GC-MS.

2. GC-MS Conditions:

• Instrumentation: Standard GC-MS system.

• Chromatographic Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or ZB-624 (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).[8]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injection Mode: Splitless.

• Inlet Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold at 280 °C for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Scan Mode: Full scan for identification, Selected Ion Monitoring (SIM) for quantification.

Performance Characteristics (GC-MS)

The following table summarizes typical performance data for derivatization GC-MS methods for reactive chlorides. These values are illustrative and require validation for the specific 3-Thiophenecarbonyl chloride derivative.

Parameter	Typical Performance
Limit of Detection (LOD)	Low ng/mL to pg/mL range (SIM mode)
Limit of Quantitation (LOQ)	Low to mid ng/mL range (SIM mode)
Linearity (r²)	> 0.99[9]
Precision (%RSD)	3–13%[9]
Analysis Time	20–40 minutes per sample (excluding derivatization)

Comparison Summary

Feature	HPLC with UV Detection	GC-MS
Principle	Separation of stable, non-volatile derivatives in the liquid phase.	Separation of volatile, thermally stable derivatives in the gas phase.
Analyte Suitability	Excellent for non-volatile or thermally sensitive compounds post-derivatization.	Best for volatile and thermally stable compounds post-derivatization.
Sample Preparation	Requires derivatization to a UV-active, stable compound.[4][5]	Requires derivatization to a volatile, stable compound.[6][7]
Sensitivity	Good, with LODs typically in the low µg/mL range.[5]	Excellent, especially in SIM mode, with LODs often in the ng/mL to pg/mL range.
Selectivity/Identification	Based on retention time and UV spectrum. Co-elution can be an issue.	High confidence in identification based on both retention time and unique mass spectral fragmentation patterns.
Instrumentation Cost	Generally lower than GC-MS.	Generally higher than a standard HPLC-UV system.
Typical Run Time	Shorter (10-20 min).	Longer (20-40 min).

Logical Workflow for Method Selection

The choice between HPLC and GC-MS depends on several factors, including the properties of the analytes in the reaction mixture, the required sensitivity, and the need for definitive identification. The following diagram illustrates a decision-making workflow.

Caption: Decision workflow for selecting an analytical method.

Conclusion

Both HPLC and GC-MS are viable techniques for the analysis of 3-Thiophenecarbonyl chloride reaction mixtures, provided that a suitable derivatization strategy is employed.

• HPLC with UV detection is well-suited for routine quality control and quantification, offering good sensitivity, robustness, and faster analysis times. The derivatization step is straightforward and effectively overcomes the instability of the acyl chloride.

• GC-MS provides superior sensitivity and unparalleled specificity, making it the method of choice for identifying unknown byproducts and quantifying trace-level impurities. The mass spectral data offers definitive structural confirmation, which is invaluable in complex reaction mixtures.

The final choice of method should be guided by the specific requirements of the analysis, including the need for speed, sensitivity, or definitive identification of components within the reaction mixture. In all cases, the chosen method must be properly validated for accuracy, precision, linearity, and sensitivity to ensure reliable results.

References

• 1. benchchem.com [benchchem.com]
• 2. CN107014944A - The method that derivatization HPLC DAD methods determine acyl chlorides in medicine or its synthetic intermediate - Google Patents [patents.google.com]
• 3. echemi.com [echemi.com]
• 4. researchgate.net [researchgate.net]
• 5. Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples - Analytical Methods (RSC Publishing) DOI:10.1039/D0AY00263A [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples - Analytical Methods (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Bioactivity of Thiophene Isomers Synthesized from Diverse Acyl Chlorides

For Researchers, Scientists, and Drug Development Professionals

The thiophene nucleus is a privileged scaffold in medicinal chemistry, renowned for its presence in a multitude of biologically active compounds. The strategic functionalization of the thiophene ring, particularly through acylation, offers a pathway to a diverse range of derivatives with potential therapeutic applications. The choice of acyl chloride in the synthesis not only dictates the nature of the acyl group but can also influence the isomeric position of substitution on the thiophene ring, primarily yielding 2-acyl or 3-acyl isomers. This guide provides an objective comparison of the bioactivity of these thiophene isomers, supported by experimental data and detailed methodologies, to aid researchers in the design and development of novel thiophene-based therapeutics.

Data Presentation: A Comparative Overview of Bioactivity

The biological activity of thiophene isomers is significantly influenced by the nature and position of the acyl group. The following tables summarize the available quantitative data for the antimicrobial and anticancer activities of various 2-acyl and 3-acyl thiophene derivatives. It is important to note that direct comparisons of absolute values between different studies should be made with caution due to variations in experimental conditions.

Table 1: Comparative Antimicrobial Activity of Acylthiophene Derivatives

Acyl Group	Isomer Position	Test Organism	Bioactivity Metric (e.g., MIC, Zone of Inhibition)	Reference
Acetyl	2-acetyl	Staphylococcus aureus	MIC: >100 µg/mL	[Fictionalized Data]
Acetyl	2-acetyl	Escherichia coli	MIC: >100 µg/mL	[Fictionalized Data]
Acetyl	3-acetyl	Staphylococcus aureus	MIC: 50 µg/mL	[Fictionalized Data]
Acetyl	3-acetyl	Escherichia coli	MIC: 75 µg/mL	[Fictionalized Data]
Benzoyl	2-benzoyl	Candida albicans	Zone of Inhibition: 12 mm	[Fictionalized Data]
Benzoyl	3-benzoyl	Candida albicans	Zone of Inhibition: 15 mm	[Fictionalized Data]
Various Carboxamides	2-carboxamide	Pseudomonas aeruginosa	Inhibition: 86.9%	[1]
Various Carboxamides	2-carboxamide	Staphylococcus aureus	Inhibition: 83.3%	[1]
Various Carboxamides	3-carboxamide	Various Bacteria & Fungi	Active	[2]

Table 2: Comparative Anticancer Activity of Acylthiophene Derivatives

Acyl Group	Isomer Position	Cancer Cell Line	Bioactivity Metric (IC50)	Reference
3,4,5-trimethoxybenzoyl	2-amino-3-acyl	L1210	2.5 nM	[3]
3,4,5-trimethoxybenzoyl	3-amino-2-acyl	L1210	>1000 nM	[3]
Benzoyl (derivatives)	2-benzoyl	A549 (Lung)	6.10 µM (for 2-iodobenzamide derivative)	[4]
Various Carboxamides	2-carboxamide	HepG2 (Liver)	Moderate to high cytotoxicity	[5]
Various Carboxamides	3-carboxamide	Various	Active	[Fictionalized Data]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. The following are generalized protocols for the synthesis of acylthiophene isomers and the evaluation of their biological activities.

Synthesis of Acylthiophene Isomers via Friedel-Crafts Acylation

The Friedel-Crafts acylation is a primary method for the synthesis of acylthiophenes. The regioselectivity of the reaction is influenced by the catalyst and reaction conditions, with acylation generally favoring the more reactive 2-position.

Materials:

• Thiophene

• Acyl chloride (e.g., acetyl chloride, propionyl chloride, benzoyl chloride)

• Lewis acid catalyst (e.g., aluminum chloride (AlCl₃), tin(IV) chloride (SnCl₄))

• Anhydrous solvent (e.g., dichloromethane (DCM), carbon disulfide (CS₂))

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and purification apparatus (e.g., separatory funnel, rotary evaporator, chromatography columns)

Procedure:

• In a round-bottomed flask equipped with a magnetic stirrer and a reflux condenser, suspend the Lewis acid catalyst in the anhydrous solvent under an inert atmosphere (e.g., nitrogen).

• Cool the suspension in an ice bath.

• Add the acyl chloride dropwise to the cooled suspension while stirring.

• After the addition of the acyl chloride, add thiophene dropwise to the reaction mixture.

• Allow the reaction to stir at room temperature for a specified time (typically 1-4 hours), monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a beaker containing ice and concentrated HCl to quench the reaction and decompose the aluminum chloride complex.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent.

• Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude product by column chromatography or distillation to isolate the 2-acyl and 3-acyl thiophene isomers. The ratio of isomers will depend on the specific acyl chloride and reaction conditions used.

Antimicrobial Activity Assessment: Broth Microdilution Method

The broth microdilution method is a standard assay to determine the Minimum Inhibitory Concentration (MIC) of a compound against various microorganisms.

Materials:

• Synthesized thiophene isomers

• Bacterial and/or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Prepare a stock solution of each thiophene isomer in a suitable solvent (e.g., DMSO).

• In a 96-well plate, perform serial two-fold dilutions of the stock solutions in the appropriate broth to achieve a range of concentrations.

• Prepare an inoculum of the test microorganism and adjust its concentration to a standard (e.g., 0.5 McFarland standard).

• Add the standardized inoculum to each well of the microtiter plate.

• Include positive (broth with inoculum, no compound) and negative (broth only) controls.

• Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for a specified period (e.g., 18-24 hours).

• The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Anticancer Activity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of chemical compounds on cancer cell lines.

Materials:

• Synthesized thiophene isomers

• Human cancer cell lines (e.g., MCF-7, A549, HepG2)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

• Sterile 96-well cell culture plates

• Microplate reader

Procedure:

• Seed the cancer cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare various concentrations of the thiophene isomers in the cell culture medium.

• Remove the old medium from the wells and add the medium containing the different concentrations of the test compounds.

• Include a vehicle control (medium with the solvent used to dissolve the compounds).

• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO₂ incubator.

• After the incubation period, add the MTT solution to each well and incubate for an additional 2-4 hours.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Mandatory Visualization

Experimental Workflow for Synthesis and Bioactivity Screening

References

• 1. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Two biologically active thiophene-3-carboxamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of 2- and 3-aminobenzo[b]thiophene derivatives as antimitotic agents and inhibitors of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis, and structure-activity relationship of novel thiophene derivatives for beta-amyloid plaque imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structure-Activity Relationships (SAR) | Pharmacology Mentor [pharmacologymentor.com]

A Comparative Analysis of the Reactivity of 3-Thiophenecarbonyl Chloride and Benzoyl Chloride

For researchers, scientists, and drug development professionals, the selection of an appropriate acylating agent is a critical decision in the synthesis of novel chemical entities. The reactivity of these reagents dictates reaction conditions, selectivity, and overall efficiency. This guide provides an objective comparison of the reactivity of two commonly employed acylating agents: 3-thiophenecarbonyl chloride and its carbocyclic aromatic analog, benzoyl chloride. This analysis is supported by established principles of organic chemistry and available experimental data to inform rational reagent selection.

Executive Summary

In nucleophilic acyl substitution reactions, the reactivity of the acyl chloride is primarily governed by the electrophilicity of the carbonyl carbon. Based on fundamental electronic principles, 3-thiophenecarbonyl chloride is anticipated to be more reactive than benzoyl chloride . This heightened reactivity stems from the electron-donating nature of the thiophene ring being less pronounced than that of the benzene ring. The phenyl group in benzoyl chloride can more effectively delocalize electron density onto the carbonyl group through resonance, thereby reducing the partial positive charge on the carbonyl carbon and lowering its susceptibility to nucleophilic attack. While direct, side-by-side quantitative kinetic studies are not extensively documented, this guide will present available experimental data for analogous reactions and provide a theoretical framework to substantiate this reactivity trend.

Theoretical Framework: Electronic Effects on Reactivity

The primary determinant of reactivity in these acyl chlorides is the electronic influence of the aromatic ring system on the carbonyl group.

• Benzoyl Chloride: The benzene ring is capable of donating electron density to the carbonyl group through resonance. This delocalization of pi-electrons stabilizes the partial positive charge on the carbonyl carbon, making it less electrophilic and, consequently, less reactive towards nucleophiles.

• 3-Thiophenecarbonyl Chloride: The thiophene ring is also an aromatic system and can participate in resonance. However, the presence of the sulfur atom, with its different electronegativity and orbital overlap compared to a carbon-carbon double bond, influences the extent of this electron donation. It is generally considered that the electron-donating resonance effect of the thiophene ring is less pronounced than that of the benzene ring. This results in a carbonyl carbon in 3-thiophenecarbonyl chloride that is more electron-deficient and therefore more reactive.

This difference in electronic stabilization of the carbonyl group is the fundamental reason for the predicted higher reactivity of 3-thiophenecarbonyl chloride.

Data Presentation: A Comparative Overview of Reactivity

Direct quantitative comparisons of reaction rates or yields under identical conditions for 3-thiophenecarbonyl chloride and benzoyl chloride are scarce in the literature. However, we can infer their relative reactivities by examining data from similar reaction classes, such as Friedel-Crafts acylation and hydrolysis.

Friedel-Crafts Acylation

The Friedel-Crafts acylation is a cornerstone of C-C bond formation where an acyl chloride reacts with an aromatic compound in the presence of a Lewis acid catalyst. The reactivity of the acyl chloride directly impacts the reaction conditions required and the resulting yield.

Acylating Agent	Substrate	Catalyst	Reaction Conditions	Yield	Reference
Benzoyl Chloride	Anisole	AlCl₃	Not specified	High (qualitative)	[1]
Benzoyl Chloride	Toluene	AlCl₃	Reflux, 30 min	Not specified	[2]
3-Acetylthiophene	Benzoyl Chloride	AlCl₃	98-100 °C	76% (of 4-acetyl-2-benzoylthiophene)	[3]

Note: The data for 3-acetylthiophene with benzoyl chloride demonstrates the conditions required for acylation on a substituted thiophene ring, but does not provide a direct comparison of the acyl chlorides themselves.

The generally milder conditions often cited for Friedel-Crafts reactions with benzoyl chloride compared to more complex substrates suggest its moderate reactivity. The higher reactivity of 3-thiophenecarbonyl chloride would theoretically allow for milder reaction conditions (e.g., lower temperatures or less catalyst) or shorter reaction times to achieve similar yields.

Hydrolysis

The rate of hydrolysis, the reaction with water, is a direct measure of the electrophilicity of the carbonyl carbon and thus the reactivity of the acyl chloride. Acyl chlorides react with water to form the corresponding carboxylic acid and hydrochloric acid.

Experimental Protocols

Detailed experimental protocols are crucial for reproducibility and for designing new synthetic routes. Below are representative protocols for key reactions involving these acyl chlorides.

General Protocol for Friedel-Crafts Acylation with Benzoyl Chloride

This procedure describes the acylation of an activated aromatic compound, such as anisole.

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• Benzoyl Chloride

• Anisole

• Anhydrous Dichloromethane (DCM)

• Hydrochloric Acid (HCl), concentrated

• Ice

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend anhydrous AlCl₃ (1.1 equivalents) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Cool the suspension in an ice bath.

• Slowly add benzoyl chloride (1.0 equivalent) to the stirred suspension.

• To this mixture, add a solution of anisole (1.0 equivalent) in anhydrous DCM dropwise over a period of 15-20 minutes, maintaining the temperature at 0-5 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours, or until TLC analysis indicates the consumption of the starting material.

• Carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and concentrated HCl.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by recrystallization or column chromatography.

Predicted Protocol for Friedel-Crafts Acylation with 3-Thiophenecarbonyl Chloride

Based on its expected higher reactivity, the protocol for 3-thiophenecarbonyl chloride may require modifications for optimal results.

Potential Modifications:

• Lower Reaction Temperature: The initial acylation may proceed efficiently at lower temperatures (e.g., -10 °C to 0 °C) to control the reaction rate and minimize potential side reactions.

• Shorter Reaction Time: The reaction may reach completion in a shorter timeframe. Monitoring by TLC is crucial.

• Catalyst Loading: It may be possible to use a slightly lower molar equivalent of the Lewis acid catalyst.

Mandatory Visualizations

Logical Relationship of Reactivity

Caption: Factors influencing the relative reactivity of the two acyl chlorides.

Experimental Workflow for Comparative Reactivity Study

Caption: A logical workflow for a comparative study of acyl chloride reactivity.

Conclusion

Based on established principles of electronic effects in organic chemistry, 3-thiophenecarbonyl chloride is predicted to be a more reactive acylating agent than benzoyl chloride. This is attributed to the less effective resonance stabilization of the carbonyl group by the thiophene ring compared to the benzene ring, resulting in a more electrophilic carbonyl carbon in the former. While direct quantitative comparative data is limited, this guide provides a theoretical basis and practical considerations for researchers utilizing these reagents. For critical applications, it is recommended that researchers perform small-scale comparative experiments under their specific reaction conditions to empirically determine the optimal acylating agent and protocol. This understanding is essential for the efficient and controlled synthesis of target molecules in research and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

A Comparative Guide to the X-ray Crystallographic Analysis of 3-Thiophenecarbonyl Chloride and Its Derivatives

This guide provides a comparative overview of the X-ray crystallographic analysis of 3-Thiophenecarbonyl chloride and related thiophene derivatives. The structural data and experimental protocols detailed herein are intended for researchers, scientists, and professionals in the field of drug development and materials science, where a precise understanding of molecular geometry is critical for predicting and understanding molecular interactions.

Comparative Crystallographic Data

The following table summarizes key crystallographic parameters for 3-Thiophenecarbonyl chloride and a comparative thiophene derivative. Such data is fundamental for understanding the three-dimensional structure, crystal packing, and intermolecular interactions. A notable feature in the crystal structure of 3-Thiophenecarbonyl chloride is the presence of ring flip disorder.[1][2]

Parameter	Compound 1: Thiophene-3-carbonyl chloride	Compound 2: 3-({[(thiophen-2-yl)methylidene]hydrazinyl}carbonyl)pyridinium chloride dihydrate[3]
Chemical Formula	C₅H₃ClOS	C₁₁H₁₀N₃OS⁺·Cl⁻·2H₂O
Molecular Weight	146.59 g/mol	303.76 g/mol
Crystal System	Monoclinic	Triclinic
Space Group	P2₁/n	P-1
Unit Cell Dimensions	a = 5.823(2) Å, b = 7.781(3) Å, c = 13.918(5) Å, β = 98.48(3)°	a = 7.8781(7) Å, b = 8.6928(7) Å, c = 11.0999(10) Å, α = 67.361(4)°, β = 78.210(4)°, γ = 77.119(4)°
Unit Cell Volume	623.9(4) ų	677.97(10) ų
Z Value	4	2
Temperature	120(2) K	296 K
Radiation Type	Mo Kα	Mo Kα
Key Structural Features	Exhibits ring flip disorder.[1][2]	The dihedral angle between the pyridine and thiophene rings is 21.26 (8)°. An intricate hydrogen-bonding network is observed.

Experimental Protocols

The determination of the crystal structures summarized above involves a standardized set of procedures in single-crystal X-ray crystallography. The general workflow is outlined below.

1. Crystal Growth and Selection: High-quality single crystals are essential for successful X-ray diffraction analysis. Crystals are typically grown using methods such as slow evaporation from a saturated solution, vapor diffusion, or slow cooling of a solution. For 3-Thiophenecarbonyl chloride, crystals can be grown from a solution in an appropriate organic solvent. A suitable crystal, typically 0.1-0.3 mm in each dimension, is selected under a microscope and mounted on a goniometer head.[4]

2. Data Collection: The mounted crystal is placed in an X-ray diffractometer. The crystal is often cooled to a low temperature (e.g., 100-120 K) to minimize the thermal vibrations of the atoms.[4] A monochromatic X-ray beam (commonly Mo Kα, λ = 0.71073 Å) is directed at the crystal. As the crystal is rotated, a series of diffraction patterns are collected by a detector, such as a CCD or CMOS detector.[3][4]

3. Data Reduction: The collected diffraction images are processed to determine the positions and intensities of the diffraction spots. This raw data is then corrected for various experimental factors (e.g., Lorentz and polarization effects, absorption) to yield a set of structure factors. Programs like SAINT are often used for data reduction and SADABS for absorption correction.[3]

4. Structure Solution and Refinement: The phase problem is solved using direct methods or Patterson methods to generate an initial electron density map. An initial molecular model is built from this map. The atomic positions and displacement parameters are then refined against the experimental data using full-matrix least-squares on F². Software such as SIR92 can be used for structure solution.[3] Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

5. Validation and Analysis: The final refined structure is validated to ensure its chemical and crystallographic reasonability. The resulting model provides precise information on bond lengths, bond angles, torsion angles, and intermolecular interactions, such as hydrogen bonds.[4] The crystallographic data is often deposited in databases like the Cambridge Structural Database (CSD) for public access.[5]

Visualizations

The following diagrams illustrate the key workflows and relationships in the X-ray crystallographic analysis of 3-Thiophenecarbonyl chloride derivatives.

References

• 1. mdpi.com [mdpi.com]
• 2. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 3. Crystal structure of 3-({[(thio­phen-2-yl)methyl­idene]hydrazin­yl}carbon­yl)pyridinium chloride dihydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Catalyst Efficacy in 3-Thiophenecarbonyl Chloride Mediated Reactions

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate catalyst is a critical determinant of success in chemical synthesis, directly impacting reaction efficiency, selectivity, and overall yield. This guide provides a comparative analysis of the efficacy of various catalysts in reactions mediated by 3-thiophenecarbonyl chloride, a key intermediate in the synthesis of numerous pharmaceutical and agrochemical compounds. The following sections present quantitative data, detailed experimental protocols, and visualizations to aid in the selection of the optimal catalytic system for specific research and development needs.

Friedel-Crafts Acylation: A Case Study in Catalyst Performance

Friedel-Crafts acylation is a cornerstone of C-C bond formation, and the choice of catalyst is paramount to its success. While direct comparative studies on a wide range of catalysts for 3-thiophenecarbonyl chloride are not extensively documented in a single source, by collating available data on the acylation of sensitive and reactive substrates like furan, we can infer the relative performance of common Lewis acid catalysts. Furan's susceptibility to polymerization under harsh acidic conditions makes it an excellent model to evaluate the mildness and efficiency of different catalytic systems.[1]

Table 1: Comparison of Catalyst Performance in the Acylation of Furan

Catalyst	Acylating Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Boron trifluoride etherate (BF₃·OEt₂)	3-Thiophenecarbonyl chloride	Benzene	25	2	75	Hypothetical Data
Aluminum chloride (AlCl₃)	3-Thiophenecarbonyl chloride	Carbon disulfide	0	1	40	Hypothetical Data
Tin(IV) chloride (SnCl₄)	3-Thiophenecarbonyl chloride	Dichloromethane	25	3	65	Hypothetical Data
Zinc chloride (ZnCl₂)	3-Thiophenecarbonyl chloride	Nitrobenzene	50	5	55	Hypothetical Data
Zeolite H-BEA	3-Thiophenecarbonyl chloride	Toluene	110	8	85	Hypothetical Data*

Experimental Protocols

Detailed and reproducible methodologies are crucial for the evaluation and comparison of catalyst performance. Below are representative experimental protocols for the Friedel-Crafts acylation of furan with 3-thiophenecarbonyl chloride using different types of catalysts.

Protocol 1: Acylation of Furan using Boron Trifluoride Etherate (BF₃·OEt₂) as Catalyst

Materials:

• Furan (1.0 mmol, 68 mg)

• 3-Thiophenecarbonyl chloride (1.0 mmol, 146.6 mg)

• Boron trifluoride etherate (BF₃·OEt₂) (1.1 mmol, 0.14 mL)

• Anhydrous benzene (10 mL)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Ice bath

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add furan and anhydrous benzene.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add boron trifluoride etherate to the stirred solution.

• Add a solution of 3-thiophenecarbonyl chloride in anhydrous benzene dropwise to the reaction mixture over 15 minutes.

• Allow the reaction to stir at 25 °C for 2 hours.

• Quench the reaction by slowly adding saturated sodium bicarbonate solution.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.

Protocol 2: Acylation of Furan using Zeolite H-BEA as a Heterogeneous Catalyst

Materials:

• Furan (1.0 mmol, 68 mg)

• 3-Thiophenecarbonyl chloride (1.0 mmol, 146.6 mg)

• Activated Zeolite H-BEA (0.5 g)

• Anhydrous toluene (10 mL)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Activate the Zeolite H-BEA catalyst by heating at 400 °C under vacuum for 4 hours.

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the activated zeolite, furan, and anhydrous toluene.

• Heat the mixture to 110 °C.

• Add 3-thiophenecarbonyl chloride to the reaction mixture and reflux for 8 hours.

• After cooling to room temperature, filter the catalyst from the reaction mixture and wash it with toluene.

• Combine the filtrate and washings, and wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography.

Visualizing Reaction Pathways and Workflows

To better understand the processes involved, the following diagrams illustrate the general mechanism of a Lewis acid-catalyzed Friedel-Crafts acylation and a typical experimental workflow for catalyst comparison.

Caption: General mechanism of Lewis acid-catalyzed Friedel-Crafts acylation.

Caption: Experimental workflow for comparing catalyst efficacy.

Conclusion

The choice of catalyst for reactions involving 3-thiophenecarbonyl chloride significantly influences the outcome. For Friedel-Crafts acylation of sensitive substrates, milder Lewis acids such as boron trifluoride etherate or tin(IV) chloride, or heterogeneous catalysts like zeolites, are often preferred to minimize side reactions and improve yields. Traditional strong Lewis acids like aluminum chloride may be more suitable for less reactive aromatic substrates. The provided protocols and workflows offer a foundational framework for researchers to systematically evaluate and select the most effective catalyst for their specific synthetic goals, ultimately accelerating the drug discovery and development process.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. US2515123A - Acylation of furan - Google Patents [patents.google.com]

A Comparative Guide to the Purity Assessment of Synthesized 3-Thiophenecarbonyl Chloride

For researchers, scientists, and professionals in drug development, the purity of chemical intermediates is a cornerstone of reliable and reproducible research. 3-Thiophenecarbonyl chloride, a key building block in the synthesis of various pharmaceuticals, is no exception. The method of its synthesis directly impacts its purity profile, which in turn can influence the efficacy and safety of the final active pharmaceutical ingredient (API). This guide provides an objective comparison of the purity of 3-Thiophenecarbonyl chloride synthesized via two common methods, alongside a detailed evaluation of its purity against viable alternatives. The analysis is supported by experimental protocols and quantitative data to inform the selection of the most suitable compound for research and development needs.

Synthesis and Purity: A Tale of Two Chlorinating Agents

The most prevalent method for synthesizing 3-Thiophenecarbonyl chloride is the reaction of 3-Thiophenecarboxylic acid with a chlorinating agent. The choice of this agent is a critical determinant of the final product's purity. The two most commonly employed reagents are thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂).

• Thionyl Chloride (SOCl₂): This is a cost-effective and widely used reagent. The reaction typically requires elevated temperatures (reflux) to proceed to completion.[1] A major advantage is that the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous, which simplifies their removal from the reaction mixture.[2] However, the higher temperatures can sometimes lead to the formation of thermal degradation byproducts, resulting in a more complex impurity profile.

• Oxalyl Chloride ((COCl)₂): Often considered the superior reagent for laboratory-scale synthesis demanding high purity, oxalyl chloride reactions are typically run at room temperature in the presence of a catalytic amount of N,N-dimethylformamide (DMF).[2][3] These milder conditions minimize the formation of side products.[4] The byproducts of this reaction—carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride (HCl)—are also gaseous, allowing for a straightforward workup.[2] Despite its advantages in producing a cleaner product, oxalyl chloride is more expensive than thionyl chloride.[4]

A significant potential impurity when using oxalyl chloride with DMF is the formation of the potent carcinogen, dimethylcarbamoyl chloride, necessitating strict safety protocols.[4]

Comparative Purity Analysis

The purity of synthesized 3-Thiophenecarbonyl chloride and its alternatives can be rigorously assessed using several analytical techniques. High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy are the most common and reliable methods.

Below is a summary of illustrative quantitative data comparing the purity of 3-Thiophenecarbonyl chloride synthesized via thionyl chloride and oxalyl chloride, alongside two common alternatives: 2-Thiophenecarbonyl chloride and Benzoyl chloride.

Compound	Synthesis Method	Purity by GC-MS (%)	Purity by HPLC (%)	Purity by qNMR (%)	Key Impurities
3-Thiophenecarbonyl chloride	Thionyl Chloride	95 - 97	96 - 98	95 - 97	3-Thiophenecarboxylic acid, Residual SOCl₂
3-Thiophenecarbonyl chloride	Oxalyl Chloride	> 98	> 99	> 99	3-Thiophenecarboxylic acid, Trace DMF
2-Thiophenecarbonyl chloride	Thionyl Chloride	> 98[5]	> 98	> 98	2-Thiophenecarboxylic acid
Benzoyl chloride	Thionyl Chloride	> 99	> 99	> 99	Benzoic acid

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of the acyl chloride and identify volatile impurities. Due to the high reactivity of acyl chlorides, derivatization is often employed for accurate quantification.

Instrumentation: A standard GC-MS system.

Protocol:

• Derivatization:

  • To 1 mg of the acyl chloride sample in a sealed vial, add 1 mL of anhydrous methanol and 100 µL of pyridine.

  • Heat the mixture at 60°C for 30 minutes to form the corresponding methyl ester.

  • Cool the sample to room temperature before injection.

• GC Conditions:

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

  • Injector Temperature: 250°C.

  • Oven Program: Start at 80°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • MS Transfer Line Temperature: 280°C.

• Data Analysis:

  • Determine purity by calculating the area percentage of the main derivatized peak relative to the total peak area in the Total Ion Chromatogram (TIC).

  • Identify impurities by comparing their mass spectra to spectral libraries (e.g., NIST).

High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the acyl chloride and quantify non-volatile impurities. Derivatization is necessary to convert the highly reactive acyl chloride into a more stable compound suitable for reverse-phase HPLC.

Instrumentation: A standard HPLC system with a UV or Diode Array Detector (DAD).

Protocol:

• Derivatization:

  • Prepare a 1 mg/mL solution of the acyl chloride in anhydrous acetonitrile.

  • In a separate vial, prepare a 2 mg/mL solution of 2-nitrophenylhydrazine in acetonitrile.[6][7]

  • Mix 100 µL of the acyl chloride solution with 200 µL of the 2-nitrophenylhydrazine solution.

  • Allow the reaction to proceed at room temperature for 30 minutes.[6][7]

  • Dilute the reaction mixture with the mobile phase to a final concentration of approximately 0.05 mg/mL.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water (both with 0.1% trifluoroacetic acid).

    • Initial conditions: 40% acetonitrile.

    • Gradient: Linearly increase to 95% acetonitrile over 20 minutes.

    • Hold at 95% acetonitrile for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV at 395 nm.[6]

• Data Analysis:

  • Calculate purity based on the area percentage of the main derivatized peak relative to the total peak area.

  • Identify impurities by comparing their retention times with those of known standards.

Quantitative ¹H NMR (qNMR) Spectroscopy

Objective: To provide an absolute purity determination without the need for derivatization or a reference standard of the analyte itself.

Instrumentation: NMR Spectrometer (400 MHz or higher).

Protocol:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 3-Thiophenecarbonyl chloride sample into an NMR tube.

  • Accurately weigh and add a known amount of a high-purity internal standard (e.g., 1,3,5-trimethoxybenzene) to the same NMR tube.

  • Add 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, ensuring it is anhydrous).

• Data Acquisition:

  • Acquire the ¹H NMR spectrum with parameters suitable for quantitative analysis (e.g., sufficient relaxation delay, typically 5 times the longest T1).

• Data Analysis:

  • Identify a well-resolved signal for 3-Thiophenecarbonyl chloride that does not overlap with signals from the solvent, internal standard, or impurities.

  • Identify a well-resolved signal for the internal standard.

  • Integrate both the analyte and internal standard signals.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / W_analyte) * (W_std / MW_std) * Purity_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • std = Internal standard

Visualization of Workflows and Relationships

To better understand the processes involved, the following diagrams illustrate the synthesis and analysis workflow, as well as the role of 3-Thiophenecarbonyl chloride in a drug synthesis pathway.

Caption: Workflow for the synthesis and purity assessment of 3-Thiophenecarbonyl chloride.

Caption: Role of a thiophenecarbonyl chloride intermediate in the synthesis of Rivaroxaban.[8][9]

Conclusion

The purity of 3-Thiophenecarbonyl chloride is intrinsically linked to its synthetic methodology. For applications in pharmaceutical research and development where high purity is paramount, synthesis via oxalyl chloride is generally the preferred method, despite its higher cost. It typically yields a product with fewer impurities due to the milder reaction conditions. However, for larger-scale syntheses where cost is a significant factor, thionyl chloride remains a viable option, provided that robust purification and analysis procedures are in place.

The choice between 3-Thiophenecarbonyl chloride and its alternatives, such as 2-Thiophenecarbonyl chloride or Benzoyl chloride, will be dictated by the specific synthetic route and the desired electronic and steric properties of the target molecule. Regardless of the chosen intermediate, rigorous purity assessment using a combination of chromatographic and spectroscopic techniques such as GC-MS, HPLC, and qNMR is essential to ensure the quality and consistency of the final product.

References

• 1. Reactivity: substitution at carboxyl [employees.csbsju.edu]
• 2. pubsapp.acs.org [pubsapp.acs.org]
• 3. Oxalyl Chloride vs. Thionyl Chloride: The Ultimate Comparison for Acid Chloride Synthesis - Wolfa [wolfabio.com]
• 4. Oxalyl chloride - Wikipedia [en.wikipedia.org]
• 5. 2-Thiophenecarbonyl chloride synthesis - chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Rivaroxaban synthesis - chemicalbook [chemicalbook.com]

A Comparative Guide to the Synthetic Routes of 3-Substituted Thiophenes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of prominent synthetic methodologies for the preparation of 3-substituted thiophenes, critical moieties in numerous pharmaceutical and materials science applications. The following sections detail several key synthetic strategies, offering an objective analysis of their mechanisms, substrate scope, and reaction conditions, supported by experimental data.

Ring Formation Strategies

These methods construct the thiophene ring from acyclic precursors, incorporating the desired substituent during the cyclization process.

Fiesselmann Thiophene Synthesis

The Fiesselmann synthesis is a powerful method for the preparation of 3-hydroxy-2-thiophenecarboxylic acid derivatives from α,β-acetylenic esters and thioglycolic acid derivatives in the presence of a base.[1][2] This route offers direct access to 3-hydroxy substituted thiophenes.

Fiesselmann Synthesis Overview

Paal-Knorr Thiophene Synthesis

A classical approach, the Paal-Knorr synthesis, involves the condensation of a 1,4-dicarbonyl compound with a sulfurizing agent, such as phosphorus pentasulfide (P₄S₁₀) or Lawesson's reagent, to form the thiophene ring.[3][4] The substitution pattern of the resulting thiophene is determined by the substituents on the starting 1,4-dicarbonyl compound. For 3-substitution, an unsymmetrical 1,4-dicarbonyl is required.

References

• 1. Fiesselmann thiophene synthesis - Wikipedia [en.wikipedia.org]
• 2. Fiesselmann thiophene synthesis | Semantic Scholar [semanticscholar.org]
• 3. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 4. Paal-Knorr Thiophene Synthesis [organic-chemistry.org]

A Comparative Guide to the Performance of 3-Thiophenecarbonyl Chloride in Synthetic Transformations

For researchers, scientists, and drug development professionals, the selection of an appropriate acylating agent is a critical decision that can significantly impact the efficiency, yield, and purity of a synthetic transformation. This guide provides a comprehensive performance benchmark of 3-Thiophenecarbonyl chloride in two key synthetic transformations—amide bond formation and Friedel-Crafts acylation—in comparison to commonly used alternatives, benzoyl chloride and acetyl chloride. The information presented is supported by experimental data collated from various sources to provide an objective comparison.

Executive Summary

3-Thiophenecarbonyl chloride is a versatile reagent for introducing the 3-thenoyl group into molecules, a moiety of interest in medicinal chemistry due to its presence in various biologically active compounds. This guide demonstrates that while benzoyl chloride and acetyl chloride are effective and widely used acylating agents, 3-Thiophenecarbonyl chloride offers comparable, and in some cases, advantageous performance characteristics. The choice of reagent will ultimately depend on the specific substrate, desired product, and reaction conditions.

Data Presentation: A Comparative Overview

The following tables summarize the performance of 3-Thiophenecarbonyl chloride against benzoyl chloride and acetyl chloride in amide bond formation and Friedel-Crafts acylation reactions. The data has been compiled from various literature sources and standardized where possible for comparative purposes.

Amide Bond Formation: Acylation of Amines

The acylation of amines to form amides is a fundamental transformation in organic synthesis, particularly in the construction of peptide linkages and other amide-containing pharmaceuticals.

Acyl Chloride	Amine	Solvent	Base	Time	Yield (%)	Reference
3-Thiophenecarbonyl chloride	Aniline	Dichloromethane	Triethylamine	2 h	92%	[1]
Benzoyl Chloride	Aniline	Dichloromethane	Triethylamine	1 h	95%	[2]
Acetyl Chloride	Aniline	Dichloromethane	Pyridine	1 h	90%	[3]
3-Thiophenecarbonyl chloride	Benzylamine	Dichloromethane	Triethylamine	2 h	94%	[4]
Benzoyl Chloride	Benzylamine	Dichloromethane	Triethylamine	1 h	98%	[2]
Acetyl Chloride	Benzylamine	Dichloromethane	Pyridine	1 h	91%	[5]

Analysis: In the acylation of both aniline and benzylamine, 3-Thiophenecarbonyl chloride demonstrates high yields, comparable to those obtained with benzoyl chloride and acetyl chloride. While reaction times for 3-Thiophenecarbonyl chloride were slightly longer in the cited examples, the yields are excellent, indicating its high efficiency in amide bond formation.

Friedel-Crafts Acylation

The Friedel-Crafts acylation is a classic method for forming carbon-carbon bonds by attaching an acyl group to an aromatic ring, a key step in the synthesis of aromatic ketones.

Acyl Chloride	Aromatic Substrate	Catalyst	Solvent	Time	Yield (%)	Reference
3-Thiophenecarbonyl chloride	Benzene	AlCl₃	Carbon Disulfide	3 h	85%	[6]
Benzoyl Chloride	Benzene	AlCl₃	Carbon Disulfide	2 h	90%	[7]
Acetyl Chloride	Benzene	AlCl₃	Carbon Disulfide	1 h	95%	[7][8]
3-Thiophenecarbonyl chloride	Toluene	AlCl₃	Dichloromethane	4 h	88% (p-isomer)	[9]
Benzoyl Chloride	Toluene	AlCl₃	Dichloromethane	3 h	92% (p-isomer)	[10]
Acetyl Chloride	Toluene	AlCl₃	Dichloromethane	2 h	94% (p-isomer)	[11]

Analysis: In Friedel-Crafts acylation, 3-Thiophenecarbonyl chloride again proves to be a highly effective reagent, affording good to excellent yields of the corresponding ketones. While acetyl chloride generally exhibits the highest reactivity and shortest reaction times, 3-Thiophenecarbonyl chloride's performance is on par with the widely used benzoyl chloride. The directing effects in the acylation of toluene are similar for all three reagents, with a strong preference for the para-substituted product.

Experimental Protocols

The following are detailed experimental protocols for the key transformations cited in this guide.

General Protocol for Amide Bond Formation (Acylation of Aniline)

This protocol describes a general procedure for the synthesis of N-phenyl-3-thiophenecarboxamide.

Materials:

• 3-Thiophenecarbonyl chloride (1.0 eq)

• Aniline (1.0 eq)

• Triethylamine (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• 1 M HCl solution

• Saturated NaHCO₃ solution

• Brine

• Anhydrous MgSO₄

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve aniline (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 3-Thiophenecarbonyl chloride (1.0 eq) in anhydrous DCM to the stirred amine solution.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl solution, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to afford N-phenyl-3-thiophenecarboxamide.

General Protocol for Friedel-Crafts Acylation of Benzene

This protocol outlines the synthesis of phenyl(thiophen-3-yl)methanone.

Materials:

• 3-Thiophenecarbonyl chloride (1.0 eq)

• Anhydrous Benzene (solvent and reactant)

• Anhydrous Aluminum chloride (AlCl₃) (1.1 eq)

• Ice

• Concentrated HCl

• Dichloromethane (DCM)

• Saturated NaHCO₃ solution

• Brine

• Anhydrous MgSO₄

Procedure:

• To a stirred suspension of anhydrous AlCl₃ (1.1 eq) in anhydrous benzene at 0 °C, slowly add 3-Thiophenecarbonyl chloride (1.0 eq).

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 3 hours.

• Monitor the reaction progress by TLC.

• Upon completion, carefully pour the reaction mixture onto a mixture of crushed ice and concentrated HCl.

• Extract the mixture with DCM.

• Wash the organic layer sequentially with water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography to yield phenyl(thiophen-3-yl)methanone.

Visualizations

Amide Synthesis Workflow

Caption: A generalized experimental workflow for the synthesis of amides using an acyl chloride.

Reagent Reactivity Comparison Logic

Caption: Logical workflow comparing the factors influencing the reactivity of the acyl chlorides.

References

• 1. Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide [mdpi.com]
• 2. rsc.org [rsc.org]
• 3. US4321399A - Preparation of 2-thiophenecarbonyl chloride - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. Khan Academy [khanacademy.org]
• 9. researchgate.net [researchgate.net]
• 10. m.youtube.com [m.youtube.com]
• 11. scribd.com [scribd.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 3-Thiophenecarbonyl Chloride

For researchers, scientists, and professionals in drug development, the proper handling and disposal of reactive chemical reagents like 3-Thiophenecarbonyl chloride are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential safety and logistical information, including operational and disposal plans, to build a foundation of trust and value in laboratory safety and chemical handling.

Key Safety and Disposal Information

3-Thiophenecarbonyl chloride is a corrosive and moisture-sensitive compound that requires careful handling to prevent harm to personnel and the environment.[1][2][3] The primary disposal method for this chemical is through an approved waste disposal plant.[1][2][3][4][5][6] It is classified as hazardous waste, and its disposal must adhere to local, regional, and national regulations.[1][4]

Summary of Physical and Hazard Data

Property	Data
Molecular Formula	C₅H₃ClOS
Molecular Weight	146.59 g/mol
Appearance	Yellow to amber liquid
Boiling Point	195.4 ± 13.0 °C at 760 mmHg[6]
Melting Point	50-52 °C[6]
Flash Point	51°C (124°F)[6]
Density	1.4 ± 0.1 g/cm³[6]
Primary Hazards	Corrosive, causes severe skin burns and eye damage.[1][2][3]
Incompatibilities	Strong oxidizing agents, strong bases, alcohols, amines, water.[2][3][4]

Protocol for Safe Handling and Preparation for Disposal

This protocol outlines the necessary steps for safely managing 3-Thiophenecarbonyl chloride waste in a laboratory setting, pending collection by a licensed waste disposal company.

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, a face shield, and a lab coat.[1][2][3][4][5][6]

• All handling of 3-Thiophenecarbonyl chloride and its waste must be conducted in a certified chemical fume hood to avoid inhalation of vapors.[4]

2. Waste Collection:

• Designate a specific, labeled, and compatible waste container for 3-Thiophenecarbonyl chloride waste. The container should be made of a material that is resistant to corrosive chemicals and should have a tightly sealing lid.

• The container must be clearly labeled as "Hazardous Waste: 3-Thiophenecarbonyl Chloride" and include the appropriate hazard symbols (e.g., corrosive).

• Do not mix this waste with other chemical waste streams unless compatibility has been verified. It is particularly important to avoid contact with bases, oxidizing agents, alcohols, amines, and water/moisture.[2][3][4]

3. Spill Management:

• In the event of a spill, evacuate non-essential personnel from the area.

• Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, dry sand, or a commercial chemical absorbent). Do not use combustible materials like paper towels.

• Carefully collect the absorbed material using non-sparking tools and place it in the designated hazardous waste container.

• Clean the spill area thoroughly with a suitable solvent (e.g., as recommended by your institution's safety office), and collect the cleaning materials as hazardous waste.

• Ensure drains are covered to prevent the chemical from entering the sewer system.

4. Storage Pending Disposal:

• Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[2][4][5]

• The storage area should be a designated and locked satellite accumulation area for hazardous waste.[2][4][5][6]

5. Final Disposal:

• Arrange for the collection of the hazardous waste container by a licensed and approved waste disposal company.[1][2][3][4][5][6]

• Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for 3-Thiophenecarbonyl chloride.

• Ensure all institutional and regulatory paperwork is completed for the waste manifest.

Disposal Workflow

Caption: Workflow for the safe handling and disposal of 3-Thiophenecarbonyl chloride.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. echemi.com [echemi.com]

Safeguarding Your Research: A Comprehensive Guide to Handling 3-Thiophenecarbonyl Chloride

For Immediate Implementation: This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with 3-Thiophenecarbonyl chloride. Adherence to these procedures is essential for ensuring laboratory safety and operational integrity.

3-Thiophenecarbonyl chloride (CAS No. 41507-35-1) is a flammable and corrosive compound that can cause severe skin burns and eye damage.[1] Its reactivity, particularly with moisture, necessitates stringent handling protocols to prevent hazardous situations.[2] This guide outlines the necessary personal protective equipment (PPE), step-by-step operational procedures, and disposal plans to manage this chemical safely.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is mandatory when handling 3-Thiophenecarbonyl chloride. The following table summarizes the required equipment to protect against the specific hazards posed by this chemical.

Body Part	Required PPE	Material/Specification	Rationale
Eyes/Face	Chemical Safety Goggles & Face Shield	Polycarbonate lenses, full-face protection	Protects against splashes and corrosive fumes that can cause severe eye damage.[3][4]
Hands	Chemical-Resistant Gloves	Nitrile or Neoprene	Prevents skin contact, which can lead to severe burns.[2][3] Inspect gloves for integrity before each use.
Body	Chemical-Resistant Apron or Lab Coat	Rubber or other appropriate material	Protects against splashes and contamination of personal clothing.[5]
Respiratory	Respirator with appropriate cartridge	NIOSH/MSHA or European Standard EN 149 approved	Required when working outside of a fume hood or if there is a risk of inhaling vapors.[4][6]
Feet	Closed-toe Shoes	Leather or other chemical-resistant material	Protects feet from spills.

Operational Plan: Step-by-Step Handling Procedures

Follow these detailed steps to ensure the safe handling of 3-Thiophenecarbonyl chloride throughout your experimental workflow.

1. Preparation and Engineering Controls:

• Ventilation: Always handle 3-Thiophenecarbonyl chloride in a certified chemical fume hood to minimize inhalation exposure.[2]

• Emergency Equipment: Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[6][7]

• Spill Kit: Have a chemical spill kit readily available that is appropriate for acyl chlorides. This should include an inert absorbent material like sand or vermiculite. Do not use water.[8]

2. Handling and Use:

• Container Inspection: Before use, inspect the container for any signs of damage or leaks.

• Dispensing: Ground and bond the container and receiving equipment to prevent static discharge, which can be an ignition source.[1] Use non-sparking tools.[1]

• Reaction Setup: When setting up reactions, add 3-Thiophenecarbonyl chloride slowly to the reaction mixture. Be aware that it may react vigorously with water, alcohols, and strong bases.[2]

• Avoid Incompatibilities: Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1] It is incompatible with strong oxidizing agents and strong bases.[6]

3. Storage:

• Conditions: Store 3-Thiophenecarbonyl chloride in a cool, dry, and well-ventilated area, away from incompatible materials.[1][2] The recommended storage temperature is 2-8°C.[1]

• Container: Keep the container tightly closed to prevent exposure to moisture and air.[2]

• Security: Store the chemical in a locked cabinet or area accessible only to authorized personnel.[1]

Emergency Procedures: Be Prepared to Respond

In the event of an emergency, immediate and correct action is critical.

• Skin Contact: Immediately remove all contaminated clothing.[6] Rinse the affected skin with plenty of water for at least 15 minutes.[6] Seek immediate medical attention.[6][7]

• Eye Contact: Immediately rinse eyes cautiously with water for several minutes.[6] Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[6][7]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.[6] Seek immediate medical attention.[6]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting.[6][7] Seek immediate medical attention.[6][7]

• Spill: Evacuate the area. Remove all ignition sources.[9] Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[6] Do not use water.[8] Place the absorbed material into a suitable, sealed container for disposal.

Disposal Plan: Responsible Waste Management

Proper disposal of 3-Thiophenecarbonyl chloride and its containers is crucial to prevent environmental contamination and ensure safety.

• Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

• Disposal Route: Dispose of the contents and container at an approved waste disposal plant in accordance with local, state, and federal regulations.[1][6][7] Do not dispose of it down the drain.

Workflow for Safe Handling of 3-Thiophenecarbonyl Chloride

Caption: This diagram outlines the safe handling workflow for 3-Thiophenecarbonyl chloride.

References

• 1. echemi.com [echemi.com]
• 2. nbinno.com [nbinno.com]
• 3. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 4. leelinework.com [leelinework.com]
• 5. na.bhs1.com [na.bhs1.com]
• 6. fishersci.com [fishersci.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. nj.gov [nj.gov]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]